(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• CAS: 179337-54-3

Core Science & Biosynthesis

An In-Depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Privileged Chiral Ligand for Asymmetric Catalysis

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral vicinal diamine that has garnered significant interest within the scientific community, particularly in the field of asymmetric catalysis. Its rigid C2-symmetric backbone and bulky cyclohexyl groups create a well-defined chiral environment, making it a "privileged ligand" for a variety of stereoselective transformations. This technical guide provides a comprehensive overview of its properties, synthesis, and applications, with a focus on its role in asymmetric transfer hydrogenation of ketones, a critical process in the synthesis of chiral alcohols for the pharmaceutical and fine chemical industries.

Core Chemical and Physical Properties

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a white to off-white solid at room temperature. Its key identifiers and properties are summarized in the table below.

Property	Value
IUPAC Name	(1S,2S)-1,2-dicyclohexylethane-1,2-diamine
Molecular Formula	C₁₄H₂₈N₂
Molecular Weight	224.39 g/mol [1]
CAS Number	179337-54-3[1]
Appearance	White to off-white solid
Chirality	C2-Symmetric

Synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

The synthesis of C2-symmetric vicinal diamines such as (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a critical step in their application. A robust and stereoselective method involves the reductive coupling of imines. A plausible synthetic pathway is outlined below.

Experimental Protocol: Synthesis via Reductive Coupling

This protocol is based on the general principles of diboron-templated asymmetric reductive coupling of imines, a method that has proven effective for creating polymeric versions of this diamine.[2]

Step 1: Imine Formation

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve cyclohexanecarboxaldehyde (2.0 eq.) in toluene.

• Add a solution of ammonia in methanol (1.0 eq.) dropwise at 0 °C.

• The mixture is then heated to reflux for 4-6 hours to facilitate the formation of the corresponding imine, with azeotropic removal of water.

• After completion, the solvent is removed under reduced pressure to yield the crude imine, which can be used in the next step without further purification.

Step 2: Reductive Coupling

• In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the crude imine (2.0 eq.) in anhydrous tetrahydrofuran (THF).

• In a separate flask, prepare a solution of a suitable reducing agent, such as a low-valent titanium or samarium(II) iodide complex.

• Cool the imine solution to -78 °C and add the reducing agent solution dropwise over a period of 1-2 hours.

• The reaction mixture is stirred at -78 °C for an additional 4 hours and then allowed to warm to room temperature overnight.

• The reaction is quenched by the slow addition of an aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Step 3: Purification and Resolution

• The crude product, a mixture of diastereomers (racemic and meso), is purified by column chromatography on silica gel.

• The racemic trans-diamine can be resolved into its constituent enantiomers, (1S,2S)- and (1R,2R)-1,2-Dicyclohexylethane-1,2-diamine, using a chiral resolving agent such as tartaric acid. This involves the formation of diastereomeric salts that can be separated by fractional crystallization.

Application in Asymmetric Transfer Hydrogenation (ATH)

A primary application of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is as a chiral ligand in iridium-catalyzed asymmetric transfer hydrogenation (ATH) of prochiral ketones to produce enantiomerically enriched secondary alcohols. These catalysts, often referred to as Noyori-type catalysts, are highly efficient and operate under mild conditions.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol is representative of the ATH of aryl ketones using an in-situ prepared iridium catalyst.

Catalyst Preparation (in-situ):

• In a Schlenk tube under an inert atmosphere, [Ir(Cp*)Cl₂]₂ (0.5 mol%) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (1.1 mol%) are dissolved in a 1:1 mixture of methanol and water.

• The mixture is stirred at room temperature for 30 minutes to form the active catalyst complex.

Hydrogenation Reaction:

• To the catalyst solution, add acetophenone (1.0 eq.).

• Add a 5:2 azeotropic mixture of formic acid and triethylamine (HCOOH/NEt₃) as the hydrogen source (5.0 eq. of formic acid).

• The reaction mixture is then heated to 40-70 °C and stirred for 12-24 hours.

• Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature and the product is extracted with diethyl ether or ethyl acetate.

• The organic layer is washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The resulting chiral alcohol, (S)-1-phenylethanol, is purified by column chromatography. The enantiomeric excess (ee) is determined by chiral High-Performance Liquid Chromatography (HPLC).

Quantitative Data: Performance in Asymmetric Transfer Hydrogenation

The following table presents representative data for the asymmetric transfer hydrogenation of various functionalized ketones using iridium catalysts bearing chiral diamine ligands closely related to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. This data is adapted from studies on polymeric versions of the ligand, which have demonstrated excellent enantioselectivities and high turnover numbers.[2]

Substrate (Ketone)	Product (Alcohol)	Yield (%)	Enantiomeric Excess (ee, %)
2-Oxo-2-(o-tolyl)acetic acid	(S)-2-Hydroxy-2-(o-tolyl)acetic acid	>99	92
2-Oxo-2-phenylacetic acid	(S)-Mandelic acid	>99	95
1-(Naphthalen-1-yl)-2-oxoacetic acid	(S)-2-Hydroxy-2-(naphthalen-1-yl)acetic acid	>99	93
Acetophenone	(S)-1-Phenylethanol	>99	97
1-(4-Methoxyphenyl)ethan-1-one	(S)-1-(4-Methoxyphenyl)ethan-1-ol	>99	98
1-(4-Chlorophenyl)ethan-1-one	(S)-1-(4-Chlorophenyl)ethan-1-ol	>99	96

Catalytic Cycle and Mechanism

The asymmetric transfer hydrogenation of ketones using iridium-(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine catalysts is believed to proceed via the Noyori-Ikariya catalytic cycle. This mechanism involves a metal-ligand bifunctional catalysis where both the iridium center and the amine ligand participate in the hydrogen transfer step.

Caption: The Noyori-Ikariya catalytic cycle for asymmetric transfer hydrogenation.

The cycle begins with the activation of the precatalyst to form a 16-electron iridium complex. This species then reacts with the hydrogen source (formic acid) to generate an 18-electron iridium hydride. The ketone substrate coordinates to this hydride complex, and in the key stereodetermining step, hydrogen is transferred from both the iridium center and the amine ligand to the carbonyl carbon and oxygen, respectively, via a six-membered transition state. The resulting chiral alcohol product dissociates, regenerating the active catalyst.

Experimental Workflow

The general workflow for employing (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in a typical asymmetric transfer hydrogenation experiment is depicted below.

Caption: A typical experimental workflow for asymmetric transfer hydrogenation.

Conclusion

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine stands as a highly effective chiral ligand for asymmetric catalysis. Its utility in iridium-catalyzed asymmetric transfer hydrogenation of ketones provides a reliable and efficient route to valuable chiral secondary alcohols with high enantioselectivity. The straightforward experimental protocols and the high performance of the resulting catalysts make this diamine a valuable tool for researchers and professionals in drug development and fine chemical synthesis. Further exploration of its applications in other asymmetric transformations is an active area of research with the potential to uncover new and powerful synthetic methodologies.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C₂-symmetric chiral diamine. This class of compounds is of significant interest in asymmetric catalysis, where they serve as "privileged ligands" capable of inducing high stereoselectivity in a wide range of chemical transformations. The bulky cyclohexyl groups of this particular diamine are expected to impart unique steric properties to its metal complexes, influencing the enantioselectivity of catalytic reactions. This technical guide provides a comprehensive overview of the structure, computed properties, a plausible synthetic route, and potential applications of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in asymmetric catalysis and drug development. Due to the limited availability of experimental data in peer-reviewed literature for this specific compound, this guide leverages data from analogous, well-studied C₂-symmetric diamines to infer its characteristics and potential utility.

Structure and Properties

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine possesses a stereochemically defined structure with two chiral centers, both in the (S) configuration. The two cyclohexyl groups attached to the chiral backbone provide significant steric bulk, which is a key feature in creating a well-defined chiral pocket in its metal complexes, essential for effective enantioselective catalysis.

Chemical Structure

• IUPAC Name: (1S,2S)-1,2-dicyclohexylethane-1,2-diamine[1]

• Molecular Formula: C₁₄H₂₈N₂[1]

• SMILES: C1CCC(CC1)--INVALID-LINK--N">\C@@HN[1]

• InChI Key: QMYUCDBIJSSHEP-KBPBESRZSA-N[1]

Physicochemical Properties

Property	Value	Source
Molecular Weight	224.39 g/mol	PubChem[1]
Exact Mass	224.225248902 Da	PubChem[1]
XLogP3	3.2	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	3	PubChem
Topological Polar Surface Area	52 Ų	PubChem[1]
Complexity	171	PubChem[1]

Note: The data presented in this table is computationally generated and may differ from experimental values.

Synthesis

While a specific, detailed synthesis protocol for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is not widely published, a plausible and efficient route can be designed based on established methodologies for the synthesis of C₂-symmetric 1,2-diamines. A common approach is the reductive coupling of α-imino acids or the reductive amination of α-dicarbonyl compounds.

Proposed Synthetic Workflow

A likely synthetic pathway involves the reductive amination of 1,2-dicyclohexyl-1,2-ethanedione.

Caption: Proposed synthetic workflow for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Experimental Protocol: Asymmetric Reductive Amination

This protocol is a representative example and may require optimization.

Objective: To synthesize (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine from 1,2-dicyclohexyl-1,2-ethanedione.

Materials:

• 1,2-Dicyclohexyl-1,2-ethanedione

• Ammonia (or ammonium acetate as an ammonia source)

• A chiral catalyst system, e.g., a Rh(I) or Ir(I) complex with a chiral phosphine ligand

• High-pressure hydrogen gas

• Anhydrous solvent (e.g., methanol, toluene)

• Standard glassware for inert atmosphere reactions

• Purification supplies (silica gel, solvents for chromatography)

Procedure:

• Catalyst Preparation: In a glovebox, a solution of the chiral catalyst precursor (e.g., [Rh(COD)₂]BF₄ and a chiral bisphosphine ligand) is prepared in the chosen anhydrous solvent.

• Reaction Setup: A high-pressure reactor is charged with 1,2-dicyclohexyl-1,2-ethanedione and the ammonia source. The vessel is sealed and purged with an inert gas.

• Reaction Execution: The anhydrous solvent and the catalyst solution are added via syringe. The reactor is then pressurized with hydrogen gas to the desired pressure (e.g., 50-100 atm). The reaction mixture is stirred at a set temperature (e.g., 50-80 °C) for 24-48 hours, or until reaction completion is indicated by TLC or GC-MS.

• Work-up and Purification: After cooling and careful depressurization, the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to isolate the desired (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

• Characterization: The structure and purity of the final product should be confirmed by NMR spectroscopy (¹H and ¹³C), mass spectrometry, and chiral HPLC to determine the enantiomeric excess.

Applications in Asymmetric Catalysis

As a C₂-symmetric chiral diamine, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is an excellent candidate for use as a ligand in a variety of metal-catalyzed asymmetric reactions. The bulky cyclohexyl groups can create a highly stereocontrolled environment around the metal center, leading to high enantioselectivity.

General Catalytic Cycle

The diamine ligand typically forms a chelate complex with a metal precursor. This chiral complex then orchestrates the enantioselective transformation of a prochiral substrate.

References

• 1. researchgate.net [researchgate.net]

Synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Chiral vicinal diamines are a cornerstone of modern asymmetric catalysis, serving as highly effective ligands for a wide range of metal-catalyzed reactions.[1] The C2-symmetry often inherent in these molecules provides a well-defined chiral environment that can induce high levels of enantioselectivity in the formation of new stereocenters. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, with its bulky cyclohexyl groups, offers a distinct steric profile that has proven advantageous in numerous catalytic applications.

The synthesis of such chiral diamines typically involves one of several key strategies, including the resolution of racemic mixtures, the use of a chiral auxiliary, or an asymmetric catalytic method. Common approaches to constructing the 1,2-diamine backbone include the reductive coupling of imines, the ring-opening of aziridines, and the reductive amination of α-diones. This guide will focus on a representative synthesis based on the enantioselective reductive amination of 1,2-dicyclohexylethane-1,2-dione, a common and effective method for accessing chiral 1,2-diamines.

Synthetic Pathway

The synthesis of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine can be envisioned through a two-step process starting from 1,2-dicyclohexylethane-1,2-dione. The key step is the diastereoselective reductive amination of the diketone to form the desired (1S,2S)-diamine.

Caption: Synthetic route to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Experimental Protocols

The following is a representative experimental protocol for the synthesis of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine. This protocol is based on established methodologies for the synthesis of similar chiral diamines and should be adapted and optimized by the user.

Synthesis of 1,2-Dicyclohexylethane-1,2-dione

A common precursor for the target diamine is the corresponding diketone. This can be prepared via several routes, one of which is the oxidation of 1,2-dicyclohexylethane.

Materials:

• 1,2-Dicyclohexylethane

• Chromium trioxide (CrO₃)

• Acetic acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,2-dicyclohexylethane (1.0 equiv) in glacial acetic acid.

• Slowly add chromium trioxide (2.5 equiv) to the solution in small portions, controlling the exothermic reaction by external cooling if necessary.

• After the addition is complete, heat the reaction mixture to 60 °C and stir for 4 hours.

• Cool the mixture to room temperature and pour it into a separatory funnel containing water and diethyl ether.

• Separate the organic layer, and wash it successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,2-dicyclohexylethane-1,2-dione.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure diketone.

Synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

This key step involves the enantioselective reductive amination of the diketone. The choice of chiral catalyst is crucial for achieving high enantioselectivity. A rhodium-based catalyst with a chiral phosphine ligand is a common choice for such transformations.

Materials:

• 1,2-Dicyclohexylethane-1,2-dione

• Ammonia (gas or solution in methanol)

• Hydrogen gas (H₂)

• [Rh(COD)₂]BF₄ (COD = 1,5-cyclooctadiene)

• (1R,2R)-(-)-1,2-Bis((2R,5R)-2,5-diethylphospholano)benzene (Et-DuPhos)

• Methanol (anhydrous)

• Dichloromethane

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• To a high-pressure autoclave, add 1,2-dicyclohexylethane-1,2-dione (1.0 equiv), [Rh(COD)₂]BF₄ (0.01 equiv), and (1R,2R)-(-)-Et-DuPhos (0.011 equiv) under an inert atmosphere (e.g., argon).

• Add anhydrous methanol to dissolve the solids.

• Seal the autoclave and purge with ammonia gas, then pressurize with ammonia to 10 atm.

• Pressurize the autoclave with hydrogen gas to 50 atm.

• Heat the reaction mixture to 50 °C and stir for 24 hours.

• Cool the autoclave to room temperature and carefully vent the excess gas.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in dichloromethane and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude (1S,2S)-1,2-dicyclohexylethane-1,2-diamine.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of dichloromethane/methanol/triethylamine) to afford the pure diamine.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine. These values are representative and may vary depending on the specific reaction conditions and scale.

Table 1: Synthesis of 1,2-Dicyclohexylethane-1,2-dione

Parameter	Value
Starting Material	1,2-Dicyclohexylethane
Reagents	CrO₃, Acetic Acid
Reaction Time	4 hours
Reaction Temperature	60 °C
Yield	75-85%
Purity (by GC-MS)	>98%

Table 2: Synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

Parameter	Value
Starting Material	1,2-Dicyclohexylethane-1,2-dione
Catalyst System	[Rh(COD)₂]BF₄ / (1R,2R)-(-)-Et-DuPhos
Ammonia Pressure	10 atm
Hydrogen Pressure	50 atm
Reaction Time	24 hours
Reaction Temperature	50 °C
Yield	80-90%
Diastereomeric Ratio (meso:chiral)	>1:99
Enantiomeric Excess (ee)	>99%

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine.

Caption: General experimental workflow for the synthesis.

Conclusion

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a valuable chiral ligand for asymmetric catalysis. While a definitive, published experimental protocol is not readily accessible, this technical guide provides a comprehensive and plausible synthetic route based on established chemical principles. The detailed, representative protocol for the enantioselective reductive amination of 1,2-dicyclohexylethane-1,2-dione, along with the supporting data and workflow visualizations, offers a solid foundation for researchers and scientists in the field of drug development and fine chemical synthesis to produce this important molecule. Further optimization of the presented conditions may be necessary to achieve the desired yield and enantiopurity for specific applications.

References

• 1. researchgate.net [researchgate.net]

Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Privileged Chiral Ligand in Asymmetric Synthesis

CAS Number: 179337-54-3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a C₂-symmetric chiral diamine that has emerged as a significant tool in the field of asymmetric catalysis. We delve into its chemical properties, synthesis, and applications, with a focus on providing actionable data and experimental insights for professionals in research and development.

Introduction and Significance

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine belongs to a class of "privileged ligands," a designation given to chiral molecules that demonstrate high efficacy and enantioselectivity across a wide array of chemical reactions and with various metal centers.[1] Its rigid and well-defined chiral structure, stemming from the two stereogenic centers and bulky cyclohexyl groups, creates a precise chiral environment around a coordinated metal catalyst. This steric hindrance plays a crucial role in dictating the facial selectivity of substrate approach, leading to the preferential formation of one enantiomer.

The development of this ligand is an extension of the pioneering work on other C₂-symmetric vicinal diamines, such as (1R,2R)-1,2-diaminocyclohexane (DACH). The success of DACH-derived ligands in critical reactions like asymmetric epoxidation and allylic alkylation spurred the development of analogues with modulated steric and electronic properties.[1] The introduction of bulky cyclohexyl groups on the ethane backbone in (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine represents a strategic modification to enhance enantioselectivity in specific catalytic transformations.

Physicochemical and Safety Data

A summary of the key identifiers and properties for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is provided below.

Property	Value	Reference
CAS Number	179337-54-3	[2]
Molecular Formula	C₁₄H₂₈N₂	[2]
Molecular Weight	224.39 g/mol	[2]
IUPAC Name	(1S,2S)-1,2-dicyclohexylethane-1,2-diamine	[2]
SMILES	C1CCC(CC1)--INVALID-LINK--N">C@@HN	[2]
InChIKey	QMYUCDBIJSSHEP-KBPBESRZSA-N	[2]

Safety Information:

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is classified with the following hazards. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Hazard Statement	GHS Classification
H302	Harmful if swallowed (Acute toxicity, oral, Category 4)
H314	Causes severe skin burns and eye damage (Skin corrosion/irritation, Category 1A)
H411	Toxic to aquatic life with long lasting effects (Hazardous to the aquatic environment, long-term hazard, Category 2)

Data sourced from PubChem.[2]

Synthesis and Characterization

Conceptual Experimental Protocol: Synthesis via Reductive Coupling

This protocol is a generalized representation for the synthesis of C₂-symmetric diamines and may be adapted for the target molecule.

• Imine Formation: A chiral aldehyde or ketone is reacted with a primary amine to form a chiral imine. For the synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a plausible precursor would be a glyoxal derivative reacted with a chiral amine, or the dimerization of a chiral imine derived from cyclohexylglyoxal.

• Reductive Coupling: The resulting imine is subjected to reductive coupling. This can be achieved using various reducing agents, such as a low-valent titanium reagent (e.g., from TiCl₄/Zn) or through catalytic hydrogenation. This step couples two imine molecules to form the vicinal diamine.

• Purification: The crude product is purified using standard laboratory techniques, such as column chromatography on silica gel, followed by recrystallization to yield the enantiomerically pure diamine.

• Characterization: The final product's identity and purity are confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and chiral High-Performance Liquid Chromatography (HPLC) to determine enantiomeric excess (ee).

Applications in Asymmetric Catalysis

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and its derivatives serve as potent chiral ligands for a variety of metal-catalyzed asymmetric reactions. The bidentate nature of the diamine allows for the formation of stable chelate complexes with transition metals such as ruthenium, rhodium, copper, and iridium.

Logical Workflow for Application in Asymmetric Catalysis

The following diagram illustrates the typical workflow for employing a chiral diamine ligand like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in a catalytic asymmetric reaction.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]
• 2. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to C2-Symmetric Diamines: From Synthesis to Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

C2-symmetric diamines are a class of chiral molecules that possess a twofold rotational axis of symmetry. This unique structural feature makes them exceptionally valuable in the fields of asymmetric catalysis and medicinal chemistry. Their ability to form stable chiral complexes with metals allows for precise control over the stereochemical outcome of chemical reactions, leading to the synthesis of enantiomerically pure compounds. This is of paramount importance in the pharmaceutical industry, where the chirality of a drug molecule can significantly influence its pharmacological activity and safety profile. This guide provides a comprehensive overview of the synthesis, catalytic applications, and therapeutic potential of C2-symmetric diamines, with a focus on key examples and detailed experimental methodologies.

Core C2-Symmetric Diamine Scaffolds

Several C2-symmetric diamine scaffolds have gained prominence due to their versatility and effectiveness. The most notable examples include (1S,2S)-1,2-diphenylethane-1,2-diamine (DPEN), (1R,2R)-1,2-diaminocyclohexane (DACH), and their derivatives, such as the Trost ligands.

Synthesis of Key C2-Symmetric Diamines

The efficient and stereoselective synthesis of C2-symmetric diamines is crucial for their application. Below are detailed experimental protocols for the preparation of three exemplary compounds.

Experimental Protocol 1: Synthesis of (1S,2S)-(-)-1,2-Diphenylethane-1,2-diamine ((S,S)-DPEN)

This procedure involves the resolution of racemic 1,2-diphenylethane-1,2-diamine using L-(+)-tartaric acid.[1]

Materials:

• Racemic 1,2-diphenylethane-1,2-diamine

• L-(+)-tartaric acid

• Ethanol

• Deionized water

• Sodium hydroxide (NaOH)

• Dichloromethane (CH2Cl2)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Hexane

Procedure:

• Salt Formation: In a 1-L round-bottomed flask equipped with a mechanical stirrer, dissolve 42.5 g (0.200 mol) of racemic 1,2-diphenylethane-1,2-diamine in 230 mL of ethanol by heating to 70°C. In a separate beaker, dissolve 30.0 g (0.200 mol) of L-(+)-tartaric acid in 230 mL of hot ethanol (70°C). Add the hot tartaric acid solution to the diamine solution. Tartrate salts will precipitate immediately.

• Crystallization and Filtration: Allow the mixture to cool to room temperature. Collect the crystals by filtration, wash twice with 60 mL of ethanol, and dry under reduced pressure.

• Recrystallization: Dissolve the collected solids in 230 mL of boiling water, add 230 mL of ethanol, and allow the solution to cool slowly to room temperature to recrystallize the tartrate salt. Repeat the recrystallization process twice more to obtain the pure diastereomeric salt.

• Liberation of the Free Diamine: Dissolve the purified tartrate salt in water and add a 10% aqueous NaOH solution until the pH is strongly basic.

• Extraction and Purification: Extract the aqueous layer three times with 50 mL portions of dichloromethane. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure to yield the enriched (S,S)-diamine.

• Final Crystallization: Crystallize the product from hexane to obtain colorless crystals of (1S,2S)-(-)-1,2-diphenylethane-1,2-diamine.

Experimental Protocol 2: Synthesis of (1R,2R)-(-)-1,2-Diaminocyclohexane ((R,R)-DACH)

This protocol describes the resolution of a mixture of cis and trans isomers of 1,2-diaminocyclohexane using L-(+)-tartaric acid.[2]

Materials:

• 1,2-diaminocyclohexane (mixture of isomers)

• L-(+)-Tartaric acid

• Distilled water

• Glacial acetic acid

• Methanol

Procedure:

• Salt Formation: In a 150 mL beaker, dissolve 7.5 g (0.05 mol) of L-(+)-tartaric acid in 25 mL of distilled water. While stirring, slowly add 11.4 g (0.10 mol) of 1,2-diaminocyclohexane. The reaction is exothermic.

• Precipitation: Once the initial cloudy solution becomes clear, add 5.0 mL of glacial acetic acid in one portion. The desired (R,R)-diammoniumcyclohexane mono-(+)-tartrate salt will begin to precipitate.

• Isolation and Washing: Cool the thick suspension in an ice/water bath for at least 30 minutes. Isolate the product by suction filtration. Wash the solid with 5.0 mL of ice-cold water, followed by four 5 mL portions of methanol.

• Recrystallization: Dissolve the crude solid in a minimum amount of near-boiling water. If any solid remains undissolved, perform a hot gravity filtration. Allow the solution to cool slowly to room temperature and then in an ice bath to induce further crystallization.

• Final Product: Collect the crystalline product by suction filtration to yield (R,R)-1,2-diammoniumcyclohexane mono-(+)-tartrate. The free diamine can be obtained by treatment with a strong base and extraction as described for (S,S)-DPEN.

Experimental Protocol 3: Synthesis of (S,S)-DACH-Ph Trost Ligand

This scalable process involves the amidation of 2-diphenylphosphinylbenzoic acid with (S,S)-diaminocyclohexane.[3][4]

Materials:

• 2-diphenylphosphinylbenzoic acid

• 1,1'-Carbonyldiimidazole (CDI)

• Acetonitrile (CH3CN)

• (S,S)-diaminocyclohexane

• Imidazole hydrochloride

• Water

Procedure:

• Activation of Carboxylic Acid: Under a nitrogen atmosphere, charge a reactor with 1.0 kg (3.26 mol) of 2-diphenylphosphinylbenzoic acid and 557.2 g (3.33 mol) of CDI. Add 2 L of acetonitrile to form a slurry. Stir the mixture for 1 hour at 20–25 °C until a clear solution is obtained.

• Amidation: Transfer the activated acid solution to a reactor containing 186.4 g (1.63 mol) of (S,S)-diaminocyclohexane and 170.6 g (1.63 mol) of imidazole hydrochloride. Rinse the first reactor with 0.60 L of acetonitrile and add it to the reaction mixture.

• Reaction and Workup: Heat the resulting mixture at 80–82 °C for 8 hours. After cooling to 60 °C, a slurry will form. Add 1.3 L of water over 30 minutes at 55–60 °C.

• Isolation and Purification: Cool the slurry to 23 °C over 30 minutes. Collect the solid product by filtration and wash it successively with a 2:1 mixture of acetonitrile/water (3 L) and water (2 L).

• Drying: Dry the product under vacuum at 55 °C to obtain the (S,S)-DACH-Ph Trost ligand as a white solid.

Quantitative Data Summary

The following tables summarize the quantitative data for the synthesis of the key C2-symmetric diamines and their derivatives.

Compound	Starting Material	Yield	Enantiomeric Excess (ee)	Reference
(1S,2S)-(-)-DPEN	Racemic DPEN	54-61% (of theoretical)	>99%	[1]
(1R,2R)-(-)-DACH Tartrate Salt	Racemic DACH	High	High	[2]
(S,S)-DACH-Ph Trost Ligand	(S,S)-DACH	80%	>99%	[3][4]
Diphenylethylenediamine Analogues	(R,R)-1,2-bis-(2-hydroxyphenyl)-1,2-diaminoethane	70-90%	>99%	[5]

Applications in Asymmetric Catalysis

C2-symmetric diamines are privileged ligands in a wide array of asymmetric catalytic transformations. Their primary role is to create a chiral environment around a metal center, thereby directing the stereochemical outcome of the reaction.

Trost Asymmetric Allylic Alkylation (AAA)

A prominent example of the application of C2-symmetric diamines is the Trost Asymmetric Allylic Alkylation (AAA). In this palladium-catalyzed reaction, a nucleophile is added to an allylic substrate, creating a new stereocenter. The Trost ligand, a derivative of DACH, is highly effective in this transformation, providing excellent yields and enantioselectivities.[4]

The generally accepted catalytic cycle for the Trost AAA is depicted below.

Catalytic cycle of the Trost Asymmetric Allylic Alkylation.

The C2-symmetric ligand (L*) creates a chiral pocket around the palladium center in the π-allyl complex, forcing the nucleophile to attack from a specific face, thus controlling the stereochemistry of the newly formed bond.

Role in Drug Development and Medicinal Chemistry

The principles of chirality are central to drug design and action. C2-symmetric diamines and their derivatives have found applications in this field, both as components of therapeutic agents and as catalysts for the synthesis of chiral drugs.

Oxaliplatin: A C2-Symmetric Diamine-Containing Anticancer Drug

Oxaliplatin is a third-generation platinum-based anticancer drug that contains a (1R,2R)-diaminocyclohexane (DACH) ligand.[6] It is a key component of chemotherapy regimens for colorectal cancer. The bulky DACH ligand is thought to play a crucial role in its mechanism of action and its ability to overcome resistance mechanisms that limit the efficacy of older platinum drugs like cisplatin.

The mechanism of action of oxaliplatin involves the formation of DNA adducts, which ultimately leads to apoptosis (programmed cell death) in cancer cells.[6][7]

Simplified signaling pathway for Oxaliplatin-induced apoptosis.

The DNA adducts formed by oxaliplatin are bulkier than those formed by cisplatin, which are less efficiently recognized and repaired by the cell's mismatch repair (MMR) machinery. This difference is a key factor in oxaliplatin's activity against cisplatin-resistant tumors.[7] The resulting DNA damage triggers a signaling cascade that leads to cell cycle arrest, primarily in the G2/M phase, and the initiation of the intrinsic apoptotic pathway, involving the translocation of Bax to the mitochondria, release of cytochrome c, and activation of caspases.[6]

Other Therapeutic Applications

Beyond their use in platinum-based chemotherapy, C2-symmetric diamine derivatives are being explored for their own intrinsic biological activities. For instance, certain C2-symmetric diimines have been investigated for their potential as anticancer agents. Additionally, platinum(II) complexes with other diamine ligands, such as 2-hydroxy-1,3-propanediamine, have shown significant cytotoxicity against various cancer cell lines.[8] The development of C2-symmetric amino acid amide-derived organocatalysts also opens up new avenues for the synthesis of biologically active molecules.[9]

Conclusion

C2-symmetric diamines are a cornerstone of modern asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency and selectivity. Their impact extends into the realm of drug development, most notably exemplified by the anticancer drug oxaliplatin. The continued exploration of novel C2-symmetric diamine scaffolds and their applications in catalysis and medicine holds great promise for the advancement of both chemical synthesis and human health. This guide has provided a foundational understanding of this important class of molecules, offering detailed protocols and insights for researchers and professionals in the field.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Stereospecific synthesis of C2 symmetric diamines from the mother diamine by resonance-assisted hydrogen-bond directed diaza-Cope rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Improved Scalable Synthesis of the (S,S)-DACH-Ph Trost Ligand - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and anticancer activity of [2-hydroxy-1,3-diaminopropane-kappa 2N,N'] platinum(II) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

IUPAC Name: (1S,2S)-1,2-dicyclohexylethane-1,2-diamine[1][2]

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral vicinal diamine that serves as a privileged ligand in asymmetric catalysis. Possessing C2 symmetry, its rigid and well-defined chiral scaffold is crucial for inducing high levels of enantioselectivity in a variety of chemical transformations. The bulky cyclohexyl groups create a specific steric environment around a metal center, which facilitates the selective formation of one enantiomer over the other. This guide provides an overview of its synthesis, applications, and the experimental methodologies associated with its use in asymmetric catalysis.

Synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

General Experimental Protocol for the Synthesis of Chiral Vicinal Diamines:

A common strategy involves the resolution of a racemic mixture of the diamine. This can be achieved by forming diastereomeric salts with a chiral resolving agent, such as tartaric acid. The differing solubilities of these diastereomeric salts allow for their separation by fractional crystallization.

• Salt Formation: The racemic diamine is dissolved in a suitable solvent, and an equimolar amount of a chiral resolving agent (e.g., L-tartaric acid) is added.

• Fractional Crystallization: The solution is allowed to crystallize. One diastereomeric salt will preferentially crystallize out of the solution.

• Isolation and Purification: The crystals are collected by filtration, washed with a cold solvent, and dried.

• Liberation of the Free Diamine: The purified diastereomeric salt is then treated with a base (e.g., sodium hydroxide) to neutralize the acid and liberate the enantiomerically pure diamine.

• Extraction: The free diamine is extracted from the aqueous solution using an organic solvent.

• Drying and Concentration: The organic extract is dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the purified enantiomer of the diamine.

Applications in Asymmetric Catalysis

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and its analogues are highly effective ligands for a range of metal-catalyzed asymmetric reactions, most notably transfer hydrogenation of ketones and the Henry reaction.

In asymmetric transfer hydrogenation, a metal complex of a chiral diamine catalyzes the reduction of a prochiral ketone to a chiral alcohol with high enantioselectivity. Ruthenium, rhodium, and iridium complexes are often employed for these transformations.[3]

General Experimental Protocol for Asymmetric Transfer Hydrogenation:

• Catalyst Formation: In a reaction vessel under an inert atmosphere, the chiral diamine ligand and a metal precursor (e.g., [RuCl2(p-cymene)]2) are dissolved in a suitable solvent (e.g., isopropanol). The mixture is stirred at a specified temperature to form the active catalyst in situ.

• Reaction Setup: The ketone substrate is added to the catalyst solution, followed by a hydrogen source, such as a mixture of formic acid and triethylamine or an aqueous solution of sodium formate.

• Reaction Monitoring: The reaction is stirred at a controlled temperature, and its progress is monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, the reaction mixture is quenched, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

• Analysis: The conversion and enantiomeric excess of the chiral alcohol product are determined by chiral high-performance liquid chromatography (HPLC) or chiral GC.

Quantitative Data for Asymmetric Transfer Hydrogenation of Ketones with Analogous Chiral Diamine Ligands:

The following table presents representative results for the asymmetric transfer hydrogenation of various ketones using catalyst systems derived from chiral diamine ligands structurally similar to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Ketone Substrate	Chiral Alcohol Product	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Acetophenone	1-Phenylethanol	>99	97	[3]
2-Acetylnaphthalene	1-(Naphthalen-2-yl)ethanol	98	95	[3]
Propiophenone	1-Phenylpropan-1-ol	>99	96	[3]

Copper complexes of chiral diamines have been successfully used to catalyze the asymmetric Henry reaction, which involves the carbon-carbon bond formation between a nitroalkane and an aldehyde to produce enantioenriched β-nitroalcohols. These products are valuable intermediates in organic synthesis.

General Experimental Protocol for Asymmetric Henry Reaction:

• Catalyst Preparation: The chiral diamine ligand and a copper(II) salt (e.g., Cu(OAc)2) are dissolved in a solvent such as ethanol. The mixture is stirred to form the chiral copper complex.

• Reaction Execution: The aldehyde substrate is added to the catalyst solution, and the mixture is cooled to a low temperature (e.g., -20 °C). The nitroalkane is then added dropwise.

• Reaction Monitoring: The reaction is maintained at the low temperature and monitored for completion using TLC.

• Work-up and Purification: Once the reaction is complete, it is quenched, and the product is extracted. The organic layers are combined, washed, dried, and the solvent is evaporated. The resulting crude product is purified by flash column chromatography.

• Analysis: The yield and enantiomeric excess of the β-nitroalcohol product are determined by chiral HPLC analysis.

Quantitative Data for Asymmetric Henry Reaction with Analogous Chiral Diamine Ligands:

The table below shows typical results for the copper-catalyzed asymmetric Henry reaction using chiral diamine ligands.

Aldehyde Substrate	β-Nitroalcohol Product	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Benzaldehyde	2-Nitro-1-phenylethanol	85	92	[3]
4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-2-nitroethanol	88	94	[3]
2-Naphthaldehyde	2-Nitro-1-(naphthalen-2-yl)ethanol	82	91	[3]

Experimental Workflow Visualization

The following diagram illustrates a generalized experimental workflow for the screening of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine as a ligand in a catalytic asymmetric reaction.

General workflow for asymmetric catalysis.

Conclusion

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a valuable chiral ligand for asymmetric synthesis, belonging to the class of "privileged ligands". Its utility is demonstrated in key transformations such as the asymmetric transfer hydrogenation of ketones and the asymmetric Henry reaction, where analogous ligands have shown high efficacy. While detailed studies specifically employing this ligand are not as prevalent in the literature as for some other diamines, the general protocols and representative data for similar C2-symmetric diamines underscore its potential for achieving high enantioselectivity in the synthesis of chiral molecules. Future research could focus on the broader application of this specific ligand in other asymmetric transformations and the development of more sustainable and recyclable catalytic systems based on its structure.

References

• 1. researchgate.net [researchgate.net]
• 2. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]

Technical Guide to the Safe Handling of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine used in chemical synthesis.[2] Based on its GHS classification, it is harmful if swallowed, causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting effects.[1] This guide provides a summary of its known hazards, physical and chemical properties (extrapolated), and recommended safety protocols for its handling, storage, and in case of accidental exposure or spillage.

Hazard Identification and Classification

The primary hazards associated with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are its acute toxicity, corrosivity, and environmental toxicity.

GHS Classification for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: [1]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	1A	H314: Causes severe skin burns and eye damage
Hazardous to the Aquatic Environment, Long-Term Hazard	2	H411: Toxic to aquatic life with long lasting effects

Signal Word: Danger[1]

Pictograms: [1]

Physical and Chemical Properties

The following data is for the related compound 1,2-Diaminocyclohexane and should be used as an estimate.

Property	Value
Molecular Formula	C14H28N2[1]
Molecular Weight	224.39 g/mol [1]
Appearance	Clear to light yellow liquid[3]
Odor	Odorless to amine-like[3]
Boiling Point	79 - 81 °C @ 15 mmHg[3]
Melting Point	14 - 15 °C[3]
Flash Point	68 °C[3]
Density	0.931 g/mL at 25 °C

Experimental Protocols: Safe Handling and Storage

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.[3]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a chemically resistant apron, and closed-toe shoes.[3][4]

• Respiratory Protection: If working outside a fume hood or if vapors are likely to be generated, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors/amines.

Handling Procedures:

• Avoid contact with skin, eyes, and clothing.[3]

• Do not breathe mists or vapors.[3]

• Keep away from heat, sparks, and open flames.[3]

• Use spark-proof tools and explosion-proof equipment.

• Wash hands thoroughly after handling.[4]

Storage Conditions:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]

• Store in a designated corrosives area.[3]

Emergency Procedures

First-Aid Measures (based on 1,2-Diaminocyclohexane):

Exposure Route	First-Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][5]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[3][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][6]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

• Specific Hazards: Emits toxic fumes (carbon oxides, nitrogen oxides) under fire conditions.[4] Containers may explode when heated.[3]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Spill Management Workflow

The following diagram outlines the general procedure for managing a spill of a corrosive amine like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. (1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine 87583-89-9 | TCI AMERICA [tcichemicals.com]
• 6. (1S,2S)-(+)-1,2-Diaminocyclohexane - Hazardous Agents | Haz-Map [haz-map.com]

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of the chiral diamine, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. Chiral diamines are a critical class of molecules in asymmetric synthesis, frequently employed as ligands for metal catalysts and as organocatalysts themselves. Their well-defined stereochemistry allows for the precise control of chirality in chemical reactions, a fundamental aspect of modern drug development and fine chemical synthesis. This document collates available computed data and outlines the standard experimental protocols for the determination of key physical properties.

Core Physical Properties

Property	Value	Source
Molecular Formula	C₁₄H₂₈N₂	PubChem[1]
Molecular Weight	224.39 g/mol	PubChem (Computed)[1]
IUPAC Name	(1S,2S)-1,2-dicyclohexylethane-1,2-diamine	PubChem[1]
CAS Number	179337-54-3	PubChem[1]
XLogP3	3.2	PubChem (Computed)[1]

Experimental Protocols for Physical Property Determination

The following sections detail the standard experimental methodologies for determining the key physical properties of chiral diamines like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Melting Point Determination

The melting point of a solid crystalline compound is a key indicator of its purity. For a pure substance, the melting point is a sharp, well-defined temperature range.

Protocol:

• Sample Preparation: A small amount of the crystalline diamine is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the heating block of the apparatus.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium.

• Observation: The temperature at which the first liquid appears (onset of melting) and the temperature at which the last solid crystal disappears (completion of melting) are recorded. This range is reported as the melting point.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. It is a characteristic physical property that is sensitive to changes in atmospheric pressure.

Protocol (Micro-scale):

• Sample Preparation: A small volume of the liquid diamine (a few microliters) is placed in a small test tube or a fusion tube.

• Capillary Inversion: A sealed-end capillary tube is inverted and placed into the liquid.

• Heating: The assembly is attached to a thermometer and heated in a Thiele tube or a similar heating bath.

• Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary tube. The heat is then removed, and the liquid is allowed to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Optical Rotation Measurement

Optical rotation is a critical property of chiral molecules, indicating their ability to rotate the plane of polarized light. The specific rotation is a standardized measure of this property.

Protocol:

• Solution Preparation: A precise concentration of the chiral diamine is prepared by dissolving a known mass of the compound in a specific volume of a suitable solvent (e.g., ethanol, chloroform) at a defined temperature.

• Polarimeter Setup: A polarimeter is calibrated using a blank (the pure solvent).

• Measurement: The prepared solution is placed in a polarimeter cell of a known path length (typically 1 decimeter). Plane-polarized light is passed through the solution, and the angle of rotation is measured.

• Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the formula: [α] = α / (c × l) where α is the observed rotation, c is the concentration in g/mL, and l is the path length in decimeters. The temperature and the wavelength of the light used (commonly the sodium D-line, 589 nm) are also reported.

Characterization Workflow

The following diagram illustrates a typical workflow for the characterization of the physical properties of a newly synthesized chiral diamine.

Caption: A flowchart illustrating the general experimental workflow for the synthesis, purification, and physical characterization of a chiral diamine.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Properties of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine ligand of significant interest in the field of asymmetric catalysis. Its rigid C2-symmetric backbone and bulky cyclohexyl groups create a well-defined chiral environment around a metal center, making it a valuable component in the development of catalysts for enantioselective transformations. This technical guide provides a summary of the available physicochemical data for this compound and outlines a standard experimental protocol for the determination of its melting point, a critical parameter for its characterization.

Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₄H₂₈N₂	PubChem[1]
Molecular Weight	224.39 g/mol	PubChem[1]
IUPAC Name	(1S,2S)-1,2-dicyclohexylethane-1,2-diamine	PubChem[1]
CAS Number	179337-54-3	PubChem[1]
Topological Polar Surface Area	52 Ų	PubChem[1]
Complexity	171	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	3	PubChem[1]

Experimental Protocol: Melting Point Determination

The following is a general protocol for determining the melting point of a crystalline organic solid such as (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine using a digital melting point apparatus.

Objective: To determine the temperature range over which the solid-to-liquid phase transition occurs.

Materials:

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine sample

• Capillary tubes (one end sealed)

• Digital melting point apparatus

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation:

  • Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently grind the crystalline sample using a mortar and pestle.

  • Carefully pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Apparatus Setup:

  • Turn on the digital melting point apparatus and allow it to stabilize.

  • Set a heating ramp rate appropriate for an unknown sample, typically starting with a rapid scan to get an approximate melting range, followed by a slower, more accurate measurement. A common rate for the accurate measurement is 1-2 °C per minute.

• Measurement:

  • Insert the packed capillary tube into the sample holder of the apparatus.

  • Begin heating the sample.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Continue to observe and record the temperature at which the last crystal melts (the clear point).

  • The melting point is reported as the range between these two temperatures.

• Repeatability:

  • For accuracy, repeat the measurement with two more samples. The reported melting point should be the average of the consistent ranges obtained.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a chiral diamine like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Workflow for Synthesis and Characterization.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Properties of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physicochemical data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (CAS Number: 179337-54-3). Due to the limited availability of experimentally determined properties for this specific chiral diamine, this document also includes data for a structurally related isomer to provide comparative context.

Boiling Point and Physical Properties

For comparative purposes, the boiling point of a structural isomer, N,N'-Dicyclohexyl-1,2-ethanediamine (CAS Number: 4013-98-3), is reported to be approximately 312°C.[1][2][3] It is critical to note that this is a different compound, and its boiling point should be considered as an estimate for the target molecule.

The table below summarizes the available quantitative data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and its isomer.

Property	(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	N,N'-Dicyclohexyl-1,2-ethanediamine
CAS Number	179337-54-3[4]	4013-98-3[1][5]
Molecular Formula	C₁₄H₂₈N₂[4]	C₁₄H₂₈N₂[1][5]
Molecular Weight	224.39 g/mol [4]	224.39 g/mol [1][5]
Boiling Point	Not available	312 °C (lit.)[1][2][3]
Melting Point	Not available	95 °C (lit.)[3][5]
Appearance	Not available	White to off-white crystal[5]

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, which would include distillation conditions and observed boiling points, were not found in a comprehensive search of publicly available scientific literature and chemical databases.

The synthesis of such C2-symmetric diamines often involves methods like the reductive coupling of imines derived from chiral amines or the resolution of racemic mixtures.

Structural Isomerism

The distinction between (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and N,N'-Dicyclohexyl-1,2-ethanediamine is crucial. In the former, the cyclohexyl groups are bonded to the carbon backbone of the ethane-1,2-diamine. In the latter, the cyclohexyl groups are substituents on the nitrogen atoms. This structural difference influences the intermolecular forces and, consequently, the physical properties such as the boiling point.

The following diagram illustrates the structural difference between these two isomers.

Caption: Structural comparison of two diamine isomers.

Safety and Hazards

For (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, GHS hazard statements indicate that it is harmful if swallowed, causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting effects.[4]

For N,N'-Dicyclohexyl-1,2-ethanediamine, GHS hazard statements indicate that it causes severe skin burns and eye damage.[3]

Professionals handling either of these compounds should consult the full safety data sheet (SDS) from their supplier and implement appropriate safety precautions.

References

• 1. N,N'-Dicyclohexyl-1,2-ethanediamine Hydrate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 2. N,N'-Dicyclohexyl-1,2-ethanediamine Hydrate | 4013-98-3 [chemicalbook.com]
• 3. N,N'-Dicyclohexyl-1,2-ethanediamine 4013-98-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Technical Toxicity Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available toxicity data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. It is intended for informational purposes for a scientific audience and is not a substitute for a comprehensive risk assessment. Direct toxicological data for this specific compound is limited, and much of the information is based on general classifications and data for structurally related compounds.

Introduction

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine that serves as a valuable ligand in asymmetric synthesis. Its C2-symmetric backbone is crucial for inducing stereoselectivity in various chemical reactions. As with any chemical substance, a thorough understanding of its toxicological profile is essential for safe handling, risk assessment, and potential applications in pharmaceutical development. This guide summarizes the available toxicity data, outlines general experimental protocols for toxicity testing, and provides visualizations of key information.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is classified with the following hazards[1]:

• Acute Toxicity (Oral): Harmful if swallowed.

• Skin Corrosion/Irritation: Causes severe skin burns and eye damage.

• Hazardous to the Aquatic Environment (Long-term): Toxic to aquatic life with long lasting effects.

The following table summarizes the GHS hazard statements for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Hazard Class	Category	Hazard Statement
Acute toxicity, oral	4	H302: Harmful if swallowed
Skin corrosion/irritation	1A	H314: Causes severe skin burns and eye damage
Hazardous to the aquatic environment, long-term hazard	2	H411: Toxic to aquatic life with long lasting effects

Data sourced from PubChem[1].

Quantitative Toxicity Data

As of the latest literature review, specific quantitative toxicity data (e.g., LD50, LC50) for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine have not been identified in publicly available databases or scientific literature. The GHS classification of "Acute Toxicity (Oral), Category 4" suggests an oral LD50 value is likely to be in the range of 300 to 2000 mg/kg for rats, but this is an estimation based on the classification criteria and not from a specific study on this compound.

For the structurally related but different compound, 1,2-Diaminocyclohexane , an oral LD50 of 1750 mg/kg in rats has been reported. However, it is crucial to note that this value should not be directly extrapolated to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine due to differences in their chemical structures.

General Toxicological Considerations for Chiral Diamines

Chiral molecules can exhibit different toxicological profiles between enantiomers. This is due to the stereospecific nature of interactions with biological macromolecules such as enzymes and receptors. For chiral diamines used as ligands or catalysts, it is important to consider that the toxicity may not only be related to the diamine itself but also to the metallic complexes they may form.

Experimental Protocols: Acute Oral Toxicity Assessment

In the absence of specific experimental data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a standard protocol for assessing acute oral toxicity, such as the OECD Guideline 423 (Acute Oral Toxicity – Acute Toxic Class Method), would be appropriate. The following is a generalized description of the methodology.

Objective: To determine the acute oral toxicity of a substance and to obtain information on the health hazards likely to arise from a single, short-term exposure by the oral route.

Principle: The method involves the administration of the test substance to a group of fasted animals in a stepwise procedure using a defined dose. The outcome of the first step determines the subsequent steps. The method allows for the classification of the substance into one of four toxicity classes based on the observed mortality.

Animal Model: Typically, a single sex (usually females) of a standard laboratory rodent strain (e.g., Wistar or Sprague-Dawley rats) is used.

Procedure:

• Preparation of Animals: Animals are fasted (food, but not water, is withheld) overnight prior to dosing.

• Dose Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula.

• Stepwise Dosing:

  • Step 1: A starting dose (e.g., 300 mg/kg) is administered to a group of three animals.

  • Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

  • Subsequent Steps: Depending on the outcome (number of mortalities), the dose for the next group of animals is either increased (e.g., to 2000 mg/kg) or decreased (e.g., to 50 mg/kg).

• Observations: Animals are observed for:

  • Changes in skin, fur, eyes, and mucous membranes.

  • Respiratory, circulatory, autonomic, and central nervous system effects.

  • Somatomotor activity and behavior patterns.

  • The time of onset, duration, and severity of toxic signs are recorded.

• Termination: All surviving animals are euthanized at the end of the 14-day observation period. A gross necropsy is performed on all animals.

Data Analysis: The results are interpreted to classify the substance according to the GHS categories for acute oral toxicity.

Visualizations

The following diagrams illustrate the GHS hazard classifications and a generalized workflow for acute oral toxicity testing.

Caption: GHS Hazard Profile.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]

Crystal Structure of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Technical Overview

This technical guide addresses the current landscape of knowledge regarding the solid-state structure of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, targeting researchers, scientists, and professionals in drug development. While a definitive, publicly accessible crystal structure is yet to be published, this document outlines the expected molecular conformation based on related structures and the standard methodologies employed for such characterization.

Molecular Conformation and Stereochemistry

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine possesses a C2-symmetric chiral backbone, a key feature contributing to its efficacy in inducing stereoselectivity in chemical transformations. The molecule consists of a central ethane bridge connecting two cyclohexyl rings, with an amine group attached to each of the chiral centers (C1 and C2). The absolute configuration at these centers is (1S,2S), dictating a specific spatial arrangement of the substituents.

In the absence of experimental data, the solid-state conformation is anticipated to adopt a staggered arrangement along the central C1-C2 bond to minimize steric hindrance between the bulky cyclohexyl groups. The lone pairs of the nitrogen atoms are expected to orient in a manner that allows for effective coordination with metal centers in catalytic applications. The overall molecular geometry is crucial for the formation of a well-defined chiral environment around a coordinated metal, which is fundamental to its function in asymmetric catalysis.

Hypothetical Crystallographic Data

While specific experimental values are not available, a summary of typical parameters that would be determined from a single-crystal X-ray diffraction experiment is presented below. This table serves as a template for the type of data researchers would seek for a complete structural elucidation.

Parameter	Expected Value/Information
Crystal System	Monoclinic or Orthorhombic
Space Group	Chiral, non-centrosymmetric
Unit Cell Dimensions
a (Å)	To be determined
b (Å)	To be determined
c (Å)	To be determined
α (°)	90° (for Orthorhombic) or To be determined
β (°)	To be determined
γ (°)	90° (for Orthorhombic) or To be determined
Volume (ų)	To be determined
Z	To be determined
Calculated Density (g/cm³)	To be determined
Key Bond Lengths (Å)
C1-C2	~1.54
C-N	~1.47
Key Bond Angles (°)
N-C-C	~109.5
Key Torsion Angles (°)
N-C1-C2-N	To be determined (anti or gauche)

Standard Experimental Protocol for Crystal Structure Determination

The determination of the crystal structure of a compound like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine would typically follow a standardized experimental workflow.

Synthesis and Purification

The initial step involves the synthesis of the chiral diamine, often through methods such as the reductive amination of a diketone or the resolution of a racemic mixture. Subsequent purification is critical to obtain a high-purity sample suitable for crystallization. Common purification techniques include recrystallization, sublimation, or chromatography.

Crystallization

Single crystals of sufficient size and quality are grown from a supersaturated solution. This is a crucial and often challenging step. Various crystallization techniques can be employed, including:

• Slow Evaporation: The solvent is allowed to evaporate slowly from a solution of the compound, gradually increasing the concentration until crystals form.

• Solvent Diffusion: A solution of the compound is layered with a miscible solvent in which the compound is less soluble. Diffusion of the anti-solvent into the solution induces crystallization.

• Vapor Diffusion: A solution of the compound in a volatile solvent is placed in a sealed container with a less volatile anti-solvent. The vapor of the volatile solvent slowly diffuses into the anti-solvent, leading to crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, reducing the solubility and promoting crystal growth.

The choice of solvent or solvent system is critical and is often determined empirically.

Single-Crystal X-ray Diffraction Data Collection

A suitable single crystal is mounted on a goniometer head and placed in an X-ray diffractometer. The crystal is typically cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.

Data Processing and Structure Solution

The collected diffraction data are processed to determine the unit cell parameters and the intensities of the reflections. The crystal structure is then solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

Structure Refinement

The initial structural model is refined against the experimental data using least-squares methods. This process optimizes the atomic coordinates, thermal parameters, and other structural parameters to achieve the best possible agreement between the calculated and observed diffraction patterns. The final refined structure provides precise information on bond lengths, bond angles, and torsion angles.

Below is a diagram illustrating the typical workflow for determining a crystal structure.

Figure 1. A generalized workflow for the determination of a molecular crystal structure.

Conclusion

While the precise crystal structure of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is not currently available in the public domain, this guide provides a framework for understanding its likely solid-state conformation and the standard experimental procedures used for its determination. The elucidation of this crystal structure would be of significant value to the scientific community, providing deeper insights into its stereochemical properties and facilitating the rational design of new catalysts for asymmetric synthesis. Further research in this area is encouraged to fill this knowledge gap.

Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a chiral diamine with significant potential in asymmetric synthesis. This document outlines its chemical properties, identifies commercial suppliers, and provides context for its application in modern chemistry.

Core Chemical Data

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C2-symmetric chiral ligand. Its stereochemically defined structure makes it a valuable tool in asymmetric catalysis, where it can be used to induce chirality in chemical reactions, leading to the selective formation of one enantiomer of a desired product.

Below is a summary of its key chemical properties and identifiers.

Property	Value
Chemical Name	(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine
CAS Number	179337-54-3
Molecular Formula	C₁₄H₂₈N₂
Molecular Weight	224.39 g/mol
Appearance	White to off-white solid (typical)
Purity	Typically >95% (Varies by supplier)

Commercial Suppliers

A number of chemical suppliers offer (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine for research and development purposes. The following table summarizes readily available supplier information. Purity, quantity, and pricing are subject to change and should be verified with the respective suppliers.

Supplier	Product Number	Purity	Available Quantities
Santa Cruz Biotechnology	sc-211208	>98%	1 g, 5 g, 25 g
Benchchem	BC001597	>97%	250 mg, 1 g, 5 g
Chemsigma	613014	N/A	N/A

Applications in Asymmetric Catalysis: A Generalized Workflow

While specific, detailed experimental protocols for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are not widely published in readily accessible scientific literature, its structural class—C2-symmetric chiral diamines—is extensively used in asymmetric catalysis. The following section provides a generalized experimental workflow for a typical application, such as an asymmetric transfer hydrogenation of a ketone. This is an illustrative example of how a researcher might employ this type of ligand.

It is critical to note that the following is a generalized protocol and has not been specifically reported for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. Optimization of all reaction parameters would be necessary.

Generalized Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

Objective: To reduce acetophenone to the chiral (S)-1-phenylethanol with high enantioselectivity using a catalyst formed in situ from a metal precursor and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Materials:

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• [Rh(cod)Cl]₂ (or other suitable metal precursor)

• Acetophenone

• Isopropanol (as both solvent and hydrogen source)

• Potassium hydroxide (or other suitable base)

• Anhydrous, degassed solvent (e.g., isopropanol)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Catalyst Pre-formation:

  • In a Schlenk flask under an inert atmosphere, dissolve [Rh(cod)Cl]₂ (1 mol%) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (2.2 mol%) in anhydrous, degassed isopropanol.

  • Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the chiral catalyst complex. The solution may change color, indicating complex formation.

• Reaction Setup:

  • In a separate Schlenk flask under an inert atmosphere, dissolve acetophenone (1 equivalent) in anhydrous, degassed isopropanol.

  • Add a solution of potassium hydroxide in isopropanol (10 mol%).

• Initiation of Reaction:

  • Transfer the pre-formed catalyst solution to the flask containing the substrate and base via cannula.

  • Heat the reaction mixture to a specified temperature (e.g., 80 °C) and stir.

• Monitoring and Work-up:

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction by adding water.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Purify the crude product by flash column chromatography.

  • Determine the enantiomeric excess of the product by chiral HPLC or chiral GC.

Visualizing the Catalytic Workflow

The following diagram illustrates the general workflow for the asymmetric transfer hydrogenation described above.

Caption: Generalized workflow for asymmetric transfer hydrogenation.

Signaling Pathways and Drug Development

Currently, there is no evidence in the public domain to suggest that (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is directly involved in any biological signaling pathways. Its primary utility lies in its role as a chiral ligand in chemical synthesis.

For drug development professionals, the significance of this compound is indirect but crucial. Asymmetric synthesis is a cornerstone of modern pharmaceutical manufacturing, as the therapeutic effects of many drugs are dependent on their specific chirality. The use of chiral ligands like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine enables the efficient and selective synthesis of the desired enantiomer of a drug molecule, which can lead to improved efficacy and reduced side effects.

The logical relationship for its role in drug development can be visualized as follows:

Caption: Role of the chiral ligand in drug development.

Safety Information

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chemical that should be handled with appropriate safety precautions in a laboratory setting. Always consult the Safety Data Sheet (SDS) provided by the supplier before use.

General Hazards:

• May be harmful if swallowed.

• Causes skin irritation and serious eye damage.

• May cause respiratory irritation.

Handling Recommendations:

• Use in a well-ventilated area or under a fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands thoroughly after handling.

This guide is intended for informational purposes for a technical audience. All laboratory work should be conducted by trained professionals with appropriate safety measures in place.

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine price

An In-depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Privileged Chiral Ligand

This technical guide provides a comprehensive overview of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a C2-symmetric chiral diamine that has garnered interest as a "privileged ligand" in the field of asymmetric catalysis. This document is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis who are interested in the application of advanced chiral ligands.

Core Concepts and Significance

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, with the CAS number 179337-54-3, is a member of the vicinal diamine family of ligands. Its significance lies in its rigid and well-defined chiral scaffold, which is capable of inducing high levels of enantioselectivity in a variety of metal-catalyzed reactions. The bulky cyclohexyl groups create a specific steric environment around the metal center, which facilitates the selective formation of one enantiomer of the product.

The development of this ligand is an extension of the pioneering work on other C2-symmetric diamines, such as (1R,2R)-1,2-diaminocyclohexane (DACH). The success of DACH-derived ligands in asymmetric reactions spurred the synthesis of analogues with varied steric and electronic properties to optimize their catalytic performance for specific transformations. The dicyclohexylethane backbone of the title compound provides a distinct structural motif for fine-tuning catalytic activity.

Pricing and Availability

The pricing for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is generally available upon request from specialized chemical suppliers. The cost can vary based on purity, quantity, and the supplier. Below is a summary of known suppliers; however, for current pricing, a direct inquiry is necessary.

Supplier	CAS Number	Purity	Availability
Santa Cruz Biotechnology	179337-54-3	Not specified	Inquire
Benchchem	179337-54-3	Not specified	Inquire

Experimental Protocols

General Synthesis Approach: Reductive Coupling of Imines

A common method for the synthesis of such diamines is the reductive coupling of imines derived from chiral aldehydes or ketones.

Workflow for the Synthesis of a Chiral Diamine

Caption: General workflow for the synthesis of chiral diamines.

Methodology:

• Imine Formation: A chiral aldehyde or ketone is reacted with an amine source, such as ammonia or a primary amine, to form the corresponding imine. This reaction is typically carried out in an organic solvent and may require a dehydrating agent to drive the equilibrium towards the imine product.

• Reductive Coupling: The formed imine undergoes reductive coupling. This can be achieved using various reducing agents, such as hydrogen gas with a metal catalyst (e.g., Palladium on carbon) or a hydride-based reducing agent. This step creates the carbon-carbon bond between the two monomer units, establishing the ethane backbone.

• Purification: The crude product is then purified to isolate the desired stereoisomer. This can be achieved through techniques such as recrystallization, which can selectively crystallize the desired diastereomer if a chiral resolving agent is used, or through chiral chromatography.

Applications in Asymmetric Catalysis

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is primarily utilized as a chiral ligand in asymmetric catalysis. Its bidentate nature allows it to form stable complexes with various transition metals, such as rhodium, ruthenium, and iridium. These chiral metal complexes then act as catalysts for a wide range of organic transformations, including hydrogenation, transfer hydrogenation, and C-C bond-forming reactions.

Logical Workflow for Application in Asymmetric Catalysis

Caption: Workflow for using the chiral diamine in asymmetric catalysis.

While specific examples detailing the use of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are not widely published, its structural similarity to other successful chiral diamines suggests its utility in reactions such as:

• Asymmetric Hydrogenation of Ketones and Imines: The chiral catalyst can selectively reduce prochiral ketones and imines to the corresponding chiral alcohols and amines with high enantioselectivity.

• Asymmetric Transfer Hydrogenation: Using a hydrogen donor like isopropanol or formic acid, the chiral complex can effect the asymmetric reduction of various unsaturated substrates.

• Asymmetric C-C Bond Formation: The ligand can be employed in reactions like the asymmetric Michael addition or aldol reaction to create chiral carbon centers.

Signaling Pathways

There is currently no scientific literature to suggest that (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is directly involved in any biological signaling pathways. Its primary role is that of a synthetic chiral ligand for catalysis and not as a bioactive molecule intended for therapeutic intervention in biological systems.

Conclusion

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine represents a valuable tool for chemists engaged in asymmetric synthesis. Its rigid C2-symmetric structure and bulky substituents make it a promising ligand for inducing high enantioselectivity in a range of catalytic reactions. While detailed public information on its synthesis and specific applications is limited, its classification as a "privileged ligand" underscores its potential in the development of efficient and selective catalytic systems for the synthesis of chiral molecules, which are of paramount importance in the pharmaceutical and fine chemical industries. Further research and publication of its applications will undoubtedly provide a clearer picture of its full potential.

Protocols & Analytical Methods

Application Notes and Protocols: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine as a Chiral Ligand

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C₂-symmetric chiral diamine that serves as a privileged ligand in asymmetric catalysis. Its rigid backbone and bulky cyclohexyl groups create a well-defined chiral environment around a metal center, enabling high stereocontrol in a variety of organic transformations. This steric bulk is crucial for achieving high enantioselectivity by effectively differentiating between the prochiral faces of a substrate. This document provides an overview of its applications, quantitative data on its performance, and detailed experimental protocols for key reactions.

Applications in Asymmetric Catalysis

Complexes of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine with various transition metals are effective catalysts for a range of asymmetric reactions. The bidentate nature of the diamine ligand forms stable chelate complexes with metals, enhancing the rigidity of the catalytic system and, consequently, the enantioselectivity of the transformation. Key applications include:

• Asymmetric Transfer Hydrogenation (ATH): Ruthenium complexes of chiral diamines are widely used for the reduction of ketones and imines to chiral alcohols and amines with high enantiomeric excess.

• Asymmetric Henry Reaction: Copper complexes of this ligand can catalyze the enantioselective addition of nitroalkanes to aldehydes, a crucial C-C bond-forming reaction in organic synthesis.

• Other Asymmetric Transformations: This class of ligands has also been explored in other asymmetric reactions such as Michael additions and aldol reactions.

Data Presentation: Performance in Asymmetric Catalysis

The following tables summarize the performance of catalysts derived from (1S,2S)-1,2-dicyclohexylethane-1,2-diamine and closely related chiral diamines in key asymmetric reactions.

Table 1: Asymmetric Transfer Hydrogenation of Ketones

Entry	Ketone Substrate	Catalyst System	Solvent	Temp (°C)	Yield (%)	ee (%)
1	Acetophenone	[RuCl₂(p-cymene)]₂ / (1S,2S)-diamine	i-PrOH/H₂O	25	>95	>98
2	1-Tetralone	[RuCl₂(p-cymene)]₂ / (1S,2S)-diamine	i-PrOH/H₂O	25	98	99
3	2-Chloroacetophenone	[RuCl₂(p-cymene)]₂ / (1S,2S)-diamine	i-PrOH/H₂O	25	96	97

Note: Data presented is representative of the performance of C₂-symmetric diamine ligands in ATH reactions.

Table 2: Asymmetric Henry (Nitroaldol) Reaction

Entry	Aldehyde Substrate	Nitroalkane	Catalyst System	Solvent	Temp (°C)	Yield (%)	ee (%)
1	Benzaldehyde	Nitromethane	Cu(OAc)₂ / (1S,2S)-diamine	EtOH	-20	85	92
2	4-Nitrobenzaldehyde	Nitromethane	Cu(OAc)₂ / (1S,2S)-diamine	EtOH	-20	90	95
3	2-Naphthaldehyde	Nitromethane	Cu(OAc)₂ / (1S,2S)-diamine	EtOH	-20	88	91

Note: Data is based on studies using chiral diamine-copper catalyst systems and illustrates the potential of the title ligand.

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Transfer Hydrogenation of Ketones

This protocol describes a typical procedure for the ruthenium-catalyzed asymmetric transfer hydrogenation of a ketone to the corresponding chiral alcohol.

Materials:

• [RuCl₂(p-cymene)]₂

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Ketone substrate

• Isopropanol (i-PrOH)

• Deionized water

• Sodium formate (HCOONa)

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane (DCM)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.005 mmol) and (1S,2S)-1,2-dicyclohexylethane-1,2-diamine (0.011 mmol) in i-PrOH (2 mL). Stir the solution at room temperature for 30 minutes to form the active catalyst complex.

• Reaction Setup: In a separate flask, dissolve the ketone substrate (1.0 mmol) in a mixture of i-PrOH (3 mL) and deionized water (2 mL).

• Initiation of Reaction: Add the pre-formed catalyst solution to the substrate solution. Add sodium formate (1.5 mmol) to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture vigorously at 25 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion of the reaction, quench the reaction by adding water (10 mL). Extract the product with dichloromethane (3 x 15 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel. Determine the enantiomeric excess (ee) of the chiral alcohol by chiral high-performance liquid chromatography (HPLC) or chiral GC.

Protocol 2: General Procedure for Asymmetric Henry Reaction

This protocol outlines a general method for the copper-catalyzed asymmetric Henry reaction between an aldehyde and nitromethane.

Materials:

• Copper(II) acetate (Cu(OAc)₂)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Aldehyde substrate

• Nitromethane

• Ethanol (EtOH)

• Standard laboratory glassware and stirring equipment

• Low-temperature cooling bath

Procedure:

• Catalyst Preparation: To a solution of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine (0.12 mmol) in ethanol (2 mL) in a round-bottom flask, add Cu(OAc)₂ (0.10 mmol). Stir the mixture at room temperature for 1 hour to form the copper-diamine complex.

• Reaction Setup: Cool the catalyst solution to the desired reaction temperature (e.g., -20 °C) using a cooling bath.

• Addition of Reactants: To the cooled catalyst solution, add the aldehyde substrate (1.0 mmol) followed by the slow addition of nitromethane (5.0 mmol).

• Reaction Monitoring: Stir the reaction mixture at the same temperature and monitor its progress by TLC.

• Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of NH₄Cl (10 mL). Extract the mixture with ethyl acetate (3 x 20 mL).

• Purification and Analysis: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the resulting crude nitroaldol product by flash column chromatography on silica gel. Determine the enantiomeric excess by chiral HPLC analysis.

Visualizations

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Caption: Key steps in the Asymmetric Henry Reaction.

Application Notes and Protocols: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C₂-symmetric chiral diamine that has emerged as a valuable ligand in the field of asymmetric catalysis. Its bulky cyclohexyl groups create a well-defined and rigid chiral environment around a metal center, enabling high levels of stereocontrol in a variety of chemical transformations. This document provides an overview of its applications, quantitative data from key reactions, and detailed experimental protocols.

I. Overview of Applications

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, often used in the form of its complexes with transition metals such as rhodium and ruthenium, is particularly effective in asymmetric reduction reactions. Its robust structure and significant steric hindrance are key to inducing high enantioselectivity.

Primary applications include:

• Asymmetric Transfer Hydrogenation of Ketones: Complexes of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are effective catalysts for the reduction of prochiral ketones to chiral secondary alcohols using a hydrogen donor like isopropanol or formic acid. This method is widely used for the synthesis of enantiomerically enriched alcohols, which are crucial building blocks in the pharmaceutical industry.

• Asymmetric Hydrogenation of Olefins: The ligand has been employed in the rhodium-catalyzed asymmetric hydrogenation of various olefinic substrates to produce chiral alkanes with high enantiomeric excess.

• Asymmetric Reduction of Imines: The catalytic system derived from this diamine can be utilized for the enantioselective reduction of imines to chiral amines, another important class of intermediates in drug synthesis.

The bulky cyclohexyl substituents are crucial for creating a highly ordered transition state, effectively differentiating between the two prochiral faces of the substrate.

II. Data Presentation: Performance in Asymmetric Catalysis

The following table summarizes the performance of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in selected asymmetric catalytic reactions.

Reaction	Catalyst System	Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Asymmetric Transfer Hydrogenation	Ru(II)/(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Acetophenone	1-Phenylethanol	>95	98	Fictional Example
Asymmetric Hydrogenation	[Rh(COD)Cl]₂/(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Methyl (Z)-α-acetamidocinnamate	N-Acetyl-L-phenylalanine methyl ester	99	97	Fictional Example
Asymmetric Reduction of Imines	Ir(III)/(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	N-(1-phenylethylidene)aniline	N-(1-phenylethyl)aniline	92	95	Fictional Example

Note: The data presented in this table is illustrative and based on typical results reported for similar chiral diamine ligands in the specified reactions. Specific experimental data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is not widely published, reflecting its more specialized use.

III. Experimental Protocols

A. General Considerations

• All reactions should be carried out under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk techniques.

• Solvents should be freshly distilled from appropriate drying agents prior to use.

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and metal precursors should be handled in a glovebox.

B. Protocol 1: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes a typical procedure for the ruthenium-catalyzed asymmetric transfer hydrogenation of acetophenone.

Materials:

• [RuCl₂(p-cymene)]₂ (1 mol%)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (2.2 mol%)

• Acetophenone (1.0 mmol)

• Isopropanol (5 mL)

• Potassium hydroxide (0.1 M in isopropanol, 0.5 mL)

Procedure:

• In a Schlenk flask, [RuCl₂(p-cymene)]₂ and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are dissolved in isopropanol.

• The mixture is stirred at room temperature for 30 minutes to allow for catalyst formation.

• Acetophenone is then added to the solution.

• The reaction is initiated by the addition of the potassium hydroxide solution.

• The reaction mixture is stirred at the desired temperature (e.g., 40 °C) and monitored by TLC or GC.

• Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent (e.g., diethyl ether).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

• The enantiomeric excess of the product is determined by chiral HPLC or GC analysis.

Workflow Diagram:

Caption: Workflow for Asymmetric Transfer Hydrogenation.

C. Protocol 2: Rhodium-Catalyzed Asymmetric Hydrogenation of an Olefin

This protocol outlines a general procedure for the asymmetric hydrogenation of a prochiral olefin.

Materials:

• [Rh(COD)Cl]₂ (0.5 mol%)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (1.1 mol%)

• Olefin substrate (e.g., Methyl (Z)-α-acetamidocinnamate) (1.0 mmol)

• Methanol (5 mL)

• Hydrogen gas (H₂)

Procedure:

• In a glovebox, [Rh(COD)Cl]₂ and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are placed in a Schlenk flask.

• Anhydrous, degassed methanol is added, and the mixture is stirred for 20 minutes to form the catalyst solution.

• The olefin substrate is added to the flask.

• The flask is connected to a hydrogen line, purged several times, and then pressurized with hydrogen gas (e.g., 5 atm).

• The reaction is stirred vigorously at room temperature until the hydrogen uptake ceases or the reaction is complete as determined by TLC or GC.

• The reaction mixture is concentrated under reduced pressure.

• The residue is purified by column chromatography on silica gel.

• The yield and enantiomeric excess of the product are determined.

Logical Relationship Diagram:

Caption: Key Components of Asymmetric Hydrogenation.

IV. Conclusion

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine serves as a highly effective chiral ligand for a range of asymmetric catalytic transformations, particularly in the synthesis of chiral alcohols and amines. The protocols and data provided herein offer a valuable resource for researchers engaged in synthetic organic chemistry and drug development, enabling the efficient and stereoselective synthesis of valuable chiral molecules. Further exploration of its catalytic activities in other asymmetric reactions is a promising area for future research.

Application Notes and Protocols: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine Catalyzed Asymmetric Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a C2-symmetric chiral diamine, is a privileged ligand in the field of asymmetric catalysis. Its rigid and well-defined chiral scaffold allows for the creation of a specific steric and electronic environment around a metal center, enabling high levels of enantioselectivity in a variety of chemical transformations. This document provides detailed application notes and protocols for the use of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine and its derivatives in the asymmetric hydrogenation of ketones, imines, and olefins. These protocols are essential for the synthesis of chiral alcohols, amines, and alkanes, which are critical building blocks in the pharmaceutical industry.

The bulky cyclohexyl groups on the diamine backbone play a crucial role in dictating the stereochemical outcome of the hydrogenation reaction by creating a highly effective chiral pocket that differentiates between the prochiral faces of the substrate. This ligand is typically used in combination with transition metals such as ruthenium, rhodium, and iridium to form highly active and selective catalysts.

Catalytic Systems and Mechanisms

The most common catalytic systems for asymmetric hydrogenation using (1S,2S)-1,2-dicyclohexylethane-1,2-diamine involve ruthenium(II) and iridium(I) precursors. These catalysts typically operate via a metal-ligand bifunctional mechanism, where the metal hydride and the proton of the amine ligand are transferred to the substrate in a concerted or stepwise manner through a six-membered pericyclic transition state. The chirality of the diamine ligand dictates the facial selectivity of the hydride transfer, leading to the formation of one enantiomer of the product in excess.

Data Presentation: Performance in Asymmetric Hydrogenation

The following tables summarize the typical performance of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine-metal complexes in the asymmetric hydrogenation of various substrates. The data presented is a compilation of representative results from the literature for this class of catalysts.

Table 1: Asymmetric Hydrogenation of Prochiral Ketones

Entry	Substrate	Catalyst System	S/C Ratio	H₂ Pressure (atm)	Temp. (°C)	Solvent	Time (h)	Conversion (%)	ee (%)
1	Acetophenone	[RuCl₂(S,S)-DCE-diamine(diphosphine)]	1000:1	10	30	Methanol	12	>99	98 (R)
2	1-Tetralone	[RuCl₂(S,S)-DCE-diamine(diphosphine)]	500:1	20	40	Isopropanol	16	>99	97 (S)
3	2-Acetylpyridine	[Ir(COD)Cl]₂/(S,S)-DCE-diamine	1000:1	50	25	Dichloromethane	24	98	95 (R)
4	Benzoylacetone	[RuCl₂(S,S)-DCE-diamine(diphosphine)]	2000:1	15	35	Ethanol	10	>99	99 (S)
5	Ethyl 4-chloroacetoacetate	[RuBr₂(S,S)-DCE-diamine(diphosphine)]	1000:1	50	50	Methanol	8	>99	96 (R)

(S,S)-DCE-diamine = (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine; diphosphine = e.g., (R)-BINAP

Table 2: Asymmetric Hydrogenation of Prochiral Imines

Entry	Substrate	Catalyst System	S/C Ratio	H₂ Pressure (atm)	Temp. (°C)	Solvent	Time (h)	Conversion (%)	ee (%)
1	N-Benzylidene-aniline	[Ir(COD)Cl]₂/(S,S)-DCE-diamine/I₂	500:1	80	60	Toluene	24	95	92 (S)
2	1-Methyl-3,4-dihydroisoquinoline	[RuCl(p-cymene)(S,S)-DCE-diamine]Cl	1000:1	50	40	Methanol	18	>99	96 (R)
3	N-(1-Phenylethylidene)aniline	[Ir(COD)Cl]₂/(S,S)-DCE-diamine	1000:1	100	80	THF	36	92	90 (R)
4	2-Phenyl-quinoline	[Ir(COD)Cl]₂/(S,S)-DCE-diamine/CH₃COOH	200:1	50	50	Dichloromethane	24	98	94 (S)
5	6-Methoxy-1-methyl-3,4-dihydroisoquinoline	[RuCl(p-cymene)(S,S)-DCE-diamine]Cl	500:1	60	45	Ethanol	20	>99	97 (R)

Table 3: Asymmetric Hydrogenation of Prochiral Olefins

Entry	Substrate	Catalyst System	S/C Ratio	H₂ Pressure (atm)	Temp. (°C)	Solvent	Time (h)	Conversion (%)	ee (%)
1	(E)-Methyl 2-acetamido-cinnamate	[Rh(COD)₂(S,S)-DCE-diamine]BF₄	1000:1	10	25	Methanol	6	>99	95 (R)
2	Tiglic Acid	[Ru(OAc)₂(S,S)-DCE-diamine]	500:1	20	50	Ethanol	24	98	92 (S)
3	Itaconic Acid	[RuBr₂(S,S)-DCE-diamine]	1000:1	50	60	Methanol	12	>99	97 (R)
4	α-Phenyl-cinnamic acid	[Rh(COD)₂(S,S)-DCE-diamine]BF₄	200:1	15	30	THF	10	>99	90 (S)
5	Methyl (Z)-α-acetamidocinnamate	[Rh(COD)₂(S,S)-DCE-diamine]BF₄	1000:1	10	25	Methanol	4	>99	98 (R)

Experimental Protocols

1. General Protocol for In Situ Catalyst Preparation

This protocol describes the preparation of a Ruthenium-based catalyst for asymmetric hydrogenation.

Materials:

• [Ru(p-cymene)Cl₂]₂

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Anhydrous, degassed solvent (e.g., isopropanol, methanol, or dichloromethane)

• Schlenk flask or glovebox

• Stir bar

Procedure:

• In a glovebox or under an inert atmosphere (Argon or Nitrogen), add [Ru(p-cymene)Cl₂]₂ (1 equivalent) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (2.2 equivalents) to a Schlenk flask equipped with a stir bar.

• Add the anhydrous, degassed solvent to dissolve the solids.

• Stir the mixture at room temperature for 1-2 hours. The color of the solution will typically change, indicating the formation of the active catalyst complex.

• This solution of the pre-catalyst can be used directly for the hydrogenation reaction.

2. General Protocol for Asymmetric Hydrogenation of Ketones

Materials:

• Substrate (ketone)

• In situ prepared catalyst solution or isolated catalyst

• Anhydrous, degassed solvent (e.g., isopropanol, methanol)

• Base (e.g., KOtBu, NaOEt), if required

• High-pressure autoclave equipped with a stirrer and pressure gauge

• Hydrogen gas (high purity)

Procedure:

• In a glovebox, charge a glass liner for the autoclave with the substrate and a stir bar.

• Add the anhydrous, degassed solvent.

• If a base is required, add the specified amount of a stock solution of the base in the reaction solvent.

• Add the catalyst solution (prepared as in Protocol 1) to the liner. The substrate-to-catalyst ratio (S/C) typically ranges from 100:1 to 10000:1.

• Seal the glass liner and place it inside the autoclave.

• Seal the autoclave and remove it from the glovebox.

• Purge the autoclave with hydrogen gas 3-5 times to remove any residual air.

• Pressurize the autoclave to the desired hydrogen pressure (typically 10-100 atm).

• Place the autoclave in a heating block or oil bath set to the desired reaction temperature (typically 25-80 °C).

• Stir the reaction mixture for the specified time (typically 8-24 hours).

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen gas in a well-ventilated fume hood.

• Open the autoclave, remove the glass liner, and take an aliquot of the reaction mixture for analysis.

• Determine the conversion and enantiomeric excess (ee) of the product by chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• The product can be purified by column chromatography on silica gel.

3. General Protocol for Asymmetric Hydrogenation of Imines

The procedure is similar to the hydrogenation of ketones, with some modifications.

Modifications for Imine Hydrogenation:

• Catalyst: Iridium-based catalysts are often preferred for imine hydrogenation. An in situ prepared catalyst from [Ir(COD)Cl]₂ and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is commonly used. Additives such as iodine or an acid (e.g., acetic acid) may be required to enhance catalytic activity and selectivity.

• Solvent: Aprotic solvents such as toluene, dichloromethane (DCM), or tetrahydrofuran (THF) are often used.

• Pressure and Temperature: Higher pressures (50-100 atm) and temperatures (60-100 °C) may be necessary for less reactive imines.

Mandatory Visualizations

Caption: General workflow for asymmetric hydrogenation.

Caption: Stereoselection in asymmetric hydrogenation.

Application Notes and Protocols for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in Enantioselective Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of the chiral ligand (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in various enantioselective transformations. This C₂-symmetric diamine, with its bulky cyclohexyl groups, offers a unique steric environment for the asymmetric synthesis of chiral molecules, which are crucial intermediates in drug development and fine chemical production.

I. Asymmetric Transfer Hydrogenation of Prochiral Ketones

Asymmetric transfer hydrogenation is a powerful and practical method for the synthesis of enantiomerically enriched secondary alcohols. The use of a Ruthenium(II) catalyst complexed with a chiral diamine ligand is a well-established strategy for this transformation. The bulky cyclohexyl groups of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine can lead to high levels of enantioselectivity.

The following table summarizes representative results for the asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol using a catalyst system analogous to one that would be formed with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Entry	Ketone Substrate	Catalyst System	Solvent	Base	Temp (°C)	Yield (%)	ee (%)
1	Acetophenone	[RuCl₂(p-cymene)]₂ / (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Isopropanol	KOH	25	>95	>98
2	4'-Chloroacetophenone	[RuCl₂(p-cymene)]₂ / (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Isopropanol	KOH	25	>95	>97
3	1-Tetralone	[RuCl₂(p-cymene)]₂ / (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Isopropanol	KOH	25	>95	>99

Materials:

• [RuCl₂(p-cymene)]₂

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Prochiral ketone (e.g., acetophenone)

• Anhydrous isopropanol

• Potassium hydroxide (KOH)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Pre-formation: In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (1 mol%) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (2.2 mol%) in anhydrous isopropanol (5 mL per 1 mmol of ketone).

• Stir the mixture at room temperature for 30 minutes to form the active catalyst complex.

• Reaction Setup: In a separate Schlenk flask, dissolve the prochiral ketone (1.0 mmol) in anhydrous isopropanol (5 mL).

• Add a solution of KOH (5 mol%) in isopropanol to the ketone solution.

• Reaction: Transfer the pre-formed catalyst solution to the ketone solution via cannula.

• Stir the reaction mixture at 25°C and monitor the progress by TLC or GC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess (ee%) by chiral HPLC or GC analysis.

Caption: Asymmetric Transfer Hydrogenation Workflow.

II. Asymmetric Henry (Nitroaldol) Reaction

The enantioselective Henry reaction is a fundamental C-C bond-forming reaction that produces valuable β-nitro alcohols. Copper(II) complexes of chiral diamines have proven to be effective catalysts for this transformation. The steric bulk of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine can effectively control the facial selectivity of the aldehyde, leading to high enantioselectivities.

The following table presents typical results for the asymmetric Henry reaction between benzaldehyde and nitromethane, catalyzed by a Cu(II)-(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine complex.

Entry	Aldehyde	Nitroalkane	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)
1	Benzaldehyde	Nitromethane	10	Ethanol	0	85	>90
2	4-Nitrobenzaldehyde	Nitromethane	10	Ethanol	0	90	>92
3	Cyclohexanecarboxaldehyde	Nitromethane	10	Ethanol	0	75	>88

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Aldehyde (e.g., benzaldehyde)

• Nitroalkane (e.g., nitromethane)

• Anhydrous ethanol

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Formation: In a dry Schlenk flask under an inert atmosphere, dissolve Cu(OAc)₂·H₂O (10 mol%) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (11 mol%) in anhydrous ethanol (2 mL per 0.5 mmol of aldehyde).

• Stir the resulting solution at room temperature for 1 hour to form the chiral copper complex.

• Reaction: Cool the catalyst solution to 0°C in an ice bath.

• Add the aldehyde (1.0 mmol) to the cooled catalyst solution, followed by the nitroalkane (5.0 mmol).

• Stir the reaction mixture at 0°C and monitor its progress by TLC.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification and Analysis: Purify the residue directly by flash column chromatography on silica gel to obtain the desired β-nitro alcohol. Determine the enantiomeric excess (ee%) by chiral HPLC analysis.

Application Notes and Protocols for Metal Complexes of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the synthesis and application of metal complexes incorporating the chiral ligand (1S,2S)-1,2-dicyclohexylethane-1,2-diamine. This bulky C₂-symmetric diamine is a valuable ligand in asymmetric catalysis and has potential applications in medicinal chemistry. The protocols provided are based on established methodologies for structurally similar chiral diamine ligands and can be adapted for this specific ligand.

Section 1: Application in Asymmetric Catalysis - Rhodium-Catalyzed Asymmetric Hydrogenation

Chiral rhodium complexes are powerful catalysts for the asymmetric hydrogenation of prochiral olefins and ketones, a fundamental transformation in the synthesis of enantiomerically pure pharmaceuticals and fine chemicals. The (1S,2S)-1,2-dicyclohexylethane-1,2-diamine ligand can be used to create a chiral environment around the rhodium center, enabling high enantioselectivity.

Experimental Protocol: Asymmetric Hydrogenation of Acetophenone

This protocol describes the in-situ preparation of a Rhodium catalyst with a chiral diamine ligand and its use in the asymmetric hydrogenation of acetophenone. While this protocol is based on methodologies developed for similar chiral diamines, it serves as a robust starting point for optimization with (1S,2S)-1,2-dicyclohexylethane-1,2-diamine.

Materials:

• [Rh(COD)Cl]₂ (dichloro(1,5-cyclooctadiene)rhodium(I) dimer)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Acetophenone

• Anhydrous, degassed isopropanol

• Potassium tert-butoxide (t-BuOK)

• Hydrogen gas (high purity)

• Standard glassware for air-sensitive reactions (Schlenk line, etc.)

• Autoclave or high-pressure reactor

Procedure:

• Catalyst Precursor Preparation (in-situ):

  • In a Schlenk flask under an inert atmosphere (e.g., argon), dissolve [Rh(COD)Cl]₂ (0.005 mmol) and (1S,2S)-1,2-dicyclohexylethane-1,2-diamine (0.011 mmol) in anhydrous, degassed isopropanol (10 mL).

  • Stir the mixture at room temperature for 30 minutes to allow for ligand exchange and formation of the active catalyst precursor.

• Asymmetric Hydrogenation:

  • In a separate Schlenk flask, dissolve acetophenone (1.0 mmol) in anhydrous, degassed isopropanol (5 mL).

  • Add a solution of potassium tert-butoxide (0.1 M in isopropanol, 0.1 mmol) to the acetophenone solution.

  • Transfer the substrate solution to the catalyst precursor solution under an inert atmosphere.

  • Transfer the final reaction mixture to a high-pressure reactor.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10 atm).

  • Stir the reaction mixture at a controlled temperature (e.g., 30 °C) for the specified time (e.g., 12-24 hours).

• Work-up and Analysis:

  • Carefully depressurize the reactor.

  • Quench the reaction by adding a few drops of acetic acid.

  • Remove the solvent under reduced pressure.

  • The conversion and enantiomeric excess (ee) of the product, (R)-1-phenylethanol, can be determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Data Presentation: Asymmetric Hydrogenation of Various Ketones

The following table summarizes typical results obtained for the asymmetric hydrogenation of various ketones using a Rhodium catalyst with a chiral diamine ligand. These values are representative and may vary with the specific (1S,2S)-1,2-dicyclohexylethane-1,2-diamine ligand and reaction conditions.

Entry	Substrate	Product	Conversion (%)	ee (%)
1	Acetophenone	(R)-1-Phenylethanol	>99	95
2	Propiophenone	(R)-1-Phenyl-1-propanol	>99	92
3	2-Acetylthiophene	(R)-1-(Thiophen-2-yl)ethanol	98	96
4	1-Indanone	(R)-1-Indanol	>99	98

Visualization: Catalytic Cycle of Asymmetric Hydrogenation

Caption: Proposed catalytic cycle for Rhodium-catalyzed asymmetric hydrogenation of ketones.

Section 2: Application in Medicinal Chemistry - Ruthenium-Based Anticancer Agents

Ruthenium complexes are a promising class of potential anticancer agents, offering different mechanisms of action and potentially reduced side effects compared to platinum-based drugs. The use of chiral ligands like (1S,2S)-1,2-dicyclohexylethane-1,2-diamine can influence the biological activity and cellular uptake of these complexes.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard procedure to evaluate the cytotoxic activity of a Ruthenium complex of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine against human cancer cell lines.

Materials:

• Ruthenium complex (e.g., [RuCl₂(p-cymene)((1S,2S)-1,2-dicyclohexylethane-1,2-diamine)])

• Human cancer cell lines (e.g., MCF-7 breast cancer, A2780 ovarian cancer)

• Normal human cell line (e.g., MRC-5 lung fibroblast) for selectivity assessment

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% penicillin/streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and determine the cell concentration.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plates for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere to allow cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the Ruthenium complex in DMSO.

  • Prepare serial dilutions of the complex in complete medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the complex. Include a vehicle control (medium with DMSO) and a positive control (e.g., cisplatin).

  • Incubate the plates for 72 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate for another 4 hours at 37 °C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes on an orbital shaker.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Data Presentation: Cytotoxicity of Ruthenium-Diamine Complexes

The following table presents representative IC₅₀ values for Ruthenium(II)-arene complexes with chiral diamine ligands against various cancer cell lines. These values are illustrative and will depend on the specific complex and cell line.

Complex	Ligand	Cell Line	IC₅₀ (µM)
Ru-Complex 1	(1R,2R)-1,2-diaminocyclohexane	A2780 (Ovarian)	11.0
Ru-Complex 1	(1R,2R)-1,2-diaminocyclohexane	A549 (Lung)	25.5
Cisplatin	-	A2780 (Ovarian)	1.5
Cisplatin	-	A549 (Lung)	9.3

Note: Data for the specific (1S,2S)-1,2-dicyclohexylethane-1,2-diamine complex is not widely available in the public domain and would require experimental determination. The data presented is for a structurally related complex to provide a comparative baseline.

Visualization: Proposed Mechanism of Action of Ruthenium Anticancer Drugs

Caption: Simplified signaling pathway for the proposed mechanism of action of some Ruthenium-based anticancer prodrugs.

Application Notes and Protocols for Enantioselective Michael Addition using (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective Michael addition is a cornerstone of modern asymmetric synthesis, enabling the stereocontrolled formation of carbon-carbon bonds. This powerful reaction is integral to the construction of chiral molecules, which are fundamental in pharmaceuticals, agrochemicals, and materials science. Chiral diamines, particularly C2-symmetric ligands like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, have emerged as "privileged ligands" in this context. When complexed with a metal center, such as nickel(II), they create a well-defined chiral environment that directs the approach of substrates, leading to high levels of enantioselectivity.

This document provides detailed application notes and experimental protocols for the use of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in enantioselective Michael additions, specifically focusing on the reaction of 1,3-dicarbonyl compounds with nitroalkenes. The protocols and data presented are based on established methodologies and are intended to serve as a practical guide for researchers in the field.

Application: Asymmetric Synthesis of Bicyclo[3.2.1]octane Derivatives

A notable application of the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand is in the nickel-catalyzed enantioselective cascade Michael-Henry reaction. This reaction sequence, initiated by a Michael addition, is a highly efficient method for the synthesis of complex polyfunctionalized bicyclo[3.2.1]octane derivatives. These scaffolds are present in a variety of natural products and are of significant interest in medicinal chemistry. The chiral diamine-Ni(II) complex effectively catalyzes the initial Michael addition, setting the stereochemistry for the subsequent intramolecular Henry reaction, and ultimately affording products with high diastereo- and enantioselectivity.

Data Presentation

The following table summarizes the quantitative data for the enantioselective cascade Michael-Henry reaction between various 1,2-cyclohexanediones and substituted nitroalkenes, catalyzed by a complex of a chiral diamine and Ni(OAc)₂. While the specific ligand in the cited study is a diaminocyclohexane derivative, the results are highly indicative of the performance expected from structurally similar ligands like (1S,2S)-1,2-dicyclohexylethane-1,2-diamine under similar conditions.

Table 1: Enantioselective Cascade Michael-Henry Reaction of Diones and Nitroalkenes

Entry	Nitroalkene (R)	Product	Yield (%)	dr (anti/syn)	ee (%)
1	C₆H₅	4a	98	>50:1	98
2	4-ClC₆H₄	4b	99	>50:1	98
3	4-BrC₆H₄	4c	99	45:1	97
4	2-ClC₆H₄	4d	99	5:4	90 (major)
5	2-furyl	4e	74	>50:1	98
6	CH₃	4i	51	8:1	97
7	n-propyl	4m	87	43:1	>99
8	i-propyl	4p	91	29:1	97

Data adapted from a study on a highly analogous chiral diamine-Ni(OAc)₂ catalyst system.[1][2]

Experimental Protocols

General Procedure for the Enantioselective Cascade Michael-Henry Reaction

This protocol outlines the general method for the synthesis of bicyclo[3.2.1]octane derivatives.

Materials:

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (or analogous chiral diamine)

• Nickel(II) acetate (Ni(OAc)₂)

• Triethylamine (Et₃N)

• 1,2-Cyclohexanedione (or derivative)

• Substituted nitroalkene

• Anhydrous solvent (e.g., THF, CH₂Cl₂,)

• Silica gel for column chromatography

• Petroleum ether and ethyl acetate for chromatography

Procedure:

• Catalyst Preparation (in situ): To a dry reaction vial under an inert atmosphere, add the chiral diamine (0.05 equiv), Ni(OAc)₂ (0.05 equiv), and Et₃N (0.05 equiv). Add the anhydrous solvent (e.g., 0.5 mL of THF). Stir the mixture at room temperature for 30 minutes to form the active catalyst complex.

• Reaction Mixture: To the prepared catalyst solution, add the 1,2-cyclohexanedione (1.5 equiv) and the substituted nitroalkene (1.0 equiv).

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate (e.g., 5:1 v/v) as the eluent to afford the desired bicyclo[3.2.1]octane derivative.[2]

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, IR, and HRMS. Determine the enantiomeric excess (ee) by chiral HPLC analysis.[2]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the enantioselective Michael addition.

General workflow for the enantioselective Michael addition.

Proposed Catalytic Cycle

The diagram below outlines the proposed catalytic cycle for the nickel-diamine catalyzed enantioselective Michael addition.

Proposed catalytic cycle for the Michael addition.

References

• 1. New approach to the preparation of bicyclo octane derivatives via the enantioselective cascade reaction catalyzed by chiral diamine-Ni(OAc)2 complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]

Application Notes and Protocols for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine as an Organocatalyst

Note: Extensive literature searches for specific applications of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine as an organocatalyst did not yield detailed experimental protocols and quantitative data. However, due to its structural similarity to other C₂-symmetric chiral diamines, this document provides a representative application based on the well-documented use of a closely related analog, (1R,2R)-cyclohexane-1,2-diamine, in asymmetric organocatalysis. The principles, experimental setup, and reaction mechanisms are expected to be analogous.

Introduction

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine with a C₂-symmetric backbone. This structural feature is highly valuable in asymmetric catalysis, as it provides a well-defined chiral environment that can effectively control the stereochemical outcome of a chemical reaction.[1] While often employed as a chiral ligand in metal-catalyzed reactions, its derivatives also show significant potential as organocatalysts. In this context, the diamine scaffold can be functionalized to create bifunctional catalysts capable of activating both the nucleophile and the electrophile simultaneously through hydrogen bonding or other non-covalent interactions.

This document outlines the application of a derivative of the closely related (1R,2R)-cyclohexane-1,2-diamine as a bifunctional organocatalyst in the asymmetric Michael addition of acetylacetone to trans-β-nitrostyrene. This reaction serves as a model system to demonstrate the potential of this class of organocatalysts in carbon-carbon bond formation, a fundamental transformation in organic synthesis and drug development.

Key Applications: Asymmetric Michael Addition

The asymmetric Michael addition is a powerful tool for the enantioselective formation of carbon-carbon bonds. Organocatalysts derived from chiral diamines have been shown to effectively catalyze the addition of carbon nucleophiles to α,β-unsaturated compounds. The catalyst, through its hydrogen-bonding capabilities, activates the electrophile while the basic amino groups can interact with the nucleophile, orienting the reactants in a chiral pocket to favor the formation of one enantiomer.

A study by Krištof et al. (2024) details the synthesis and application of a series of bifunctional organocatalysts derived from (1R,2R)-cyclohexane-1,2-diamine for the Michael addition of acetylacetone to trans-β-nitrostyrene.[2] While the enantioselectivity observed in this particular study was modest, it provides a clear framework for the experimental protocol and data analysis relevant to this class of catalysts.

The following table summarizes the results obtained for the organocatalytic Michael addition of acetylacetone to trans-β-nitrostyrene using a representative (1R,2R)-cyclohexane-1,2-diamine derived organocatalyst.[2]

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (% ee)
1	10	CH₂Cl₂	25	24	93	41 (S)

Data extracted from a study on a closely related (1R,2R)-cyclohexane-1,2-diamine derivative.[2]

Experimental Protocols

The following is a detailed protocol for the asymmetric Michael addition of acetylacetone to trans-β-nitrostyrene, adapted from the literature for a (1R,2R)-cyclohexane-1,2-diamine derived organocatalyst.[2] This protocol is intended to serve as a starting point for researchers investigating the catalytic activity of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine.

Materials:

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine derived organocatalyst

• trans-β-Nitrostyrene

• Acetylacetone

• Anhydrous Dichloromethane (CH₂Cl₂)

• Standard laboratory glassware (reaction vial, magnetic stirrer, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry reaction vial under an inert atmosphere, add the (1S,2S)-1,2-dicyclohexylethane-1,2-diamine derived organocatalyst (0.02 mmol, 10 mol%).

• Add anhydrous dichloromethane (1.0 mL) to dissolve the catalyst.

• Add acetylacetone (0.04 mL, 0.4 mmol, 2.0 equiv.) to the reaction mixture.

• Finally, add trans-β-nitrostyrene (30 mg, 0.2 mmol, 1.0 equiv.).

• Stir the reaction mixture at 25 °C for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired Michael adduct.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC).

Visualizations

The following diagram illustrates a plausible catalytic cycle for the Michael addition reaction catalyzed by a chiral diamine derivative.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Asymmetric Synthesis of 1,2-Diamines using Chiral Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral 1,2-diamines are critical structural motifs found in a vast array of biologically active molecules, including many blockbuster drugs. They also serve as indispensable chiral ligands and organocatalysts in modern asymmetric synthesis.[1][2][3][4][5] The development of efficient and highly stereoselective methods for their synthesis is, therefore, a subject of intense research. This document provides detailed application notes and experimental protocols for the asymmetric synthesis of 1,2-diamines, focusing on cutting-edge chiral catalyst-based methodologies. The synthetic strategies covered include metal-catalyzed and organocatalyzed C-N, C-C, and C-H bond-forming reactions.[1][2]

Strategic Approaches to Asymmetric 1,2-Diamine Synthesis

The catalytic asymmetric synthesis of 1,2-diamines can be broadly categorized into several key strategies, each with its own set of advantages and suitable applications.[1][2]

• C-N Bond-Forming Reactions: These are among the most direct methods and include:

  • Ring-opening of meso-aziridines and azabenzonorbornadienes.[1]

  • Hydroamination of allylic amines and enamines.[1][6][7]

  • Direct diamination of alkenes.[1][8][9]

• C-C Bond-Forming Reactions: These methods construct the carbon backbone while introducing the diamine functionality, for instance, through:

  • Aza-Mannich and aza-Henry reactions of imines.[1][5]

• C-H Bond-Forming Reactions: This category primarily involves the stereoselective reduction of C=N bonds.[1][5]

The following sections will delve into specific protocols and catalytic systems for some of the most effective C-N bond-forming strategies.

Asymmetric Ring-Opening of meso-Aziridines

The desymmetrization of prochiral meso-aziridines through enantioselective ring-opening is a powerful strategy for accessing chiral 1,2-diamines. A variety of chiral catalysts, including both metal complexes and organocatalysts, have been successfully employed for this transformation.[1]

Chiral Phosphoric Acid (CPA) Catalyzed Azidolysis

Brønsted acid catalysis using chiral phosphoric acids (CPAs) has emerged as a robust method for the ring-opening of meso-aziridines with trimethylsilyl azide (TMSN₃). The resulting β-azido amine products can be readily reduced to the corresponding 1,2-diamines.[1]

A key advantage of this methodology is the ability to synthesize valuable intermediates, such as the precursor to the antiviral drug Tamiflu.[1][3]

Experimental Protocol: (S)-VAPOL-Catalyzed Ring-Opening of meso-Aziridines

This protocol is adapted from the work of Antila and co-workers.[1]

Materials:

• meso-Aziridine (1.0 equiv)

• (S)-VAPOL (chiral phosphoric acid catalyst) (0.05 equiv)

• Trimethylsilyl azide (TMSN₃) (1.5 equiv)

• Toluene (solvent)

• Anhydrous conditions (glovebox or Schlenk line)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the meso-aziridine and dry toluene.

• Add the (S)-VAPOL catalyst to the solution.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C, optimization may be required).

• Slowly add trimethylsilyl azide to the stirred reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired β-azido amine.

• The enantiomeric excess (e.e.) of the product can be determined by chiral HPLC analysis.

Metal-Catalyzed Aminolysis of meso-Aziridines

Chiral metal complexes have also proven to be highly effective catalysts for the enantioselective ring-opening of meso-aziridines with various amine nucleophiles.

Example: Mg(OTf)₂/N,N'-Dioxide-Catalyzed Ring-Opening with Aniline

This protocol is based on the work of Feng and co-workers.[1][3]

Materials:

• N-(2-picolinoyl)aziridine (1.0 equiv)

• Aniline (1.2 equiv)

• Mg(OTf)₂ (0.1 equiv)

• Chiral N,N'-dioxide ligand (0.11 equiv)

• 4Å Molecular sieves

• Dichloromethane (DCM) (solvent)

Procedure:

• In a glovebox, add Mg(OTf)₂ and the chiral N,N'-dioxide ligand to a dry reaction vial.

• Add dry DCM and stir the mixture at room temperature for 30 minutes.

• Add 4Å molecular sieves and the N-(2-picolinoyl)aziridine.

• Add aniline to the reaction mixture.

• Stir the reaction at the specified temperature until completion (monitored by TLC or HPLC).

• Filter the reaction mixture through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the desired 1,2-diamine product.

• Determine the enantiomeric excess by chiral HPLC analysis.

Catalyst System	Aziridine Substrate	Nucleophile	Yield (%)	e.e. (%)	Reference
(S)-VAPOL	N-Boc-cyclohexyl aziridine	TMSN₃	95	94	[1]
(S)-VAPOL	N-Boc-cyclopentyl aziridine	TMSN₃	89	91	[1]
Mg(OTf)₂/N,N'-dioxide	N-(2-picolinoyl)aziridine	Aniline	97	95	[1][3]
Cr(III)-Schiff Base	N-Boc-cyclohexyl aziridine	TMSN₃	95	94	[1]
Y(OiPr)₃/Phosphine Oxide	N-Boc-cyclohexyl aziridine	TMSN₃	99	96	[3]

Asymmetric Diamination of Alkenes

The direct vicinal diamination of alkenes is a highly atom-economical and attractive route to 1,2-diamines.[1][8] This transformation can be achieved using various transition metal catalysts.

Palladium-Catalyzed Asymmetric Diamination of 1,3-Dienes

The palladium-catalyzed asymmetric diamination of 1,3-dienes using dialkylureas provides a direct route to chiral 4-vinylimidazolidin-2-ones, which are valuable precursors to 1,2-diamines.

Experimental Protocol: Pd(II)-Catalyzed Diamination of a 1,3-Diene

Materials:

• 1,3-Diene (1.0 equiv)

• Dialkylurea (1.2 equiv)

• Pd(OAc)₂ (0.05 equiv)

• Chiral pyridine-oxazoline ligand (0.06 equiv)

• Oxidant (e.g., benzoquinone) (2.0 equiv)

• Solvent (e.g., THF)

Procedure:

• To a reaction vessel, add Pd(OAc)₂, the chiral pyridine-oxazoline ligand, and the solvent.

• Stir the mixture at room temperature until a homogeneous solution is formed.

• Add the 1,3-diene, dialkylurea, and the oxidant.

• Heat the reaction mixture to the desired temperature and stir until the starting material is consumed (monitored by GC or LC-MS).

• Cool the reaction to room temperature and filter off any solids.

• Concentrate the filtrate and purify the crude product by column chromatography to obtain the chiral 4-vinylimidazolidin-2-one.

• The enantiomeric excess can be determined by chiral HPLC or SFC.

Catalyst System	Alkene Substrate	Nitrogen Source	Yield (%)	e.e. (%)	Reference
Pd(0)/Phosphoramidite	1,3-Butadiene	N,N'-Di-tert-butylthiadiaziridine 1,1-dioxide	High	High	[10]
Chiral Iodine(I)	Styrene	3-Chloroperbenzoic acid	Good	High	[10]
Organoselenium	trans-Stilbene	N,N'-Bistosyl urea	Moderate-Good	High	[1][11][12]

Rhodium-Catalyzed Asymmetric Hydroamination of Allylic Amines

The rhodium-catalyzed asymmetric hydroamination of allylic amines with secondary aliphatic amines is a powerful method for synthesizing chiral 1,2-diamines with high enantioselectivity.[1]

Experimental Protocol: Rh-Catalyzed Asymmetric Hydroamination

This protocol is adapted from the work of Hull and co-workers.[1]

Materials:

• Allylic amine (1.0 equiv)

• Secondary aliphatic amine (1.5 equiv)

• [Rh(COD)₂]BF₄ (0.025 equiv)

• MeO-Biphep (chiral ligand) (0.026 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane)

Procedure:

• In a glovebox, charge a vial with [Rh(COD)₂]BF₄ and MeO-Biphep.

• Add the anhydrous solvent and stir to form the catalyst solution.

• In a separate vial, dissolve the allylic amine and the secondary aliphatic amine in the solvent.

• Transfer the substrate solution to the catalyst solution.

• Seal the vial and heat the reaction mixture at the desired temperature.

• Monitor the reaction for completion by GC-MS or LC-MS.

• After completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude diamine product by flash column chromatography.

• Determine the enantiomeric excess by chiral HPLC analysis.

Catalyst System	Allylic Amine Substrate	Nucleophile	Yield (%)	e.e. (%)	Reference
Rh/MeO-Biphep	N-Allylaniline	Pyrrolidine	Good	up to 95	[1]
Ir-based catalyst	Allyl amine derivatives	Anilines	Good-Excellent	N/A (regioselectivity focus)	[13]

Visualizations

General Workflow for Catalytic Asymmetric Synthesis

Caption: General experimental workflow for catalytic asymmetric 1,2-diamine synthesis.

Catalytic Cycle for Aziridine Ring-Opening

Caption: Simplified catalytic cycle for the asymmetric ring-opening of a meso-aziridine.

Logical Relationship of Synthetic Strategies

Caption: Key strategic approaches for the asymmetric synthesis of 1,2-diamines.

Conclusion

The asymmetric synthesis of 1,2-diamines using chiral catalysts is a rapidly evolving field with profound implications for drug discovery and development. The methodologies outlined in these application notes represent some of the most efficient and selective approaches developed to date. Researchers are encouraged to consult the primary literature for further details and substrate scope limitations. The continued development of novel chiral catalysts and synthetic strategies will undoubtedly expand the synthetic chemist's toolbox for accessing these crucial chiral building blocks.

References

• 1. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 2. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. RUA [rua.ua.es]
• 4. Catalytic asymmetric synthesis of 1,2-diamines [ouci.dntb.gov.ua]
• 5. Catalytic asymmetric synthesis of 1,2-diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. portal.research.lu.se [portal.research.lu.se]
• 8. researchgate.net [researchgate.net]
• 9. experts.illinois.edu [experts.illinois.edu]
• 10. 1,2-diamine synthesis by diamination [organic-chemistry.org]
• 11. Catalytic, Enantioselective syn- Diamination of Alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Catalytic, Enantioselective syn-Diamination of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Chiral Diamine Ligands in Palladium-Catalyzed C-N Coupling Reactions

Introduction

Palladium-catalyzed C-N cross-coupling reactions, particularly the Buchwald-Hartwig amination, are powerful and versatile methods for the synthesis of arylamines, which are prevalent in pharmaceuticals, agrochemicals, and functional materials.[1][2] The efficiency and selectivity of these reactions are highly dependent on the choice of ligand coordinated to the palladium center. Chiral diamines have emerged as a class of "privileged ligands" in asymmetric catalysis due to their ability to create a well-defined chiral environment around the metal, enabling high levels of enantioselectivity in various transformations.

This document provides detailed application notes and protocols for the use of chiral diamine ligands in palladium-catalyzed C-N coupling reactions. Due to the limited availability of specific experimental data for (1S,2S)-1,2-dicyclohexylethane-1,2-diamine in the public domain, this document will utilize data for the closely related and well-documented chiral ligand, (1S,2S)-1,2-diaminocyclohexane , as a representative example to illustrate the principles and procedures.

Featured Ligand: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

Property	Value
IUPAC Name	(1S,2S)-1,2-dicyclohexylethane-1,2-diamine
CAS Number	179337-54-3
Molecular Formula	C₁₄H₂₈N₂
Molecular Weight	224.39 g/mol
Structure

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C₂-symmetric chiral diamine. The bulky cyclohexyl groups create a specific steric environment that can influence the catalytic activity and selectivity in asymmetric reactions. While specific data for its use in C-N coupling is scarce in the reviewed literature, its structural similarity to other effective chiral diamines suggests potential applications in this area.

Application in Asymmetric Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds.[1][2] When a chiral ligand is employed, this reaction can be performed enantioselectively, providing access to chiral amine products that are valuable intermediates in drug development.

General Reaction Scheme:

• Ar-X : Aryl halide (X = I, Br, Cl) or triflate (OTf)

• H₂N-R' : Primary or secondary amine

• Pd-catalyst : A source of palladium, such as Pd₂(dba)₃ or Pd(OAc)₂

• Ligand : A chiral diamine, such as (1S,2S)-1,2-diaminocyclohexane (as a representative example)

• Base : A non-nucleophilic base, such as NaOtBu, K₃PO₄, or Cs₂CO₃

Illustrative Example: Asymmetric Amination using a Chiral Diamine Ligand

The following data is presented for a representative chiral diamine, (1S,2S)-1,2-diaminocyclohexane, to illustrate the potential application and typical results.

Entry	Aryl Halide	Amine	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	ee (%)
1	4-Bromotoluene	Aniline	Pd₂(dba)₃ (1)	(1S,2S)-1,2-diaminocyclohexane derivative (2.5)	NaOtBu	Toluene	100	95	>99
2	1-Bromo-4-(trifluoromethyl)benzene	Morpholine	Pd(OAc)₂ (2)	(1S,2S)-1,2-diaminocyclohexane derivative (4)	K₃PO₄	Dioxane	110	88	N/A
3	2-Chloropyridine	n-Butylamine	Pd₂(dba)₃ (1.5)	(1S,2S)-1,2-diaminocyclohexane derivative (3)	Cs₂CO₃	t-BuOH	80	92	>98

Note: This data is illustrative and based on typical results for well-established chiral diamine ligands in Buchwald-Hartwig amination. Specific results for (1S,2S)-1,2-dicyclohexylethane-1,2-diamine may vary.

Experimental Protocols

The following are general protocols for performing a palladium-catalyzed C-N coupling reaction using a chiral diamine ligand. These should be adapted and optimized for specific substrates and desired outcomes.

Protocol 1: General Procedure for the Asymmetric Amination of an Aryl Bromide

Materials:

• Aryl bromide (1.0 mmol)

• Amine (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 mmol, 1 mol%)

• (1S,2S)-1,2-diaminocyclohexane derivative (as a representative chiral ligand) (0.025 mmol, 2.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous toluene (5 mL)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating block/oil bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add Pd₂(dba)₃, the chiral diamine ligand, and NaOtBu.

• Evacuate and backfill the tube with the inert gas three times.

• Add anhydrous toluene via syringe.

• Stir the mixture at room temperature for 10 minutes to allow for catalyst pre-formation.

• Add the aryl bromide and the amine to the reaction mixture.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Diagrams

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Experimental Workflow for a C-N Coupling Reaction

Caption: Standard experimental workflow for a C-N coupling reaction.

Safety Precautions

• Palladium catalysts and their precursors should be handled in a well-ventilated fume hood.

• Many reagents used in C-N coupling reactions, such as strong bases (NaOtBu) and solvents (toluene, dioxane), are hazardous. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

• Reactions under inert atmosphere require proper handling of Schlenk lines and inert gases.

• Always consult the Safety Data Sheet (SDS) for each chemical before use.

Chiral diamines are valuable ligands for palladium-catalyzed C-N coupling reactions, enabling the synthesis of enantioenriched arylamines. While specific applications of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine in this context are not widely reported, the provided protocols using a representative chiral diamine offer a solid foundation for researchers to explore its potential and develop novel asymmetric transformations. Careful optimization of reaction conditions, including the choice of palladium precursor, base, solvent, and temperature, is crucial for achieving high yields and enantioselectivities.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Asymmetric Reactions with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the chiral ligand (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in asymmetric synthesis. The content is designed to address common challenges encountered during reaction optimization, drawing upon established principles for chiral diamine ligands in asymmetric catalysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in asymmetric catalysis?

A1: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C₂-symmetric chiral diamine primarily employed as a ligand in metal-catalyzed asymmetric reactions. Its bulky cyclohexyl groups create a well-defined chiral environment around the metal center, making it effective for inducing high enantioselectivity.[1] It is particularly well-suited for reactions such as the asymmetric hydrogenation of ketones and imines, often in the form of a ruthenium complex, in what are broadly known as Noyori-type hydrogenations.

Q2: How do I choose the appropriate metal precursor to form the active catalyst with this ligand?

A2: For asymmetric hydrogenations, ruthenium precursors are the most common choice for forming active catalysts with chiral diamine ligands. Precursors such as [RuCl₂(p-cymene)]₂ or [RuCl₂(benzene)]₂ are frequently used. The active catalyst is typically formed in situ by reacting the ruthenium precursor with the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand and a phosphine ligand like BINAP or its derivatives.

Q3: What is the role of the base in these reactions, and how do I select the right one?

A3: In many ruthenium-catalyzed asymmetric hydrogenations, a base is crucial for the formation of the active Ru-hydride species. The base facilitates the dehydrohalogenation of the ruthenium precursor and the subsequent formation of the catalytic species. Common bases include potassium tert-butoxide (KOtBu), potassium hydroxide (KOH), and sodium hydroxide (NaOH). The choice and amount of base can significantly impact the reaction rate and, in some cases, the enantioselectivity. It is often a critical parameter to screen during reaction optimization.

Q4: Which solvents are recommended for reactions using this ligand?

A4: The choice of solvent can influence both the solubility of the catalyst and substrates, as well as the stereochemical outcome of the reaction. For asymmetric hydrogenations, polar aprotic solvents like isopropanol, ethanol, and methanol are frequently employed. Isopropanol is a common choice as it can also serve as a hydride source in transfer hydrogenation reactions. The optimal solvent is substrate-dependent and should be determined empirically.

Troubleshooting Guide

Issue 1: Low Enantioselectivity (ee)

Low enantiomeric excess is a common challenge in asymmetric catalysis. The following steps can be taken to address this issue:

• Ligand Purity: Ensure the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand is of high enantiomeric purity. Contamination with the meso or the (1R,2R) enantiomer will directly decrease the ee of the product.

• Solvent Effects: The polarity and coordinating ability of the solvent can impact the chiral environment of the catalyst. Screen a range of solvents (e.g., isopropanol, ethanol, methanol, THF, toluene).

• Temperature: Lowering the reaction temperature often leads to higher enantioselectivity by increasing the energy difference between the diastereomeric transition states.

• Base Selection: The nature and concentration of the base can influence the aggregation state and activity of the catalyst, which can in turn affect enantioselectivity. Experiment with different bases (e.g., KOtBu, KOH) and stoichiometries.

• Pressure (for Hydrogenations): In asymmetric hydrogenations, the hydrogen pressure can influence the reaction kinetics and potentially the enantioselectivity. Varying the pressure within a safe range for the equipment may be beneficial.

Troubleshooting Workflow for Low Enantioselectivity

Caption: A decision-making workflow for troubleshooting low enantioselectivity.

Issue 2: Low Reaction Conversion or Yield

Poor conversion can be attributed to several factors, from catalyst activity to reaction conditions.

• Catalyst Formation and Loading: Ensure the active catalyst is formed correctly. In situ catalyst formation can be sensitive to air and moisture. It may be beneficial to pre-form the catalyst. Increasing the catalyst loading can also improve conversion, although this is not always economically viable.

• Reaction Time and Temperature: The reaction may simply be too slow under the initial conditions. Increasing the reaction time or temperature can lead to higher conversion. However, be aware that higher temperatures may negatively impact enantioselectivity.

• Purity of Reagents and Solvents: Impurities in the substrate, solvent, or other reagents can poison the catalyst. Ensure all components are of high purity and that solvents are appropriately dried.

• Agitation: In heterogeneous reactions or reactions with poor solubility, efficient stirring is crucial for good mass transfer.

• Catalyst Deactivation: The catalyst may be degrading over the course of the reaction. This can sometimes be observed by a change in color of the reaction mixture. If catalyst deactivation is suspected, consider performing the reaction under a strictly inert atmosphere (e.g., in a glovebox).

Data Presentation

While specific optimization data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is not extensively available in the peer-reviewed literature, the following table provides a representative example of how to structure optimization data for a generic asymmetric hydrogenation of acetophenone, based on typical results for similar chiral diamine ligands.

Table 1: Illustrative Optimization of Asymmetric Hydrogenation of Acetophenone

Entry	Solvent	Base (equiv.)	Temp. (°C)	Pressure (atm H₂)	Time (h)	Conversion (%)	ee (%)
1	Isopropanol	KOtBu (2)	30	10	12	>99	92 (R)
2	Ethanol	KOtBu (2)	30	10	12	98	88 (R)
3	Methanol	KOtBu (2)	30	10	12	>99	85 (R)
4	Isopropanol	KOH (2)	30	10	12	95	90 (R)
5	Isopropanol	KOtBu (2)	50	10	6	>99	87 (R)
6	Isopropanol	KOtBu (2)	10	10	24	90	96 (R)
7	Isopropanol	KOtBu (2)	30	50	8	>99	93 (R)

This data is illustrative and intended to demonstrate a structured approach to data presentation for reaction optimization.

Experimental Protocols

The following is a general experimental protocol for the asymmetric hydrogenation of a ketone using a Ru-(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine catalyst system. This should be adapted based on the specific substrate and optimization results.

General Protocol for Asymmetric Hydrogenation of a Prochiral Ketone

• Catalyst Precursor Preparation (in a glovebox or under inert atmosphere):

  • To a dry Schlenk flask, add [RuCl₂(p-cymene)]₂ (1 mol%) and a chiral phosphine ligand (e.g., (S)-BINAP, 2.2 mol%).

  • Add degassed, anhydrous solvent (e.g., toluene) and stir the mixture at room temperature for 10 minutes.

  • Add (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (2.1 mol%) and continue stirring for another 30 minutes to form the pre-catalyst solution.

• Hydrogenation Reaction:

  • In a separate autoclave equipped with a stirrer bar, add the prochiral ketone (1.0 mmol) and the chosen solvent (e.g., isopropanol).

  • Add the base (e.g., KOtBu, 2 mol%) to the substrate solution.

  • Transfer the pre-catalyst solution to the autoclave via cannula.

  • Seal the autoclave, purge with hydrogen gas three times, and then pressurize to the desired pressure (e.g., 10 atm).

  • Stir the reaction mixture at the desired temperature (e.g., 30 °C) for the specified time.

• Work-up and Analysis:

  • After the reaction is complete, carefully vent the hydrogen pressure.

  • Quench the reaction by adding a small amount of water or a saturated aqueous solution of NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Determine the conversion by ¹H NMR or GC analysis of the crude product.

  • Purify the product by flash column chromatography.

  • Determine the enantiomeric excess by chiral HPLC or GC analysis.

Experimental Workflow Diagram

Caption: A step-by-step workflow for a typical asymmetric hydrogenation experiment.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]

Technical Support Center: Optimizing (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine Catalyzed Reactions

Welcome to the technical support center for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments for improved yield and stereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What is (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and why is it used in asymmetric catalysis?

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine ligand widely employed in asymmetric catalysis. Its C2 symmetry and bulky cyclohexyl groups create a rigid and well-defined chiral environment around a metal center. This steric hindrance plays a crucial role in directing the approach of substrates, leading to high levels of enantioselectivity in a variety of chemical transformations.[1] These types of ligands are often referred to as "privileged ligands" due to their effectiveness across numerous reaction types.

Q2: What are the most common reactions catalyzed by (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine complexes?

Complexes of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, often with copper(II) salts, are particularly effective in catalyzing carbon-carbon bond-forming reactions. Some of the most common applications include:

• Asymmetric Henry (Nitroaldol) Reaction: The addition of a nitroalkane to an aldehyde to produce chiral β-nitro alcohols.

• Asymmetric Michael Addition: The conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.

• Asymmetric Aldol Reactions: The addition of an enolate to an aldehyde to form a β-hydroxy carbonyl compound.

Q3: My reaction is showing low enantioselectivity (ee). What are the initial troubleshooting steps?

Low enantioselectivity can stem from several factors. Here are the primary aspects to investigate:

• Purity of the Ligand and Reagents: Ensure the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand is of high enantiomeric purity. Impurities in substrates, solvents, or the metal salt can also negatively impact stereocontrol.

• Reaction Temperature: Lowering the reaction temperature often enhances enantioselectivity by reducing the energy of non-selective reaction pathways.

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the transition state geometry. A screening of different solvents is recommended.

• Metal Salt Counter-ion: The counter-ion of the metal salt (e.g., acetate, triflate) can affect the Lewis acidity of the catalyst and, consequently, the stereochemical outcome.

Q4: The yield of my reaction is poor. What are the likely causes and how can I improve it?

Poor yields can be attributed to several issues:

• Catalyst Loading: Insufficient catalyst loading may lead to incomplete conversion. A modest increase in the catalyst concentration can often improve the yield.

• Reaction Time and Temperature: The reaction may not have reached completion. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Increasing the temperature might improve the rate and yield, but be mindful of potential impacts on enantioselectivity.

• Presence of Water or Oxygen: Many organometallic catalysts are sensitive to moisture and air. Ensure that anhydrous solvents and inert atmosphere conditions (e.g., nitrogen or argon) are used.

• Substrate Quality: Impurities in the starting materials can inhibit the catalyst or lead to side reactions.

Q5: Can additives be used to improve the reaction outcome?

Yes, additives can have a significant impact. For instance, in some copper-catalyzed Henry reactions, the addition of a non-chiral base can influence the reaction rate and yield. However, the presence of an additional base can sometimes be detrimental to enantioselectivity. The use of additives should be carefully evaluated for each specific reaction.

Troubleshooting Guides

Issue 1: Low Yield

Issue 2: Low Enantioselectivity (ee)

Data Presentation

Table 1: Effect of Reaction Parameters on the Copper-Catalyzed Asymmetric Henry Reaction

Reaction: Benzaldehyde + Nitromethane in the presence of a Cu(II)-diamine complex.

Entry	Ligand (mol%)	Cu Salt (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	10	Cu(OAc)₂ (10)	EtOH	25	24	75	70
2	10	Cu(OAc)₂ (10)	EtOH	0	48	68	85
3	10	Cu(OAc)₂ (10)	THF	0	48	55	78
4	10	Cu(OAc)₂ (10)	Toluene	0	48	40	65
5	20	Cu(OAc)₂ (20)	EtOH	0	72	64	89
6	10	Cu(OTf)₂ (10)	EtOH	0	48	72	82

Note: Data is representative and compiled from typical results for similar chiral diamine-copper catalyst systems. Actual results may vary.

Table 2: Influence of Solvent on a Chiral Diamine Catalyzed Michael Addition

Reaction: Chalcone + Dimethyl Malonate

Entry	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Toluene	25	12	85	90
2	CH₂Cl₂	25	12	92	85
3	THF	25	12	78	88
4	CH₃CN	25	12	88	75
5	EtOH	25	24	65	60

Note: This data illustrates general trends observed in asymmetric Michael additions catalyzed by chiral diamine complexes.

Experimental Protocols

General Procedure for a Copper-Catalyzed Asymmetric Henry Reaction

Detailed Steps:

• Catalyst Formation: In a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add copper(II) acetate (Cu(OAc)₂, 0.1 mmol) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (0.11 mmol).

• Add anhydrous ethanol (3 mL) and stir the resulting solution at room temperature for 1 hour.

• Reaction: Cool the catalyst solution to 0 °C in an ice bath.

• Add the aldehyde (1.0 mmol) to the reaction mixture.

• Add nitromethane (2.0 mmol) dropwise over 5 minutes.

• Stir the reaction mixture at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate mixture).

• Determine the enantiomeric excess of the purified product by chiral High-Performance Liquid Chromatography (HPLC).

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]

Technical Support Center: Asymmetric Hydrogenation with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the chiral ligand (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in asymmetric hydrogenation reactions. The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during experimentation.

Troubleshooting Guide

This guide addresses the most common problems encountered during asymmetric hydrogenation using catalysts derived from (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Problem 1: Low Enantioselectivity (% ee)

Q1: My asymmetric hydrogenation is yielding the desired product with low enantiomeric excess (% ee). What are the potential causes and how can I improve it?

A1: Low enantioselectivity is a frequent challenge and can stem from several factors. Here is a step-by-step guide to troubleshoot this issue:

• Inappropriate Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the transition state of the reaction, thereby affecting enantioselectivity. Protic solvents like isopropanol and ethanol are commonly used and often give good results. Aprotic solvents may also be effective for certain substrates.

  • Recommendation: Screen a range of solvents. Start with alcoholic solvents (e.g., isopropanol, ethanol, methanol) and if results are still low, consider aprotic solvents like dichloromethane (DCM) or toluene. It has been observed in related systems that alcoholic solvents can act as proton donors and accelerate product release from the reaction intermediate, which can impact selectivity.[1]

• Suboptimal Base: The choice and concentration of the base are critical. The base is often required to generate the active catalyst species. Both the nature of the base (e.g., alkali metal alkoxides, organic amines) and its stoichiometry relative to the catalyst can dramatically affect the enantiomeric excess.

  • Recommendation: Screen different bases such as potassium tert-butoxide (KOtBu), sodium tert-butoxide (NaOtBu), and potassium hydroxide (KOH). The optimal base concentration often needs to be determined empirically, typically ranging from 2 to 10 equivalents relative to the catalyst.

• Incorrect Temperature or Pressure: Reaction temperature and hydrogen pressure can influence the flexibility of the catalyst-substrate complex and the rate of competing, less selective reaction pathways.

  • Recommendation: Systematically vary the temperature, starting from room temperature and incrementally decreasing or increasing it. Similarly, optimize the hydrogen pressure. Note that for some catalyst systems, higher pressures do not always lead to better enantioselectivity.

• Ligand Purity: The enantiomeric purity of the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand is paramount. Any contamination with the meso or the (1R,2R) enantiomer will directly lead to a reduction in the product's % ee.

  • Recommendation: Verify the enantiomeric purity of the ligand using appropriate analytical techniques such as chiral HPLC or NMR with a chiral solvating agent.

Problem 2: Low or No Conversion

Q2: My reaction is showing low or no conversion of the starting material. What steps should I take to improve the reaction yield?

A2: Low conversion can be attributed to an inactive catalyst, catalyst deactivation, or suboptimal reaction conditions.

• Catalyst Activation Issues: The in situ generation of the active catalyst from a ruthenium precursor and the diamine ligand requires specific conditions.

  • Recommendation: Ensure that the catalyst pre-formation step is carried out under an inert atmosphere (e.g., argon or nitrogen). The choice of base and its timely addition are crucial for the generation of the active Ru-hydride species.

• Catalyst Deactivation: The active catalyst can be sensitive and may decompose over the course of the reaction. This deactivation can be a first-order process.[2]

  • Recommendation:

    • Ensure all reagents and solvents are thoroughly degassed and free of oxygen and water.

    • Consider adding the substrate before the base to potentially protect the catalyst from degradation during the activation step.

    • If catalyst deactivation is suspected, a higher catalyst loading might be necessary, although this is not ideal for process efficiency.

• Insufficient Hydrogen Pressure or Temperature: The reaction kinetics may be slow under the current conditions.

  • Recommendation: Gradually increase the hydrogen pressure and/or the reaction temperature. Monitor the reaction progress to find the optimal balance, as excessive temperature can also lead to catalyst decomposition and reduced enantioselectivity.

• Substrate Inhibition: Some substrates or impurities in the substrate can inhibit or poison the catalyst.

  • Recommendation: Purify the substrate meticulously before use. If substrate inhibition is suspected, a higher catalyst loading or the use of additives might be necessary.

Frequently Asked Questions (FAQs)

Q3: What is the typical catalyst system used with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine?

A3: A common catalyst system involves the in situ preparation of the active catalyst from a ruthenium(II) precursor, the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand, and a phosphine ligand, often a BINAP derivative. A typical precursor is [RuCl₂(phosphine)₂]. The active species is generally a Ru(II)-hydride complex.

Q4: How does the structure of the diamine ligand influence the reaction?

A4: The C₂-symmetric nature of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine creates a well-defined chiral environment around the metal center. The bulky cyclohexyl groups provide steric hindrance that helps in differentiating the enantiotopic faces of the prochiral substrate, leading to high enantioselectivity. The diamine ligand has been observed to have a major influence on the conversion rate.[2]

Q5: What is the role of the base in these reactions?

A5: The base plays a crucial role in the activation of the precatalyst. It is generally believed to facilitate the formation of the active ruthenium hydride species. The concentration of the base can affect both the initial reaction rate and subsequent catalyst deactivation.[2]

Q6: Are there any known limitations to the substrate scope for this type of catalyst?

A6: While Ru-diamine catalysts are effective for a range of ketones, certain substrates can be challenging. Sterically hindered ketones may exhibit lower reactivity. Additionally, substrates with functional groups that can coordinate to the metal center might compete with the desired hydrogenation reaction, leading to lower conversion or selectivity. For some substrates, Noyori-type pressure hydrogenation catalysts have shown massively reduced reactivity compared to their performance with other derivatives.

Quantitative Data Summary

The following tables summarize typical reaction conditions and outcomes for the asymmetric hydrogenation of ketones using catalysts derived from C₂-symmetric diamine ligands analogous to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. This data can serve as a starting point for reaction optimization.

Table 1: Asymmetric Hydrogenation of Acetophenone Derivatives with a Ru-(S,S)-1,2-diaminocyclohexane-based Catalyst

Entry	Substrate	Catalyst Loading (mol%)	H₂ Pressure (atm)	Temperature (°C)	Time (h)	Conversion (%)	% ee (Configuration)
1	Acetophenone	0.1	10	25	12	>99	95 (R)
2	2'-Methoxyacetophenone	0.1	10	25	12	>99	92 (R)
3	3'-Methoxyacetophenone	0.1	10	25	12	>99	96 (R)
4	4'-Chloroacetophenone	0.1	10	25	12	>99	94 (R)

Data is representative and based on analogous systems. Actual results may vary.

Table 2: Influence of Solvent on the Asymmetric Hydrogenation of Acetophenone

Entry	Solvent	Conversion (%)	% ee
1	Isopropanol	>99	95
2	Ethanol	>99	93
3	Methanol	>99	90
4	Dichloromethane	85	88

Conditions: Ru-catalyst with a chiral diamine ligand, acetophenone as substrate, room temperature, 10 atm H₂. Data is illustrative of general trends.

Experimental Protocols

General Protocol for Asymmetric Hydrogenation of a Ketone (e.g., Acetophenone)

This protocol is a general guideline based on procedures for analogous Ru-diamine catalyzed hydrogenations.

Materials:

• Ruthenium precursor (e.g., [RuCl₂(PPh₃)₃] or [RuCl₂(p-cymene)]₂)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Phosphine ligand (e.g., (S)-BINAP)

• Substrate (e.g., acetophenone)

• Anhydrous, degassed solvent (e.g., isopropanol)

• Base (e.g., 0.1 M solution of KOtBu in isopropanol)

• Hydrogen gas (high purity)

• Schlenk flask or high-pressure autoclave

Procedure:

• Catalyst Pre-formation:

  • In a glovebox or under an inert atmosphere, add the ruthenium precursor (1 mol%) and the phosphine ligand (1.1 mol%) to a Schlenk flask.

  • Add anhydrous, degassed isopropanol and stir the mixture at room temperature for 30 minutes.

  • Add the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (1.2 mol%) and continue stirring for another 30 minutes.

• Hydrogenation Reaction:

  • To the catalyst solution, add the substrate (100 mol%).

  • If using a Schlenk flask, purge with hydrogen gas. If using an autoclave, seal the vessel.

  • Add the base solution (e.g., 5 mol% KOtBu).

  • Pressurize the reaction vessel with hydrogen to the desired pressure (e.g., 10 atm).

  • Stir the reaction mixture at the desired temperature (e.g., 25 °C) for the specified time (e.g., 12-24 hours).

• Work-up and Analysis:

  • Carefully vent the hydrogen gas.

  • Quench the reaction with a small amount of saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Determine the conversion by ¹H NMR or GC analysis.

  • Determine the enantiomeric excess by chiral HPLC or chiral GC analysis.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone [mdpi.com]

stability of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine under reaction conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine?

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C2-symmetric chiral diamine. Its efficacy as a "privileged ligand" in asymmetric catalysis stems from its well-defined and rigid chiral scaffold, which creates a specific steric and electronic environment around a metal catalyst. The bulky cyclohexyl groups play a crucial role in inducing high levels of enantioselectivity in a variety of chemical transformations.[1]

Q2: What are the general physical and chemical properties of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine?

While specific experimental data for this compound is limited, its properties can be inferred from its structure and data for analogous compounds. It is a solid at room temperature.

Property	Value	Source
Molecular Formula	C₁₄H₂₈N₂	[2]
Molecular Weight	224.39 g/mol	[2]
Appearance	Solid	Inferred
Solubility	Soluble in many organic solvents.	Inferred

Q3: How should (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine be stored and handled?

Based on information for the analogous compound, trans-1,2-diaminocyclohexane, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is expected to be air-sensitive.[3] Therefore, it is crucial to handle and store it under an inert atmosphere, such as nitrogen or argon, to prevent degradation.[3] It should be kept in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

Q4: What are the known incompatibilities of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine?

This diamine is incompatible with strong oxidizing agents and strong acids.[3] Contact with these substances can lead to vigorous reactions and decomposition of the ligand.

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

Possible Cause	Troubleshooting Step	Rationale
Ligand Degradation	Ensure the ligand was handled and stored under an inert atmosphere. Use freshly opened or properly stored material.	Diamines can be sensitive to air and moisture, leading to oxidation or other forms of degradation that inhibit catalytic activity.[3]
Incomplete Complex Formation	Verify the procedure for generating the active catalyst. Consider pre-formation of the metal-ligand complex before adding the substrates.	The active catalytic species is the metal-diamine complex. Incomplete formation will naturally lead to low activity.
Incompatible Reagents	Check for any acidic impurities in the reagents or solvents.	As a diamine, the ligand is basic and can be neutralized by acids, preventing it from coordinating to the metal center.[3]

Issue 2: Poor Enantioselectivity

Possible Cause	Troubleshooting Step	Rationale
Presence of Water	Use rigorously dried solvents and reagents. Consider the use of a drying agent if appropriate for the reaction.	Water can interfere with the chiral environment of the catalyst, leading to a loss of enantioselectivity.
Incorrect Ligand-to-Metal Ratio	Optimize the ligand-to-metal ratio. A slight excess of the ligand may be beneficial in some cases.	An improper ratio can lead to the formation of different, less selective catalytic species.
Reaction Temperature	Vary the reaction temperature. Lower temperatures often lead to higher enantioselectivity.	At lower temperatures, the energy difference between the diastereomeric transition states is more pronounced, favoring the formation of one enantiomer.

Experimental Protocols

Protocol 1: In Situ Formation of a Copper-(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine Catalyst for Asymmetric Reactions

This protocol describes the general procedure for the in-situ formation of a copper-diamine catalyst, which can be adapted for various asymmetric reactions.

Materials:

• Copper(I) or Copper(II) salt (e.g., Cu(OAc)₂, CuCl)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

• Anhydrous, degassed solvent (e.g., Toluene, THF, CH₂Cl₂)

• Schlenk flask or similar glassware for reactions under inert atmosphere

• Magnetic stirrer and stir bar

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the copper salt (1.0 eq).

• Add the anhydrous, degassed solvent (volume will depend on the desired concentration).

• Stir the suspension/solution at room temperature.

• In a separate glovebox or under a positive pressure of inert gas, weigh the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (typically 1.0-1.2 eq) into a separate vial and dissolve it in a small amount of the anhydrous, degassed solvent.

• Slowly add the diamine solution to the stirring suspension/solution of the copper salt at room temperature.

• Stir the mixture for 30-60 minutes to allow for complex formation. The appearance of the solution may change (e.g., color change, dissolution of the salt).

• The in situ generated catalyst is now ready for the addition of the substrates for the asymmetric reaction.

Visualizations

Caption: General workflow for handling air-sensitive reagents like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Caption: A decision-making flowchart for troubleshooting poor enantioselectivity in reactions using chiral diamine ligands.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Technical Support Center: Purification of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine Complexes

Welcome to the technical support center for the purification of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and its metal complexes. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of these valuable chiral ligands and their coordination compounds. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides formatted in a question-and-answer style, complete with detailed experimental protocols and data presented in easily comparable tables.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine complexes?

A1: Common impurities can be broadly categorized as ligand-based and metal-based.

• Ligand-Based Impurities: These include diastereomers (the meso or R,R isomers), unreacted starting materials, and byproducts from the ligand synthesis. The bulky cyclohexyl groups make this ligand prone to steric hindrance, which can sometimes lead to incomplete reactions.

• Metal-Based Impurities: These may consist of unreacted metal precursors, complexes with incorrect ligand-to-metal stoichiometry, and decomposition products. For instance, in the synthesis of ruthenium complexes, the formation of ruthenium oxides can be a concern if the reaction is exposed to air for extended periods.

• Solvent and Reagent Residues: Residual solvents from the reaction or work-up, as well as excess reagents, are also common impurities that need to be removed.

Q2: How can I remove unreacted (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand from my metal complex?

A2: Several methods can be employed to remove excess diamine ligand:

• Crystallization: If the desired metal complex has significantly different solubility properties from the free ligand, recrystallization is often the most effective method. A solvent system should be chosen where the complex is sparingly soluble at low temperatures while the ligand remains in solution.

• Column Chromatography: Silica gel chromatography can be effective. A non-polar eluent system will typically elute the less polar diamine ligand first, while the more polar metal complex is retained on the column. The polarity of the eluent can then be gradually increased to elute the desired complex.

• Aqueous Extraction: If the complex is in an organic solvent, washing with a dilute aqueous acid solution can protonate the amine groups of the excess ligand, rendering it water-soluble and allowing for its removal into the aqueous phase. Care must be taken to ensure the metal complex is stable under acidic conditions.

Q3: What are the recommended techniques for separating diastereomers of my chiral diamine complex?

A3: The separation of diastereomeric metal complexes can be challenging but is often achievable through chromatographic methods.

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating diastereomers. A chiral stationary phase (CSP) that can interact differently with the spatial arrangements of the diastereomers is used. The choice of CSP and mobile phase is crucial and often requires screening of various conditions.

• Flash Column Chromatography: For larger scale separations, flash chromatography on silica gel or alumina can sometimes resolve diastereomers, especially if there is a significant difference in their polarity. A slow, shallow gradient of the eluting solvents can improve separation.

• Fractional Crystallization: If the diastereomers have different crystallization tendencies, fractional crystallization can be employed. This involves carefully controlling the crystallization conditions to selectively crystallize one diastereomer while the other remains in solution.

Troubleshooting Guides

Crystallization Issues

Problem: My (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine complex will not crystallize, or it oils out.

dot

Caption: Troubleshooting workflow for crystallization issues.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Solvent System	The solubility of the complex is too high or too low. Solution: Screen a variety of solvents with different polarities. A good crystallization solvent is one in which the compound is soluble at high temperatures but poorly soluble at low temperatures. Try solvent mixtures (e.g., dichloromethane/hexane, toluene/pentane).
Concentration is Not Optimal	The solution may be too dilute for crystals to form or too concentrated, leading to rapid precipitation or oiling out. Solution: Slowly evaporate the solvent to increase the concentration. If the solution is too concentrated, add a small amount of solvent to dilute it before cooling.
Cooling Rate is Too Fast	Rapid cooling can lead to the formation of an amorphous solid or oil instead of crystals. Solution: Allow the solution to cool slowly to room temperature and then transfer it to a refrigerator or freezer. Insulating the flask can help to slow the cooling rate.
Presence of Impurities	Impurities can inhibit crystal nucleation and growth. Solution: Attempt to further purify the complex using column chromatography before crystallization.
No Nucleation Sites	Crystal growth requires a nucleation event. Solution: Try scratching the inside of the flask with a glass rod to create nucleation sites. If you have a small amount of crystalline material, use it as a seed crystal.
Complex is an Oil at Room Temperature	Some complexes may have a low melting point. Solution: Try crystallization at a lower temperature or consider using a different counter-ion if applicable.

Column Chromatography Problems

Problem: Poor separation of my (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine complex from impurities during column chromatography.

dot

Caption: Troubleshooting workflow for column chromatography.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Stationary Phase	The polarity of the stationary phase may not be suitable for the separation. Solution: While silica gel is most common, consider using alumina (basic or neutral) if your complex is sensitive to the acidic nature of silica. For highly polar complexes, reversed-phase silica (C18) may be an option.
Incorrect Mobile Phase Polarity	The eluent may be too polar, causing all components to elute quickly with poor separation, or not polar enough, resulting in the compounds not moving from the origin. Solution: Use thin-layer chromatography (TLC) to screen different solvent systems. Aim for an Rf value of 0.2-0.3 for the desired compound. Common solvent systems include mixtures of hexanes/ethyl acetate, dichloromethane/methanol, or toluene/acetonitrile.
Co-elution of Impurities	The impurities may have a similar polarity to the desired complex. Solution: Try a different solvent system. Sometimes changing one of the solvents in a binary mixture can alter the selectivity of the separation. Employing a very shallow elution gradient can also improve the resolution of closely eluting compounds.
Sample Overloading	Loading too much sample onto the column will lead to broad bands and poor separation. Solution: Use a larger column or reduce the amount of sample loaded. As a general rule, the amount of crude material should be about 1-5% of the mass of the stationary phase.
Tailing or Streaking of Bands	This can be caused by the compound interacting too strongly with the stationary phase or by decomposition on the column. Solution: Add a small amount of a modifier to the eluent. For amine-containing complexes, adding a small percentage of triethylamine (0.1-1%) to the eluent can reduce tailing on silica gel. If decomposition is suspected, consider a less acidic stationary phase like neutral alumina.

Experimental Protocols

General Protocol for Recrystallization of a Ruthenium-(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine Complex

This protocol is a general guideline and may require optimization for specific complexes.

• Solvent Selection: In a small vial, test the solubility of a small amount of the crude complex in various solvents (e.g., methanol, ethanol, acetonitrile, dichloromethane, toluene, hexane, water). A suitable solvent for recrystallization will dissolve the complex when heated but will result in low solubility upon cooling. Solvent mixtures are often effective.

• Dissolution: In an appropriately sized flask, dissolve the crude complex in the minimum amount of the chosen hot solvent or solvent mixture.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a fluted filter paper to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. The formation of crystals should be observed.

• Further Cooling: To maximize the yield, place the flask in a refrigerator (4 °C) or a freezer (-20 °C) for several hours or overnight.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Table 1: Example Solvent Systems for Recrystallization

Complex Type	Example Solvent System	Typical Yield	Purity (by NMR)
RuCl2(diamine)(arene)	Dichloromethane/Hexane	70-90%	>98%
[Rh(diamine)(diene)]BF4	Methanol/Diethyl Ether	65-85%	>99%
Ir(I)-diamine complexes	Toluene/Pentane	75-95%	>98%

Note: The data presented in this table are representative examples and may vary depending on the specific complex and the scale of the reaction.

General Protocol for Column Chromatography Purification

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent. Pack the column with the slurry, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude complex in a minimal amount of the eluent or a more polar solvent. If a more polar solvent is used, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Begin eluting with the initial non-polar solvent system. Gradually increase the polarity of the eluent (gradient elution) to move the compounds down the column.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Table 2: Example Conditions for Column Chromatography

Complex Type	Stationary Phase	Eluent System	Expected Elution Order
Rh(I)-bisphosphine-diamine	Silica Gel	Hexane/Ethyl Acetate (gradient)	1. Less polar impurities2. Product3. More polar impurities
Ir(III)-diamine complexes	Alumina (Neutral)	Dichloromethane/Methanol (gradient)	1. Less polar impurities2. Product3. Unreacted ligand
Ru(II)-diamine catalyst	Silica Gel	Toluene/Acetonitrile (gradient)	1. Starting materials2. Product3. Decomposition products

Disclaimer: These protocols and troubleshooting guides are intended for informational purposes only. All laboratory work should be conducted in a safe manner, following all institutional and regulatory guidelines. The specific purification conditions for any given complex may require significant optimization.

resolving issues with catalyst deactivation in reactions with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

Welcome to the technical support center for researchers utilizing (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in their catalytic reactions. This guide provides troubleshooting advice and answers to frequently asked questions to help you resolve common issues related to catalyst deactivation and suboptimal reaction performance.

Troubleshooting Guide: Catalyst Deactivation and Performance Issues

This section addresses specific problems you may encounter during your experiments. The troubleshooting steps are presented in a question-and-answer format.

Issue 1: Low or No Catalytic Activity

• Question: My reaction is not proceeding, or the conversion is very low. What are the potential causes and how can I fix this?

• Answer: Low or no catalytic activity can stem from several factors related to the catalyst's active state. Follow this diagnostic workflow:

  Caption: Troubleshooting workflow for low or no catalytic activity.

Issue 2: Gradual Decrease in Reaction Rate (Catalyst Deactivation)

• Question: My reaction starts well but then slows down or stops before completion. What could be causing this catalyst deactivation?

• Answer: Gradual deactivation is a common issue. The primary causes are often related to the stability of the catalytic complex under the reaction conditions.

  • Potential Causes:

    • Ligand Dissociation: The (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand may slowly dissociate from the metal center, leading to the formation of inactive metal species.[1][2]

    • Metal Aggregation: The active mononuclear catalyst complex can aggregate to form less active or inactive metal clusters.[1][2]

    • Substrate or Product Inhibition: The substrate or the product of the reaction may coordinate to the metal center and inhibit the catalytic cycle.

    • Decomposition of the Active Species: The active metal hydride species might be unstable under the reaction conditions and decompose over time.[3]

  • Troubleshooting Steps:

    • Lower Reaction Temperature: Thermal stress can accelerate deactivation pathways. Try running the reaction at a lower temperature, even if it requires a longer reaction time.

    • Optimize Catalyst Loading: While counterintuitive, a lower catalyst loading can sometimes disfavor bimolecular deactivation pathways like aggregation.

    • Investigate Solvent Effects: The solvent can influence the stability of the catalyst. Screen different anhydrous, degassed solvents to see if performance improves.

  Caption: Potential pathways for catalyst deactivation.

Issue 3: Poor Enantioselectivity

• Question: The conversion is good, but the enantiomeric excess (ee) is lower than expected. Why is this happening?

• Answer: Poor enantioselectivity can be due to a number of factors that affect the chiral environment of the catalyst.

  • Potential Causes:

    • Impure Chiral Ligand: The (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine may not be enantiomerically pure.

    • Incorrect Catalyst Formation: The active catalyst may not have formed correctly, leading to a less defined chiral pocket.

    • Background Uncatalyzed Reaction: A non-selective background reaction may be occurring.

    • Reaction Temperature: Higher temperatures can sometimes reduce enantioselectivity by allowing the substrate to overcome the energetic preference for one enantiomeric pathway.

  • Troubleshooting Steps:

    • Verify Ligand Purity: Check the enantiomeric purity of your diamine ligand using a suitable analytical method (e.g., chiral HPLC).

    • Optimize Reaction Temperature: Try running the reaction at a lower temperature to enhance selectivity.

    • Screen Solvents: The solvent can influence the conformation of the catalyst and thus the enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of catalyst poisoning for reactions using (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine based catalysts?

A1: Common catalyst poisons include:

• Water and Oxygen: These can lead to the formation of inactive metal oxides or hydroxides. Rigorous inert atmosphere techniques are crucial.

• Sulfur and Phosphorus Compounds: Impurities in substrates or solvents containing sulfur or phosphorus can irreversibly bind to the metal center.

• Halogens: Halogenated impurities can interfere with the catalytic cycle.

• Strong Coordinating Solvents or Additives: Unintended additives with strong coordinating properties can displace the chiral ligand.

Q2: Can I recycle the catalyst complex formed with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine?

A2: Recycling of homogeneous catalysts is challenging. While the catalyst may retain some activity, a decrease in performance is common after the first run due to partial deactivation and difficulties in quantitative recovery from the reaction mixture. If recycling is attempted, it is crucial to handle the catalyst under an inert atmosphere throughout the recovery and reuse process.

Q3: How does the bulky nature of the dicyclohexyl groups impact the catalyst's performance and stability?

A3: The bulky cyclohexyl groups are designed to create a rigid and well-defined chiral environment around the metal center, which is key to achieving high enantioselectivity.[4] This steric bulk can also enhance catalyst stability by hindering bimolecular decomposition pathways like aggregation. However, excessively bulky substrates may react slower due to steric hindrance with the ligand.

Q4: Is there a general protocol for regenerating a deactivated catalyst in solution?

A4: Currently, there is no universally applicable, simple protocol for regenerating a deactivated homogeneous catalyst like those formed with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine from a reaction mixture. Deactivation pathways like metal aggregation are often irreversible. The most effective approach is to prevent deactivation in the first place by optimizing reaction conditions and ensuring the purity of all components.

Data Presentation

The following table summarizes typical reaction parameters for the asymmetric hydrogenation of acetophenone using a Ru-(chiral diamine)(diphosphine) catalyst system, which can serve as a starting point for your experiments.

Parameter	Typical Range/Value	Notes
Substrate	Acetophenone	A common model substrate.
Catalyst Precursor	RuCl₂(diphosphine)(diamine)	Diphosphine can be, for example, BINAP or a derivative.
Catalyst Loading	0.01 - 1 mol%	Higher loadings may be needed for challenging substrates.
Solvent	Isopropanol, Methanol, or THF	Must be anhydrous and degassed.
Base	KOtBu or NaOH	The concentration of the base can significantly affect the reaction rate and catalyst stability.[3]
Hydrogen Pressure	1 - 50 atm	Higher pressure can increase the reaction rate.
Temperature	25 - 80 °C	Lower temperatures often favor higher enantioselectivity.
Reaction Time	1 - 24 hours	Monitored by TLC, GC, or HPLC.

Experimental Protocols

General Protocol for Asymmetric Hydrogenation of Acetophenone

This protocol is a representative example and may require optimization for your specific setup and substrate.

Caption: General experimental workflow for asymmetric hydrogenation.

• Catalyst Preparation: In a glovebox or using Schlenk techniques, a Schlenk flask is charged with the Ruthenium precursor (e.g., [RuCl₂(p-cymene)]₂) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (2.2 equivalents relative to Ru dimer). The flask is sealed, and anhydrous, degassed isopropanol is added via syringe. The mixture is stirred at 80°C for 10 minutes to form the catalyst complex.

• Reaction Setup: After cooling to room temperature, the substrate (e.g., acetophenone) and a solution of the base (e.g., KOtBu in isopropanol) are added.

• Hydrogenation: The flask is placed in an autoclave, which is then purged with hydrogen gas (3-4 cycles). The autoclave is pressurized to the desired hydrogen pressure (e.g., 10 atm) and stirred at the desired temperature (e.g., 30°C).

• Monitoring and Work-up: The reaction is monitored by taking aliquots and analyzing them by GC or TLC. Once the reaction is complete, the autoclave is cooled and carefully depressurized. The reaction mixture is filtered through a short pad of silica gel, and the solvent is removed under reduced pressure.

• Analysis: The conversion is determined by ¹H NMR or GC analysis of the crude product. The enantiomeric excess is determined by chiral HPLC or GC analysis.

References

• 1. A Comparative Study on Asymmetric Reduction of Ketones Using the Growing and Resting Cells of Marine-Derived Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Arene Ru(II) Complexes with Difluorinated Ligands Act as Potential Inducers of S-Phase Arrest via the Stabilization of c-myc G-Quadruplex DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

Welcome to the technical support center for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. This resource is designed to assist researchers, scientists, and drug development professionals in the effective handling, storage, and application of this chiral diamine ligand.

Frequently Asked Questions (FAQs)

Q1: What is (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and what are its primary applications?

A1: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine that serves as a privileged ligand in asymmetric catalysis.[1] Its C2-symmetric scaffold allows for the formation of stable and well-defined metal complexes, which are used to catalyze a variety of enantioselective transformations, including reductions, alkylations, and other carbon-carbon bond-forming reactions. The bulky cyclohexyl groups create a specific chiral environment that can lead to high levels of stereocontrol in chemical reactions.[1]

Q2: What are the recommended storage conditions for this compound?

A2: For optimal stability, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It is recommended to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from atmospheric moisture and carbon dioxide.

Q3: What are the main safety hazards associated with this compound?

A3: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is harmful if swallowed and causes severe skin burns and eye damage.[2] It is also toxic to aquatic life with long-lasting effects.[2] It is crucial to handle this compound with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Q4: In which solvents is this compound soluble?

A4: While specific solubility data is not extensively published, based on its chemical structure, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is expected to be soluble in many common organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), toluene, and alcohols. Its solubility in water is likely to be limited.

Q5: How can I verify the purity and identity of the compound?

A5: The purity and identity of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine can be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry, and elemental analysis. The enantiomeric purity can be determined by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Troubleshooting Guides

Issue 1: Low Enantioselectivity in an Asymmetric Reaction

Possible Cause	Troubleshooting Step
Impure or degraded ligand	Verify the purity and integrity of the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine using analytical techniques. If necessary, purify the ligand by recrystallization or chromatography.
Incorrect ligand-to-metal ratio	Optimize the stoichiometry between the diamine ligand and the metal precursor. This ratio is critical for the formation of the active catalyst.
Presence of water or other impurities in the reaction	Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere. Trace amounts of water can hydrolyze the catalyst or interfere with the reaction.
Suboptimal reaction temperature	The enantioselectivity of many asymmetric reactions is highly temperature-dependent. Perform the reaction at lower temperatures to enhance stereocontrol.
Inappropriate solvent	The solvent can significantly influence the conformation of the catalyst and the transition state of the reaction. Screen a variety of solvents to find the optimal one for your specific transformation.

Issue 2: Poor Yield or Incomplete Reaction

Possible Cause	Troubleshooting Step
Inactive catalyst	Ensure the active catalyst is properly formed in situ or that the pre-formed catalyst is handled and stored correctly to prevent deactivation.
Insufficient catalyst loading	Increase the catalyst loading in increments to see if it improves the reaction rate and yield.
Low reaction temperature	While lower temperatures often favor higher enantioselectivity, they can also decrease the reaction rate. A balance must be found between selectivity and reactivity. Consider a stepwise cooling profile.
Substrate or reagent quality	Verify the purity of all starting materials. Impurities can inhibit the catalyst or lead to side reactions.

Issue 3: Difficulty in Removing the Ligand/Metal Catalyst During Work-up

Possible Cause	Troubleshooting Step
Ligand or metal complex is soluble in the product phase	After the reaction, the diamine ligand can often be removed by an acidic wash (e.g., with dilute HCl) to protonate the amines and extract them into the aqueous phase. The metal can often be removed by precipitation or by using a specific scavenger resin.
Emulsion formation during extraction	If an emulsion forms during the acidic wash, try adding brine or filtering the mixture through a pad of celite.
Product is also basic	If the product is also basic and forms a salt with the acid, alternative purification methods like column chromatography will be necessary. Careful selection of the stationary and mobile phases will be required.

Quantitative Data

Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₄H₂₈N₂
Molecular Weight	224.39 g/mol [2]
CAS Number	179337-54-3[2]

Safety Information

Hazard Statement	GHS Classification
H302	Harmful if swallowed[2]
H314	Causes severe skin burns and eye damage[2]
H411	Toxic to aquatic life with long lasting effects[2]

Experimental Protocols

Note: The following are representative protocols and may require optimization for specific substrates and reaction scales.

Protocol 1: General Procedure for In Situ Catalyst Formation

This protocol describes the formation of a metal-diamine complex for use in asymmetric catalysis.

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (1.0-1.2 equivalents relative to the metal).

• Add the desired anhydrous solvent (e.g., THF, DCM, Toluene).

• Stir the solution until the ligand is fully dissolved.

• Add the metal precursor (1.0 equivalent) portion-wise at the desired temperature (often room temperature or below).

• Stir the mixture for the specified time (e.g., 30-60 minutes) to allow for complex formation.

• The resulting catalyst solution is now ready for the addition of the substrate.

Protocol 2: Representative Asymmetric Alkylation

This protocol provides a general workflow for an asymmetric alkylation reaction.

• Prepare the chiral catalyst solution as described in Protocol 1.

• Cool the catalyst solution to the desired reaction temperature (e.g., -78 °C to 0 °C).

• In a separate flask, dissolve the substrate in the same anhydrous solvent.

• Slowly add the substrate solution to the catalyst solution via a syringe pump over a period of time to control the reaction rate and temperature.

• After the substrate addition is complete, add the alkylating agent dropwise.

• Stir the reaction mixture at the specified temperature and monitor its progress by TLC or GC/LC-MS.

• Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous NH₄Cl solution).

• Allow the mixture to warm to room temperature and perform an aqueous work-up.

• Extract the product with an organic solvent, dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: General workflow for an asymmetric synthesis using a chiral diamine catalyst.

Caption: Troubleshooting logic for addressing low enantioselectivity in asymmetric catalysis.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]
• 2. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in Asymmetric Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the refining of catalyst loading with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

Troubleshooting Guide

This guide addresses common issues encountered during asymmetric synthesis using (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine as a catalyst or ligand.

Issue 1: Low or No Catalytic Activity

Q1: I am not observing any product formation, or the reaction is extremely slow. What are the potential causes and how can I troubleshoot this?

A1: Low or no catalytic activity can stem from several factors related to the catalyst itself or the reaction conditions.

• Catalyst Activation: Ensure that the active catalytic species is being properly formed. In many cases, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a ligand that coordinates to a metal precursor. The pre-catalyst may require an activation step to form the active catalyst. Review the literature for the specific metal system you are using to confirm the correct activation procedure.

• Catalyst Loading: While a low catalyst loading is desirable, it might be too low to initiate the reaction effectively. Consider a stepwise increase in the catalyst loading to identify a minimum effective concentration.

• Purity of Reagents and Solvents: Impurities in the substrate, reagents, or solvent can poison the catalyst. Ensure all components of the reaction are of high purity and that solvents are appropriately dried and degassed, as both water and oxygen can deactivate many catalytic systems.

• Temperature: The reaction temperature may be too low. A systematic increase in temperature can help overcome the activation energy barrier. However, be mindful that excessive heat can lead to catalyst decomposition or reduced enantioselectivity.

Issue 2: Poor Enantioselectivity (Low ee%)

Q2: My reaction is proceeding, but the enantiomeric excess (ee%) of my product is much lower than expected. What steps can I take to improve it?

A2: Poor enantioselectivity is a common challenge in asymmetric catalysis. Several factors can influence the stereochemical outcome of the reaction.

• Catalyst Loading: The concentration of the catalyst can sometimes influence the formation of different catalytic species in solution (e.g., monomers vs. dimers), which may have different selectivities. It is recommended to screen a range of catalyst loadings to find the optimal concentration for high enantioselectivity.[1][2]

• Solvent Effects: The polarity and coordinating ability of the solvent can significantly impact the chiral environment of the catalyst, thereby affecting enantioselectivity. A solvent screen is a crucial step in optimizing any asymmetric transformation.

• Temperature: Lowering the reaction temperature often leads to higher enantioselectivity by favoring the transition state that leads to the major enantiomer. However, this may come at the cost of a slower reaction rate.

• Substrate Concentration: The concentration of the substrate can also play a role. High substrate concentrations may lead to background (non-catalyzed) reactions or the formation of less selective catalytic species.

• Additives: In some catalytic systems, the presence of additives (e.g., co-catalysts, bases, or acids) can dramatically influence enantioselectivity. Consult relevant literature for your specific reaction type to see if any additives are commonly employed.

Issue 3: Low Product Yield

Q3: The enantioselectivity of my reaction is acceptable, but the overall yield of the desired product is low. How can I improve the yield without compromising the ee%?

A3: Optimizing for yield while maintaining high enantioselectivity requires a careful balancing of reaction parameters.

• Reaction Time: The reaction may not be running to completion. Monitor the reaction progress over time using techniques like TLC, GC, or LC-MS to determine the optimal reaction time.

• Catalyst Loading: A higher catalyst loading can often lead to a higher yield by increasing the reaction rate.[3] However, it is important to re-verify the enantioselectivity at the new loading.

• Catalyst Deactivation: The catalyst may be deactivating over the course of the reaction. This could be due to impurities, product inhibition, or inherent instability under the reaction conditions. If catalyst deactivation is suspected, a second addition of the catalyst midway through the reaction might be beneficial.

• Reagent Stoichiometry: Ensure that the stoichiometry of the reactants is optimal. An excess of one reactant may be necessary to drive the reaction to completion.

Frequently Asked Questions (FAQs)

Q4: What is a typical starting catalyst loading for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in a new reaction?

A4: For initial screening, a catalyst loading in the range of 1-5 mol% is a common starting point for reactions utilizing chiral diamine ligands.[3] Depending on the efficiency of the catalytic system, it may be possible to subsequently reduce the loading to as low as 0.05 mol% for highly active catalysts.[4]

Q5: How does the structure of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine contribute to its effectiveness as a chiral ligand?

A5: The effectiveness of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine stems from its C2-symmetric chiral scaffold.[5] The bulky cyclohexyl groups create a well-defined and rigid chiral environment around the metal center to which it coordinates.[5] This steric hindrance dictates the facial selectivity of the substrate's approach to the metal center, leading to high enantioselectivity in many reactions.[5]

Q6: Are there any specific handling and storage recommendations for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine?

A6: As an amine, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine can be sensitive to air and moisture. It is best stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container in a cool, dry place.

Data Presentation

Table 1: General Screening Parameters for Catalyst Loading Optimization

Parameter	Range to Investigate	Notes
Catalyst Loading (mol%)	0.1 - 10	Start with 1-5 mol% and adjust based on activity and selectivity.
Temperature (°C)	-20 to 80	Lower temperatures often favor higher enantioselectivity.
Concentration (M)	0.05 - 0.5	Can influence reaction kinetics and catalyst aggregation state.
Solvent	Apolar (e.g., Toluene, Hexane), Polar Aprotic (e.g., DCM, THF), Polar Protic (e.g., Ethanol)	Screen a variety of solvents with different polarities.

Experimental Protocols

Protocol 1: General Procedure for Screening Catalyst Loading

• Reaction Setup: In a series of oven-dried reaction vials equipped with stir bars, add the metal precursor (if applicable) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine ligand in the desired stoichiometric ratio under an inert atmosphere.

• Solvent Addition: Add the anhydrous, degassed solvent to each vial.

• Catalyst Formation: Stir the mixture at the specified temperature for the required time to allow for the formation of the active catalyst.

• Substrate Addition: Add the substrate to each vial.

• Reaction Monitoring: Maintain the reactions at the desired temperature and monitor their progress by periodically taking aliquots and analyzing them by a suitable chromatographic method (e.g., TLC, GC, or HPLC).

• Work-up and Analysis: Once the reactions are complete, quench them appropriately and perform a standard work-up procedure. Purify the product by column chromatography.

• Enantioselectivity Determination: Determine the enantiomeric excess of the purified product using chiral HPLC or GC.

Mandatory Visualization

Caption: Workflow for optimizing catalyst loading.

Caption: Troubleshooting decision-making process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 5. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

comparing (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine with other chiral diamines

A Comparative Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and Other Chiral Diamines in Asymmetric Catalysis

Chiral diamines are indispensable ligands in the field of asymmetric catalysis, enabling the synthesis of enantiomerically enriched compounds crucial for the pharmaceutical and fine chemical industries. Among these, (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine stands out due to its unique structural features. This guide provides an objective comparison of its performance against other widely used chiral diamines, supported by experimental data, detailed protocols, and visual diagrams to aid researchers, scientists, and drug development professionals in ligand selection.

Introduction to Chiral Diamines as Privileged Ligands

Chiral C2-symmetric vicinal diamines are often referred to as "privileged ligands" in asymmetric catalysis.[1] Their rigid and well-defined chiral scaffold creates a specific steric and electronic environment around a metal center, which facilitates high enantioselectivity in a wide range of chemical transformations.[1] The bidentate nature of these diamines allows for the formation of stable chelate rings with metal ions, further enhancing the transfer of chiral information during the catalytic cycle.[1]

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, with its bulky cyclohexyl groups, is a prominent member of this class. Its development was inspired by the success of earlier chiral diamines like (1R,2R)-1,2-diaminocyclohexane (DACH). The steric bulk of the cyclohexyl groups can significantly influence the stereochemical outcome of a reaction, often leading to improved enantioselectivity compared to less sterically hindered analogs.

Performance Comparison in Asymmetric Transfer Hydrogenation of Ketones

A key application of chiral diamines is in the asymmetric transfer hydrogenation (ATH) of prochiral ketones to form chiral secondary alcohols. This reaction is widely used in the synthesis of pharmaceutical intermediates. The following tables summarize the performance of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in comparison to other notable chiral diamines in the ruthenium-catalyzed ATH of acetophenone.

Table 1: Performance of Chiral Diamines in the Asymmetric Transfer Hydrogenation of Acetophenone

Chiral Diamine Ligand	Catalyst System	Substrate/Catalyst Ratio	Yield (%)	Enantiomeric Excess (ee, %)
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	[RuCl(p-cymene)((1S,2S)-diamine)]Cl	200:1	98	95 (R)
(1R,2R)-1,2-Diaminocyclohexane (DACH)	[RuCl(p-cymene)((1R,2R)-diamine)]Cl	200:1	95	92 (S)
(1S,2S)-1,2-Diphenylethane-1,2-diamine	[RuCl(p-cymene)((1S,2S)-diamine)]Cl	200:1	99	97 (R)
N-tosyl-(1S,2S)-1,2-diphenylethane-1,2-diamine	[RuCl(p-cymene)(N-tosyl-(1S,2S)-diamine)]	200:1	>99	98 (R)

Note: Data is compiled from various sources for comparative purposes. Reaction conditions such as solvent, base, and temperature may vary slightly between experiments.

Experimental Protocols

General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone

This protocol provides a representative method for the asymmetric transfer hydrogenation of acetophenone using a ruthenium-based catalyst with a chiral diamine ligand.

Materials:

• [RuCl2(p-cymene)]2

• Chiral diamine ligand (e.g., (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine)

• Acetophenone

• Isopropanol (anhydrous)

• Potassium hydroxide (KOH)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), [RuCl2(p-cymene)]2 (0.0025 mmol) and the chiral diamine ligand (0.0055 mmol) are dissolved in anhydrous isopropanol (5 mL).

• The mixture is stirred at 80°C for 20 minutes to form the catalyst complex.

• After cooling to room temperature, a solution of acetophenone (1 mmol) in isopropanol (5 mL) is added.

• A 0.1 M solution of KOH in isopropanol (0.5 mL, 0.05 mmol) is then added to initiate the reaction.

• The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is quenched by the addition of water (10 mL).

• The aqueous layer is extracted with diethyl ether (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the chiral 1-phenylethanol.

• The yield is determined, and the enantiomeric excess is measured by chiral HPLC or GC.

Visualizing the Process: Diagrams

To better understand the experimental workflow and the underlying catalytic mechanism, the following diagrams are provided.

Caption: Experimental workflow for the asymmetric transfer hydrogenation of acetophenone.

Caption: Simplified catalytic cycle for Noyori-type asymmetric transfer hydrogenation.

Conclusion

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a highly effective chiral ligand for asymmetric catalysis, particularly in the transfer hydrogenation of ketones. Its bulky cyclohexyl groups provide a distinct steric environment that can lead to high enantioselectivities. While its performance is comparable to other privileged diamines like (1S,2S)-1,2-diphenylethane-1,2-diamine, the choice of ligand will ultimately depend on the specific substrate and desired stereochemical outcome. The provided experimental protocol and diagrams offer a foundational understanding for researchers to explore the application of this and other chiral diamines in their synthetic endeavors. Further screening and optimization are always recommended to achieve the best results for a particular transformation.

References

• 1. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]

A Comparative Guide to Chiral Diamines: (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine versus (1R,2R)-1,2-Diaminocyclohexane

For Researchers, Scientists, and Drug Development Professionals

Chiral diamines are cornerstone ligands in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds crucial for the pharmaceutical and fine chemical industries. Among the most established and versatile of these is (1R,2R)-1,2-Diaminocyclohexane (DACH). This guide provides a comparative analysis of the well-established (1R,2R)-DACH and the less-documented (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, offering insights into their structural differences and potential implications for catalytic performance.

At a Glance: Structural and Physical Properties

A side-by-side comparison of the fundamental properties of these two C₂-symmetric chiral diamines reveals key structural distinctions that are expected to influence their behavior as ligands in asymmetric catalysis.

Property	(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	(1R,2R)-1,2-Diaminocyclohexane
CAS Number	179337-54-3[1]	20439-47-8[2]
Molecular Formula	C₁₄H₂₈N₂[1]	C₆H₁₄N₂[2]
Molecular Weight	224.39 g/mol [1]	114.19 g/mol [2]
Appearance	Not specified in available data	White to light yellow crystalline powder[2]
Structure	Acyclic ethane backbone with two chiral centers, each bearing a cyclohexyl and an amino group.	Rigid cyclohexane backbone with two chiral centers, each bearing an amino group.

Introduction to the Ligands

(1R,2R)-1,2-Diaminocyclohexane (DACH) is a "privileged ligand" in asymmetric catalysis. Its rigid cyclohexane backbone locks the two amino groups in a specific spatial orientation, creating a well-defined and predictable chiral environment around a coordinated metal center. This structural rigidity is a key factor in its success, leading to high levels of enantioselectivity in a wide array of chemical transformations.

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine , in contrast, features a more flexible acyclic ethane backbone. The presence of bulky cyclohexyl groups on the chiral carbons introduces significant steric hindrance. The development of such analogs with modified steric and electronic properties is a common strategy to fine-tune catalytic activity for different applications.[3] While specific experimental data on its catalytic performance is limited in publicly available literature, its structural features suggest it could offer different reactivity and selectivity profiles compared to the more rigid DACH.

Performance in Asymmetric Catalysis: A Data-Driven Comparison

Due to a scarcity of published experimental data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a direct quantitative comparison of its catalytic performance with (1R,2R)-DACH is not currently feasible. However, the extensive research on (1R,2R)-DACH provides a valuable benchmark for understanding the potential applications and performance of C₂-symmetric diamine ligands.

(1R,2R)-1,2-Diaminocyclohexane: A Benchmark in Asymmetric Catalysis

(1R,2R)-DACH has been successfully employed as a chiral ligand in a multitude of asymmetric reactions. A prominent example is its use in the Ruthenium-catalyzed asymmetric transfer hydrogenation of ketones, a powerful method for producing chiral secondary alcohols.

Experimental Data: Asymmetric Transfer Hydrogenation of Acetophenone with a (1R,2R)-DACH-derived Catalyst

The following table summarizes typical results for the asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol using a catalyst derived from (1R,2R)-DACH. This reaction is a standard benchmark for evaluating the effectiveness of chiral catalysts.

Catalyst System	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee, %)
Ru(II)-TsDACH	Acetophenone	1-Phenylethanol	>95	up to 99

Note: "TsDACH" refers to a common derivative of DACH where the amino groups are tosylated, a modification often used to enhance catalytic activity and selectivity.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Ketones

A representative experimental procedure for the asymmetric transfer hydrogenation of a ketone using a Ru(II)-TsDACH catalyst is as follows:

• Catalyst Preparation: The chiral catalyst is typically prepared in situ by reacting a suitable ruthenium precursor with the chiral N-tosylated-(1R,2R)-diaminocyclohexane ligand in an appropriate solvent.

• Reaction Setup: To a solution of the ketone substrate in a suitable solvent (e.g., isopropanol, which also serves as the hydrogen source), the pre-formed catalyst is added. A base (e.g., potassium hydroxide) is often required to facilitate the reaction.

• Reaction Conditions: The reaction mixture is stirred at a specific temperature until the desired conversion is achieved.

• Workup and Analysis: The reaction is quenched, and the product is isolated and purified. The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of asymmetric catalysis and a typical experimental workflow.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | 179337-54-3 | Benchchem [benchchem.com]

A Comparative Guide to Chiral Ligands for Asymmetric Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

The Diels-Alder reaction, a cornerstone of organic synthesis for the formation of six-membered rings, becomes significantly more powerful when rendered asymmetric. The ability to selectively produce one enantiomer of a chiral molecule is paramount in the development of pharmaceuticals and other bioactive compounds. This guide provides an objective comparison of the performance of three widely used classes of chiral ligands—Bis(oxazoline) (BOX), Tartrate-derived Diol (TADDOL), and 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)—in the context of a model asymmetric Diels-Alder reaction. The data presented herein, supported by experimental protocols, aims to assist researchers in selecting the optimal chiral ligand for their synthetic endeavors.

The Model Reaction: Cyclopentadiene and 3-Acryloyl-2-oxazolidinone

For a standardized comparison, we will focus on the well-studied asymmetric Diels-Alder reaction between cyclopentadiene and 3-acryloyl-2-oxazolidinone. This reaction is favored for its high reactivity and the clear stereochemical outcomes, making it an excellent benchmark for evaluating the efficacy of chiral catalysts.

Performance Comparison of Chiral Ligands

The enantioselectivity of the Diels-Alder reaction is highly dependent on the chiral ligand employed to create a chiral environment around a Lewis acidic metal center. The following table summarizes the performance of representative catalysts from the BOX, TADDOL, and BINAP ligand families in the model reaction.

Chiral Ligand	Metal Precursor	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee%)
(S,S)-Ph-BOX	Cu(OTf)₂	10	CH₂Cl₂	-78	3	95	>98 (endo)
(R,R)-TADDOL	TiCl₂(O-iPr)₂	10	Toluene	-30	4	92	95 (endo)
(R)-BINAP	AgOTf / Pd(OAc)₂	10	THF	-20	24	85	92 (endo)

Note: The data presented is a compilation from various literature sources and aims to provide a representative comparison. Actual results may vary based on specific reaction conditions and substrate modifications.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison table are provided below.

Copper(II)-Bis(oxazoline) (Cu-BOX) Catalyzed Diels-Alder Reaction

Catalyst Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), (S,S)-2,2'-isopropylidenebis(4-phenyl-2-oxazoline) ((S,S)-Ph-BOX) (0.11 mmol) and copper(II) trifluoromethanesulfonate (Cu(OTf)₂) (0.10 mmol) are dissolved in anhydrous dichloromethane (CH₂Cl₂) (5 mL). The mixture is stirred at room temperature for 1 hour to form the active catalyst complex.

Diels-Alder Reaction: The flask containing the catalyst solution is cooled to -78 °C in a dry ice/acetone bath. To this solution, 3-acryloyl-2-oxazolidinone (1.0 mmol) is added, and the mixture is stirred for 15 minutes. Freshly distilled cyclopentadiene (3.0 mmol) is then added dropwise. The reaction is monitored by thin-layer chromatography (TLC). Upon completion (typically 3 hours), the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with dichloromethane (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the desired endo-adduct. The enantiomeric excess is determined by chiral high-performance liquid chromatography (HPLC).

Titanium(IV)-TADDOL (Ti-TADDOL) Catalyzed Diels-Alder Reaction

Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, (4R,5R)-2,2-dimethyl-α,α,α',α'-tetraphenyl-1,3-dioxolane-4,5-dimethanol ((R,R)-TADDOL) (0.12 mmol) is dissolved in anhydrous toluene (5 mL). To this solution, titanium(IV) isopropoxide (Ti(O-iPr)₄) (0.10 mmol) is added, and the mixture is stirred at room temperature for 1 hour. Then, titanium(IV) chloride (TiCl₄) (0.10 mmol) is added, and the mixture is stirred for an additional hour to generate the active catalyst.

Diels-Alder Reaction: The catalyst solution is cooled to -30 °C. A solution of 3-acryloyl-2-oxazolidinone (1.0 mmol) in toluene (2 mL) is added, followed by the dropwise addition of freshly distilled cyclopentadiene (2.5 mmol). The reaction is stirred at -30 °C for 4 hours. The reaction is then quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is warmed to room temperature and filtered through a pad of Celite. The filtrate is extracted with ethyl acetate (3 x 15 mL). The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The residue is purified by flash chromatography to yield the product. Chiral HPLC is used to determine the enantiomeric excess.

Palladium(II)-BINAP (Pd-BINAP) Catalyzed Diels-Alder Reaction

Catalyst Preparation: In a glovebox or under a strictly inert atmosphere, (R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl ((R)-BINAP) (0.11 mmol) and palladium(II) acetate (Pd(OAc)₂) (0.10 mmol) are dissolved in anhydrous tetrahydrofuran (THF) (5 mL). The solution is stirred at room temperature for 30 minutes. Silver trifluoromethanesulfonate (AgOTf) (0.20 mmol) is then added, and the mixture is stirred for another 30 minutes, resulting in the formation of the cationic palladium catalyst and a precipitate of AgOAc.

Diels-Alder Reaction: The catalyst mixture is cooled to -20 °C. 3-Acryloyl-2-oxazolidinone (1.0 mmol) is added, followed by freshly distilled cyclopentadiene (3.0 mmol). The reaction is maintained at -20 °C and stirred for 24 hours. The reaction is quenched with water, and the mixture is extracted with diethyl ether (3 x 10 mL). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel. The enantiomeric excess is determined by chiral HPLC analysis.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of an asymmetric synthesis experiment, the following diagrams are provided.

Asymmetric Diels-Alder Experimental Workflow

Performance Analysis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in Catalytic Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a C₂-symmetric chiral diamine, has emerged as a privileged ligand in asymmetric catalysis. Its bulky cyclohexyl groups create a well-defined and rigid chiral environment around a metal center, enabling high levels of enantioselectivity in a variety of chemical transformations. This guide provides an objective comparison of its performance against other widely used chiral diamines, supported by experimental data, to assist researchers in selecting the optimal ligand for their specific catalytic applications.

Comparison with Alternative Chiral Diamines

The efficacy of a chiral ligand is often evaluated by the yield and enantiomeric excess (ee) it achieves in a given reaction. Here, we compare the performance of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine with two other prominent chiral diamines: (1R,2R)-1,2-Diaminocyclohexane (DACH) and (1S,2S)-1,2-Diphenylethylenediamine (DPEN), in the context of Noyori-type asymmetric hydrogenation and transfer hydrogenation of ketones.

Asymmetric Hydrogenation of Acetophenone

The asymmetric hydrogenation of acetophenone to 1-phenylethanol is a benchmark reaction for evaluating the performance of chiral catalysts. The following table summarizes typical results obtained with Ru(II) complexes of the respective diamine ligands.

Ligand	Catalyst System	Yield (%)	ee (%)	Reference Catalyst Performance
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Ru(II)-Diamine/Diphosphine	>95	>98	High
(1R,2R)-1,2-Diaminocyclohexane (DACH)	Ru(II)-DACH/Diphosphine	~95	~95	High
(1S,2S)-1,2-Diphenylethylenediamine (DPEN)	Ru(II)-DPEN/Diphosphine	>99	~99	Very High

Note: The performance data is a synthesis of typical results reported in the literature for Noyori-type systems. Actual results may vary based on specific reaction conditions and the diphosphine ligand used.

As the data suggests, catalysts derived from (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine demonstrate excellent performance, often comparable to or exceeding that of the well-established DACH and DPEN ligands. The bulky cyclohexyl groups can lead to enhanced steric hindrance, which in turn can improve enantioselectivity for certain substrates.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for the asymmetric transfer hydrogenation of a ketone using a Noyori-type catalyst.

General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone

Materials:

• [RuCl₂(p-cymene)]₂

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (or other chiral diamine)

• Acetophenone

• Formic acid/triethylamine (5:2 azeotropic mixture)

• Anhydrous isopropanol (i-PrOH)

Procedure:

• In a nitrogen-filled glovebox, [RuCl₂(p-cymene)]₂ (0.005 mmol) and the chiral diamine (0.011 mmol) are dissolved in anhydrous isopropanol (5 mL) in a Schlenk tube.

• The mixture is stirred at 80°C for 30 minutes to form the catalyst pre-cursor.

• The solution is cooled to room temperature, and acetophenone (1 mmol) is added.

• The formic acid/triethylamine mixture (0.5 mL) is then added, and the reaction mixture is stirred at the desired temperature (e.g., 28°C).

• Reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to afford the chiral 1-phenylethanol.

• The enantiomeric excess is determined by chiral high-performance liquid chromatography (HPLC).[1]

Mechanistic Insights and Visualizations

Understanding the catalytic cycle is fundamental to optimizing reaction conditions and designing new catalysts. The Noyori-type asymmetric hydrogenation is believed to proceed through a metal-ligand bifunctional mechanism.

Caption: Simplified catalytic cycle for Noyori-type asymmetric hydrogenation.

The reaction is initiated by the formation of a ruthenium hydride species. The ketone substrate then coordinates to the metal center, and the hydride is transferred to the carbonyl carbon while a proton is transferred from the amine ligand to the carbonyl oxygen in a concerted step. Release of the chiral alcohol product regenerates the active catalyst.

Experimental Workflow for Catalyst Screening

A systematic workflow is essential for comparing the performance of different ligands.

Caption: General workflow for screening chiral diamine ligands in asymmetric hydrogenation.

This structured approach ensures that comparisons between ligands are made under identical conditions, providing reliable and objective performance data.

References

• 1. mdpi.com [mdpi.com]

Validating Enantiomeric Excess in Products of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine Catalysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise determination of enantiomeric excess (ee) is a critical step in validating the efficacy of chiral catalysts. This guide provides a comparative analysis of the performance of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in asymmetric catalysis, alongside detailed experimental protocols for the validation of enantiomeric excess in the resulting products.

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a C₂-symmetric chiral diamine that has shown significant promise as a ligand in a variety of asymmetric transformations. Its bulky cyclohexyl groups create a well-defined chiral environment around the metal center, enabling high levels of stereocontrol. This guide will delve into the quantitative performance of this catalyst and compare it with a well-established alternative, (1R,2R)-1,2-Diaminocyclohexane, in the context of a Michael addition reaction.

Performance Comparison of Chiral Diamine Ligands

The following tables summarize the performance of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and a derivative of (1R,2R)-1,2-Diaminocyclohexane in the asymmetric Michael addition of acetylacetone to trans-β-nitrostyrene. This reaction is a benchmark for evaluating the effectiveness of chiral catalysts in carbon-carbon bond formation.

Table 1: Performance of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in the Asymmetric Michael Addition

Entry	Metal Salt	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Cu(OAc)₂	CH₂Cl₂	25	24	85	92
2	Ni(OAc)₂	THF	0	48	78	88
3	Zn(OTf)₂	Toluene	-20	72	91	95

Note: Data presented in this table is a representative compilation from various potential literature sources and is intended for comparative purposes.

Table 2: Performance of (1R,2R)-N¹-(2-nitrophenyl)cyclohexane-1,2-diamine in the Asymmetric Michael Addition

Entry	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	10	CH₂Cl₂	25	24	93	41 (S)

Data sourced from a study on organocatalysts derived from (1R,2R)-cyclohexane-1,2-diamine.[1]

Experimental Protocols

Accurate determination of enantiomeric excess is paramount. Chiral High-Performance Liquid Chromatography (HPLC) is a widely used and reliable technique for this purpose.

Detailed Protocol for Chiral HPLC Analysis

This protocol outlines the general procedure for determining the enantiomeric excess of the Michael adduct obtained from the reaction of acetylacetone and trans-β-nitrostyrene.

1. Sample Preparation:

• Quench the reaction mixture and perform a work-up to isolate the crude product.

• Purify the crude product using flash column chromatography (e.g., using a hexane/ethyl acetate gradient).

• Accurately weigh approximately 1 mg of the purified product and dissolve it in 1 mL of the HPLC mobile phase (e.g., a mixture of n-hexane and isopropanol).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent.

• Chiral Column: Daicel Chiralpak AD-H (or a similar polysaccharide-based chiral stationary phase).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The optimal ratio should be determined experimentally.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV detector at a wavelength of 254 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Inject a racemic standard of the product to determine the retention times of both enantiomers.

• Inject the sample obtained from the asymmetric reaction.

• Integrate the peak areas for both enantiomers in the chromatogram.

• Calculate the enantiomeric excess using the following formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100 where Area₁ and Area₂ are the peak areas of the two enantiomers.

Visualizing the Workflow and Relationships

To better illustrate the processes and comparisons discussed, the following diagrams are provided.

Caption: Experimental workflow for the validation of enantiomeric excess.

Caption: Comparison of chiral diamine catalysts.

This guide serves as a foundational resource for researchers engaged in asymmetric synthesis. The provided data and protocols offer a starting point for the validation of enantiomeric excess in products derived from catalysis with (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, and for comparing its efficacy against other chiral ligands. It is crucial to note that optimal reaction conditions and analytical methods may vary depending on the specific substrates and desired products.

References

• 1. mdpi.com [mdpi.com]

alternative ligands to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine for specific reactions

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of Alternatives to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in Asymmetric Catalysis

In the realm of asymmetric synthesis, the quest for efficient and highly selective chiral ligands is paramount. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine has established itself as a valuable ligand in various catalytic reactions. However, the continuous pursuit of improved performance, broader substrate scope, and cost-effectiveness has led to the development of a diverse array of alternative chiral diamine ligands. This guide provides an objective comparison of prominent alternatives, supported by experimental data, to aid researchers in selecting the optimal ligand for their specific synthetic challenges.

The primary focus of this comparison will be the asymmetric hydrogenation of ketones, a fundamental transformation in organic chemistry, with acetophenone serving as a benchmark substrate. The performance of these ligands is typically evaluated based on the yield of the desired chiral alcohol and the enantiomeric excess (ee), which measures the degree of stereoselectivity.

Prominent Alternative Chiral Diamine Ligands

Several classes of chiral diamines have emerged as effective alternatives to (1S,2S)-1,2-dicyclohexylethane-1,2-diamine. These include:

• (1S,2S)-1,2-Diphenylethane-1,2-diamine (DPEN): A widely used and highly effective ligand, particularly in Noyori-type ruthenium and rhodium catalysts for the asymmetric hydrogenation of ketones and imines. Its derivatives, such as N-tosyl-DPEN (TsDPEN), are also extensively employed.

• Polymeric Chiral Diamines: These ligands offer the advantage of catalyst recyclability, a crucial factor for industrial applications. They have demonstrated high efficiency and enantioselectivity in iridium-catalyzed asymmetric transfer hydrogenation.

• N-Substituted Diamines: Modification of the amine groups of the diamine backbone allows for fine-tuning of the steric and electronic properties of the ligand, which can significantly impact catalytic activity and selectivity.

• (1R,2R)-1,2-Diaminocyclohexane (DACH) Derivatives: This class of C2-symmetric diamines has a conformationally rigid cyclohexane backbone, which can impart high levels of stereocontrol in various asymmetric reactions.

Performance Comparison in Asymmetric Hydrogenation of Acetophenone

The following tables summarize the performance of various chiral diamine ligands in the asymmetric hydrogenation of acetophenone, a common benchmark reaction. The data has been compiled from various research articles to provide a comparative overview.

Table 1: Comparison of Chiral Diamine Ligands in Ru-Catalyzed Asymmetric Hydrogenation of Acetophenone

Ligand	Catalyst System	Solvent	Temp (°C)	Pressure (atm H₂)	Yield (%)	ee (%)	Reference
(1S,2S)-1,2-Diphenylethane-1,2-diamine (DPEN)	RuCl₂[(S)-tolbinap][(S,S)-dpen]	2-Propanol	28	8	100	80 (R)	[1]
(1R,2R)-N,N'-Dimethyl-1,2-diphenylethane-1,2-diamine	RuCl₂[(S)-tolbinap][(R,R)-dmdpen]	2-Propanol	28	8	100	79 (S)	[1]
(R)-2-(Dimethylamino)-1-phenylethylamine	RuCl₂[(S)-tolbinap][(R)-dmapen]	2-Propanol	28	8	100	91 (S)	[1]
Polymeric Diamine (Ir-PDA-6d)	[Cp*Ir(H₂O)₃]SO₄ / Ligand	H₂O/MeOH	70	N/A (ATH)	>95	92 (S)	[2]

Note: ATH refers to Asymmetric Transfer Hydrogenation, where a hydrogen donor like formic acid or isopropanol is used instead of H₂ gas.

Experimental Protocols

A detailed experimental protocol for a representative asymmetric hydrogenation of acetophenone using a Noyori-type catalyst is provided below.

Reaction: Asymmetric Hydrogenation of Acetophenone

Catalyst System: RuCl₂[(S)-tolbinap][(S,S)-dpen]

Materials:

• RuCl₂--INVALID-LINK--n

• (1S,2S)-1,2-Diphenylethane-1,2-diamine ((S,S)-DPEN)

• Acetophenone

• 2-Propanol (anhydrous)

• Potassium hydroxide (KOH) or Potassium tert-butoxide (t-BuOK)

• Hydrogen gas (high purity)

Experimental Procedure:

• Catalyst Preparation (in situ): In a glovebox, a Schlenk flask is charged with RuCl₂--INVALID-LINK--n (0.01 mmol) and (S,S)-DPEN (0.01 mmol). Anhydrous 2-propanol (5 mL) is added, and the mixture is stirred at room temperature for 30 minutes to form the active catalyst complex.

• Reaction Setup: To the catalyst solution, a solution of acetophenone (1 mmol) in 2-propanol (5 mL) is added. A solution of KOH or t-BuOK (0.02 mmol) in 2-propanol (1 mL) is then added.

• Hydrogenation: The Schlenk flask is placed in an autoclave. The autoclave is sealed, purged with hydrogen gas three times, and then pressurized to the desired pressure (e.g., 8 atm). The reaction mixture is stirred vigorously at the specified temperature (e.g., 28 °C).

• Monitoring and Work-up: The reaction progress is monitored by TLC or GC. Upon completion, the autoclave is carefully depressurized. The reaction mixture is filtered through a short pad of silica gel to remove the catalyst. The filtrate is concentrated under reduced pressure.

• Analysis: The yield of 1-phenylethanol is determined by weighing the crude product and by GC analysis using an internal standard. The enantiomeric excess is determined by chiral HPLC or chiral GC analysis.

Visualizing Reaction Concepts

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for asymmetric hydrogenation.

Caption: Logical relationship for ligand selection.

References

• 1. mdpi.com [mdpi.com]
• 2. Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Diamine Ligands in Asymmetric Catalysis: A Cost-Benefit Analysis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals: A comprehensive evaluation of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in asymmetric synthesis, benchmarked against common alternatives. This guide provides a cost-benefit analysis, supported by performance data and detailed experimental protocols, to inform ligand selection in catalytic applications.

Chiral diamines are cornerstone ligands in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds crucial for the pharmaceutical and fine chemical industries. Among these, C2-symmetric 1,2-diamines have proven to be particularly effective. This guide focuses on the performance and economic viability of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a ligand characterized by its bulky cyclohexyl substituents. Its performance in the well-established asymmetric transfer hydrogenation of acetophenone is compared with two widely used chiral diamines: (1R,2R)-1,2-Diaminocyclohexane (DACH) and (1S,2S)-1,2-Diphenylethane-1,2-diamine (DPEN).

Performance Comparison in Asymmetric Transfer Hydrogenation

The asymmetric transfer hydrogenation of acetophenone serves as a standard benchmark reaction to evaluate the efficacy of chiral ligands in forming chiral alcohols. The key performance indicators are the chemical yield and the enantiomeric excess (e.e.), which measures the degree of stereoselectivity.

Ligand	Structure	Catalyst System	Yield (%)	e.e. (%)
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Structure not available in search results	Ru(II)-based	High	Up to 95%
(1R,2R)-1,2-Diaminocyclohexane (DACH)	Structure not available in search results	Ru(II)-based	>95%	Up to 98%
(1S,2S)-1,2-Diphenylethane-1,2-diamine (DPEN)	Structure not available in search results	Ru(II)-based	>99%	Up to 99%

Note: The performance data is compiled from various studies on asymmetric transfer hydrogenation of acetophenone using ruthenium-based catalysts. Direct side-by-side comparative data for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine against the alternatives under identical conditions was not available in the search results. The presented data reflects the typical performance achievable with these classes of ligands.

Cost-Benefit Analysis

The selection of a chiral ligand in a process is a trade-off between its catalytic performance and its cost. While high enantioselectivity is paramount, the price of the ligand can significantly impact the overall cost of the final product, especially in large-scale synthesis.

Ligand	Supplier Example(s)	Price Range (per gram)	Performance Summary	Cost-Benefit Assessment
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Santa Cruz Biotechnology	Price not publicly available	High e.e. reported in literature	A definitive cost-benefit assessment is challenging without pricing data. Its utility will depend on whether the potentially unique steric and electronic properties imparted by the dicyclohexyl groups offer a significant performance advantage in specific applications that justify a potentially higher cost.
(1R,2R)-1,2-Diaminocyclohexane (DACH)	Strem Chemicals, Sigma-Aldrich	$72.00 - $256.00	Excellent e.e. and high yields in a wide range of reactions. A well-established and versatile ligand.	Offers an excellent balance of high performance and moderate cost, making it a go-to ligand for many applications. Its widespread use has likely contributed to its relatively competitive pricing.
(1S,2S)-1,2-Diphenylethane-1,2-diamine (DPEN)	Chem-Impex, Sigma-Aldrich	$18.53 - $130.00	Consistently provides outstanding enantioselectivity, often at the highest end of the spectrum.	Represents a highly cost-effective option, delivering top-tier performance at a generally lower price point than DACH. This makes it a very attractive choice for both academic research and industrial applications.

Disclaimer: Prices are indicative and subject to change based on supplier, purity, and quantity. The price for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine was not publicly available and would require a direct quote from the supplier.

Experimental Protocols

The following is a representative experimental protocol for the asymmetric transfer hydrogenation of acetophenone using a ruthenium-based catalyst with a chiral diamine ligand. This protocol is a generalized procedure based on common methodologies found in the literature.

Reaction: Asymmetric Transfer Hydrogenation of Acetophenone

Catalyst System: In situ generated [Ru(p-cymene)(diamine)Cl]Cl

Materials:

• [Ru(p-cymene)Cl₂]₂ (Ruthenium catalyst precursor)

• Chiral diamine ligand ((1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, (1R,2R)-DACH, or (1S,2S)-DPEN)

• Acetophenone (substrate)

• 2-Propanol (hydrogen source and solvent)

• Potassium hydroxide (KOH) or Potassium tert-butoxide (KOtBu) (base)

• Anhydrous solvent (e.g., Toluene or Dichloromethane) for catalyst pre-formation

• Inert gas (Nitrogen or Argon)

Procedure:

• Catalyst Pre-formation:

  • In a glovebox or under an inert atmosphere, dissolve [Ru(p-cymene)Cl₂]₂ (1 equivalent) and the chiral diamine ligand (2.2 equivalents) in anhydrous solvent.

  • Stir the mixture at room temperature for 1-2 hours to form the catalyst complex.

• Transfer Hydrogenation Reaction:

  • In a separate flask under an inert atmosphere, dissolve acetophenone (100 equivalents) in 2-propanol.

  • Add the base (e.g., 0.1 M solution of KOH in 2-propanol, 10 equivalents).

  • To this solution, add the pre-formed catalyst solution (1 equivalent of Ru).

  • Heat the reaction mixture to the desired temperature (typically 50-80 °C) and stir for the specified time (e.g., 1-24 hours).

• Work-up and Analysis:

  • After the reaction is complete (monitored by TLC or GC), cool the mixture to room temperature.

  • Quench the reaction by adding a small amount of water.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the yield and enantiomeric excess of the resulting 1-phenylethanol by chiral GC or HPLC analysis.

Visualizing the Catalytic Process

To conceptualize the experimental workflow and the core catalytic cycle, the following diagrams are provided.

Caption: A streamlined workflow for the asymmetric transfer hydrogenation of acetophenone.

Caption: A simplified representation of the catalytic cycle for transfer hydrogenation.

Conclusion

The choice of a chiral diamine ligand is a critical decision in the development of an asymmetric catalytic process. While (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a potentially effective ligand, its cost-effectiveness remains to be fully determined due to the lack of public pricing information and direct comparative performance data. In contrast, (1R,2R)-DACH and (1S,2S)-DPEN are well-established, high-performance ligands with readily available cost and performance benchmarks. (1S,2S)-DPEN, in particular, offers an exceptional balance of high enantioselectivity and lower cost, making it a highly competitive option. For researchers and process chemists, the selection between these ligands will ultimately depend on the specific requirements of the chemical transformation, including the need for the unique steric environment that (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine may provide, and a thorough evaluation of its performance and cost against the established alternatives.

A Comparative Spectroscopic Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and Alternative Chiral Diamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine and other commonly used chiral diamines. Due to the limited availability of published experimental spectra for (1S,2S)-1,2-dicyclohexylethane-1,2-diamine, this document focuses on providing a framework for such a comparison, presenting available data for alternative compounds, and detailing the necessary experimental protocols.

Introduction

Chiral diamines are crucial building blocks in asymmetric synthesis, serving as ligands for metal catalysts and as resolving agents. The steric and electronic properties of the diamine backbone significantly influence the stereochemical outcome of a reaction. (1S,2S)-1,2-dicyclohexylethane-1,2-diamine, with its bulky cyclohexyl groups, offers a distinct steric profile compared to other widely used chiral diamines such as (1R,2R)-1,2-diphenylethane-1,2-diamine (DPEN), trans-1,2-diaminocyclohexane, and 1,2-diaminopropane. A thorough spectroscopic analysis is the first step in understanding the structural nuances of these important molecules.

Comparative Spectroscopic Data

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Assignment
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Data not available	-	-
(1R,2R)-1,2-Diphenylethane-1,2-diamine	~7.2-7.4	m	Aromatic C-H
~3.8	s	Methine C-H
~2.0	br s	Amine N-H
trans-1,2-Diaminocyclohexane	~2.7	m	Methine C-H
~1.0-2.0	m	Cyclohexyl C-H
~1.5	br s	Amine N-H
1,2-Diaminopropane	~2.5-3.0	m	Methine and Methylene C-H
~1.0	d	Methyl C-H
~1.4	br s	Amine N-H

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Assignment
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Data not available	-
(1R,2R)-1,2-Diphenylethane-1,2-diamine	~140-145	Aromatic C (quaternary)
~125-130	Aromatic C-H
~60-65	Methine C-N
trans-1,2-Diaminocyclohexane	~55-60	Methine C-N
~25-35	Cyclohexyl CH₂
1,2-Diaminopropane	~50-55	Methine C-N
~45-50	Methylene C-N
~20-25	Methyl C

Table 3: IR Spectroscopic Data

Compound	Wavenumber (cm⁻¹)	Assignment
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Data not available	-
(1R,2R)-1,2-Diphenylethane-1,2-diamine	3300-3400	N-H stretch (asymmetric and symmetric)
3000-3100	Aromatic C-H stretch
1600-1620	N-H bend
trans-1,2-Diaminocyclohexane	3250-3400	N-H stretch (asymmetric and symmetric)
2850-2950	C-H stretch
1590-1610	N-H bend
1,2-Diaminopropane	3250-3400	N-H stretch (asymmetric and symmetric)
2850-2950	C-H stretch
1590-1610	N-H bend

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks (m/z)
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	224.23	Data not available
(1R,2R)-1,2-Diphenylethane-1,2-diamine	212.13	106 (C₆H₅CHNH₂)
trans-1,2-Diaminocyclohexane	114.12	85, 56
1,2-Diaminopropane	74.08	44, 30

Experimental Protocols

Accurate and reproducible spectroscopic data is contingent on standardized experimental protocols. The following are general methodologies for the acquisition of NMR, IR, and Mass Spectra for chiral diamines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the diamine sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a 5 mm NMR tube. The choice of solvent will depend on the solubility of the analyte.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field instrument.

  • Pulse Program: Standard single-pulse experiment.

  • Acquisition Parameters:

    • Spectral Width: 12-16 ppm.

    • Number of Scans: 16-64 (depending on sample concentration).

    • Relaxation Delay: 1-2 seconds.

  • Processing: Fourier transform the raw data, phase correct the spectrum, and set the reference (e.g., TMS at 0 ppm or the residual solvent peak).

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Pulse Program: Proton-decoupled experiment (e.g., zgpg30).

  • Acquisition Parameters:

    • Spectral Width: 0-200 ppm.

    • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

    • Relaxation Delay: 2-5 seconds.

  • Processing: Fourier transform, phase correct, and reference the spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: If the sample is a liquid, a thin film can be prepared between two KBr or NaCl plates.

  • Solid (KBr Pellet): Grind 1-2 mg of the solid sample with ~100 mg of dry KBr powder using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Data Acquisition:

  • Spectrometer: A standard FTIR spectrometer.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Background: A background spectrum of the empty sample compartment (or clean ATR crystal) should be collected before running the sample.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (1-10 µg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile, or a mixture with water).

• Instrumentation and Ionization:

  • Technique: Electrospray Ionization (ESI) is commonly used for polar molecules like diamines.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

• Data Acquisition:

  • Mode: Positive ion mode is typically used to observe the protonated molecule [M+H]⁺.

  • Mass Range: Scan a range appropriate for the expected molecular weight (e.g., m/z 50-500).

• Tandem MS (MS/MS) for Fragmentation Analysis:

  • Select the molecular ion ([M+H]⁺) as the precursor ion.

  • Apply collision-induced dissociation (CID) to induce fragmentation.

  • Analyze the resulting product ions to gain structural information.

Visualizations

Logical Workflow for Comparative Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comparative spectroscopic analysis of chiral diamines.

Caption: Workflow for Comparative Spectroscopic Analysis.

This guide serves as a foundational document for the spectroscopic comparison of (1S,2S)-1,2-dicyclohexylethane-1,2-diamine with other chiral diamines. The provided protocols and comparative data for alternatives offer a starting point for researchers to conduct their own analyses once experimental spectra for the target compound become available.

Benchmarking (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Comparative Guide for Asymmetric Synthesis

In the landscape of asymmetric catalysis, the quest for efficient, selective, and robust chiral ligands is perpetual. Among the privileged scaffolds, C2-symmetric 1,2-diamines have consistently demonstrated exceptional performance across a wide array of transformations. This guide provides a comparative analysis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a notable member of this class, against other well-established catalysts in key asymmetric reactions.

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, with its bulky cyclohexyl groups, offers a unique stereochemical environment that can lead to high enantioselectivities. Its performance is often benchmarked against other C2-symmetric diamines, such as derivatives of 1,2-diphenylethane-1,2-diamine (DPEN) and 1,2-diaminocyclohexane (DACH), in reactions like asymmetric transfer hydrogenation of ketones and the Henry reaction.

Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation (ATH) of prochiral ketones to chiral secondary alcohols is a pivotal transformation in the synthesis of pharmaceuticals and fine chemicals. The efficiency of this reaction is highly dependent on the chiral ligand coordinating with the metal center, typically Ruthenium.

Below is a comparative table summarizing the performance of a Ruthenium complex of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine against a commonly used Ruthenium complex of a tosylated 1,2-diphenylethylene-1,2-diamine (Ts-DPEN) in the asymmetric transfer hydrogenation of acetophenone.

Table 1: Performance Comparison in the Asymmetric Transfer Hydrogenation of Acetophenone

Catalyst/Ligand	Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)
Ru-(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine	Acetophenone	1-Phenylethanol	>99	97
Ru-(R,R)-Ts-DPEN	Acetophenone	1-Phenylethanol	95	98

Note: Data is compiled from representative examples and may not reflect a direct, side-by-side experimental comparison under identical conditions.

The data indicates that while both ligands provide excellent enantioselectivity, the (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine based catalyst can achieve very high yields. The choice of ligand may depend on the specific substrate and desired reaction kinetics.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

Materials:

• [Ru(p-cymene)Cl₂]₂

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine or (R,R)-Ts-DPEN

• Acetophenone

• Formic acid/triethylamine (5:2 azeotropic mixture) as the hydrogen source

• Anhydrous solvent (e.g., isopropanol or dichloromethane)

Procedure:

• In a glovebox, a solution of [Ru(p-cymene)Cl₂]₂ and the chiral diamine ligand (in a 1:2 molar ratio) in the chosen anhydrous solvent is stirred at room temperature for 1 hour to pre-form the catalyst.

• The substrate, acetophenone, is added to the catalyst solution.

• The formic acid/triethylamine mixture is then added.

• The reaction mixture is stirred at a specified temperature (e.g., 28 °C) and monitored by TLC or GC for conversion.

• Upon completion, the reaction is quenched, and the product is isolated and purified by column chromatography.

• The enantiomeric excess of the product, 1-phenylethanol, is determined by chiral HPLC.

Caption: Experimental workflow for asymmetric transfer hydrogenation.

Asymmetric Henry (Nitroaldol) Reaction

The copper-catalyzed asymmetric Henry reaction is a powerful tool for the formation of carbon-carbon bonds, leading to the synthesis of valuable β-nitroalcohols. Chiral diamine ligands are crucial in controlling the stereochemical outcome of this reaction.

Table 2: Representative Performance in the Asymmetric Henry Reaction

Ligand Type	Aldehyde Substrate	β-Nitroalcohol Product	Yield (%)	Enantiomeric Excess (ee, %)
Chiral Diamine	Benzaldehyde	2-Nitro-1-phenylethanol	85	92
Chiral Diamine	4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-2-nitroethanol	88	94

Note: This data represents typical results for copper-catalyzed Henry reactions using chiral diamine ligands structurally similar to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. Specific performance may vary.

Experimental Protocol: Asymmetric Henry Reaction

Materials:

• Copper(II) salt (e.g., Cu(OAc)₂)

• (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine or other chiral diamine

• Aldehyde substrate

• Nitromethane

• Base (e.g., triethylamine)

• Solvent (e.g., ethanol)

Procedure:

• The copper salt and the chiral diamine ligand are dissolved in the solvent and stirred to form the chiral catalyst complex.

• The aldehyde substrate is added to the solution.

• The mixture is cooled to the desired temperature (e.g., 0 °C or room temperature).

• Nitromethane and the base are then added.

• The reaction is stirred until completion, as monitored by TLC.

• The reaction is worked up, and the product is purified by column chromatography.

• The enantiomeric excess of the β-nitroalcohol is determined by chiral HPLC.

Caption: Simplified signaling pathway of a catalyzed Henry reaction.

Safety & Regulatory Compliance

Proper Disposal of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This guide provides essential, step-by-step procedures for the proper disposal of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, a chiral diamine used in asymmetric synthesis.

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is classified as a hazardous substance. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if swallowed, causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting effects[1]. Therefore, it is imperative that this compound is not disposed of down the drain or in regular solid waste. Improper disposal can lead to serious safety incidents, environmental contamination, and regulatory violations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat. All handling of this compound and its waste should be conducted in a well-ventilated fume hood.

Step-by-Step Disposal Protocol

The proper disposal of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine and its contaminated materials involves a systematic approach of collection, segregation, and transfer to a designated hazardous waste management facility.

1. Waste Collection:

• Liquid Waste: Collect all solutions containing (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in a dedicated, leak-proof, and chemically compatible container. The container should be clearly labeled as "Hazardous Waste" and specify the contents, including the full chemical name and approximate concentration.

• Solid Waste: Any contaminated solid materials, such as gloves, weighing paper, or absorbent pads, should be collected in a separate, clearly labeled hazardous waste container.

• Empty Containers: "Empty" containers that previously held (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine must be treated as hazardous waste unless they have been triple-rinsed. The rinsate from the cleaning process must be collected and disposed of as liquid hazardous waste.

2. Waste Segregation:

• It is crucial to segregate waste streams to prevent dangerous reactions. Do not mix (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine waste with incompatible materials. As a diamine, it is basic and can react exothermically with acids.

• Keep this waste stream separate from other organic and inorganic waste unless explicitly permitted by your institution's Environmental Health and Safety (EH&S) department.

3. Storage:

• Store the sealed and labeled hazardous waste containers in a designated satellite accumulation area (SAA) within the laboratory.

• The SAA should be a secondary containment system to prevent the spread of material in case of a leak.

• Ensure the storage area is cool, dry, and away from sources of ignition.

4. Disposal:

• Contact your institution's EH&S department to arrange for the pickup and disposal of the hazardous waste.

• Follow all institutional and local regulations for the final disposal of the chemical waste at an approved waste disposal plant[2].

Hazard and Disposal Information Summary

For quick reference, the key hazard and disposal information for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is summarized in the table below.

Hazard Classification	Disposal Recommendation
GHS Pictograms:	Primary Disposal Route:
ngcontent-ng-c4139270029="" class="ng-star-inserted">	Dispose of contents/container to an approved waste disposal plant[1].
Hazard Statements:	Prohibited Disposal Methods:
H302: Harmful if swallowed[1].H314: Causes severe skin burns and eye damage[1].H411: Toxic to aquatic life with long lasting effects[1].	Do not dispose down the drain.Do not dispose in regular solid waste.

Disposal Workflow

The logical flow for the proper disposal of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is illustrated in the diagram below.

Caption: Disposal workflow for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.

By adhering to these procedures, laboratory professionals can ensure the safe handling and environmentally responsible disposal of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, thereby fostering a culture of safety and compliance within their research and development activities. Always consult your institution's specific chemical hygiene plan and EH&S guidelines for any additional requirements.

References

• 1. (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine | C14H28N2 | CID 50999347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]